2-Methoxy-4-propyl phenol - d2

• CAS: 1335401-61-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methoxy-4-propylphenol-d2: Properties, Synthesis, and Applications in Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Methoxy-4-propylphenol-d2, a deuterated form of the naturally occurring phenolic compound Dihydroeugenol. Designed for the scientific community, this document delves into its chemical identity, properties, and critical applications, particularly its role as an internal standard in quantitative analytical studies. We will explore the rationale behind isotopic labeling and provide insights into its practical use in mass spectrometry-based assays.

Core Chemical Identity: Distinguishing between the Labeled and Unlabeled Analog

At its core, 2-Methoxy-4-propylphenol-d2 is a stable isotope-labeled version of 2-Methoxy-4-propylphenol. The incorporation of two deuterium atoms into the molecular structure results in a compound with a higher molecular weight than its natural counterpart, a feature that is instrumental in its primary application.

Chemical Identifiers

A precise understanding of a compound's identity is fundamental to any scientific endeavor. The following table summarizes the key chemical identifiers for both 2-Methoxy-4-propylphenol-d2 and its non-deuterated analog, 2-Methoxy-4-propylphenol.

Identifier	2-Methoxy-4-propylphenol-d2	2-Methoxy-4-propylphenol (Dihydroeugenol)
CAS Number	1335401-61-0[1][2]	2785-87-7[3][4][5][6][7]
Molecular Formula	C₁₀H₁₂D₂O₂[1][2]	C₁₀H₁₄O₂[3][4][7]
Molecular Weight	168.234 g/mol [2]	166.22 g/mol [3][4][6]
Synonyms	4-Propylguaiacol-d2, Dihydroeugenol-d2	4-Propylguaiacol, Dihydroeugenol, 4-Hydroxy-3-methoxypropylbenzene[3][4][5]

Physicochemical Properties

The physical and chemical properties of 2-Methoxy-4-propylphenol are well-documented. While specific experimental data for the deuterated form is less common, its properties are largely comparable to the unlabeled compound, with the primary difference being its increased mass.

Property	2-Methoxy-4-propylphenol (Dihydroeugenol)
Appearance	Colorless to pale yellow liquid[3]
Odor	Spicy, clove-like, woody, and sweet[8]
Boiling Point	239-241 °C[3]
Purity	Typically ≥95%[1][2]

The "Why": The Rationale for Deuterium Labeling in Analytical Sciences

The deliberate incorporation of deuterium into a molecule, a process known as isotopic labeling, is a powerful technique in analytical chemistry, particularly in studies that employ mass spectrometry. The primary motivation for using 2-Methoxy-4-propylphenol-d2 is to create a superior internal standard for the accurate quantification of its unlabeled counterpart in complex matrices.

An ideal internal standard co-elutes chromatographically with the analyte of interest and exhibits similar ionization efficiency in the mass spectrometer's ion source. However, it must be distinguishable by its mass-to-charge ratio (m/z). By having a slightly higher mass, 2-Methoxy-4-propylphenol-d2 can be easily differentiated from the native analyte by the mass spectrometer, while its nearly identical chemical behavior ensures that it experiences similar sample preparation and analysis variations. This allows for the correction of analytical variability, leading to more precise and accurate quantification.

Synthesis and Availability

General Synthesis Pathway

A common method for introducing deuterium is through catalytic reduction using deuterium gas (D₂) or by employing deuterated reducing agents. For instance, the synthesis of the unlabeled 2-Methoxy-4-propylphenol can be achieved through the catalytic hydrogenation of eugenol. A similar strategy could be adapted for the deuterated version.

Caption: Conceptual synthesis of 2-Methoxy-4-propylphenol-d2.

Commercial Availability

2-Methoxy-4-propylphenol-d2 is available from specialized chemical suppliers that focus on isotopically labeled compounds and analytical standards. Researchers can procure this compound from vendors such as aromaLAB.[1][2]

Application in Quantitative Analysis: A Methodological Workflow

The primary application of 2-Methoxy-4-propylphenol-d2 is as an internal standard in quantitative mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). These techniques are widely used in drug metabolism studies, pharmacokinetic analysis, and food and beverage testing.

Experimental Workflow for Quantification using an Internal Standard

The following diagram illustrates a typical workflow for the quantification of an analyte (in this case, 2-Methoxy-4-propylphenol) in a complex sample using a deuterated internal standard.

Caption: Workflow for analyte quantification using an internal standard.

Step-by-Step Protocol

• Preparation of Calibration Standards: A series of calibration standards are prepared with known concentrations of the unlabeled analyte (2-Methoxy-4-propylphenol).

• Addition of Internal Standard: A fixed concentration of the deuterated internal standard (2-Methoxy-4-propylphenol-d2) is added to all calibration standards, quality control samples, and unknown samples.

• Sample Preparation: The samples undergo an extraction procedure to isolate the analyte and internal standard from the sample matrix.

• Chromatographic Separation: The extracted samples are injected into a gas or liquid chromatograph to separate the compounds of interest from other matrix components.

• Mass Spectrometric Detection: The eluting compounds are ionized and detected by a mass spectrometer. The instrument is set to monitor the specific mass-to-charge ratios of both the analyte and the internal standard.

• Data Analysis: The peak areas of the analyte and the internal standard are integrated. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards. The concentration of the analyte in the unknown samples is then determined from this curve.

Conclusion

2-Methoxy-4-propylphenol-d2 is a vital tool for researchers and scientists engaged in the quantitative analysis of its non-deuterated counterpart. Its utility as an internal standard in mass spectrometry-based assays significantly enhances the accuracy and reliability of analytical data. A thorough understanding of its chemical identifiers and the principles behind its application is crucial for the development and validation of robust analytical methods in drug development and other scientific fields.

References

• The Fragrance Conservatory. 2-Methoxy-4-propylphenol. [Link]

• aromaLAB Shop. 2-Methoxy-4-propyl phenol - d2. [Link]

• PubChem. 4-Propylguaiacol. [Link]

• aromaLAB Shop. 2-Methoxy-4-propyl phenol - d2 (German). [Link]

• NIST. Phenol, 2-methoxy-4-propyl-. [Link]

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• 6. 2-Methoxy-4-propylphenol = 99 , FG 2785-87-7 [sigmaaldrich.com]
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• 8. 4-Propylguaiacol | C10H14O2 | CID 17739 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic pathways of eugenol using 2-Methoxy-4-propyl phenol - d2 tracers

Tracer Application: 2-Methoxy-4-propylphenol-d₂ (Dihydroeugenol-d₂)

Executive Summary

This technical guide details the experimental framework for investigating the reductive metabolic pathway of Eugenol (4-allyl-2-methoxyphenol) using its deuterated saturated analog, 2-Methoxy-4-propylphenol-d₂ (Dihydroeugenol-d₂), as a critical mass spectrometric tracer.

While the primary metabolic clearance of eugenol in mammals involves Phase II conjugation and epoxide-diol formation, the reductive pathway (saturation of the allyl side chain to a propyl group) represents a distinct pharmacological route, often mediated by gut microbiota or specific hepatic reductases. This guide provides the methodology to quantify this pathway and map the subsequent oxidative fate of the propyl metabolite using isotope-dilution mass spectrometry.

Part 1: The Chemical Context & Tracer Utility

The Metabolic Challenge

Eugenol metabolism is complex due to the reactivity of its allyl side chain and phenol group.

• Parent Compound: Eugenol (Allyl side chain, unsaturated).

• Target Metabolite: Dihydroeugenol (2-Methoxy-4-propylphenol, saturated).

• The Problem: Dihydroeugenol is a minor metabolite in human liver microsomes (HLM) but significant in whole-body pharmacokinetics due to gut bacterial metabolism. Quantifying it requires high specificity to distinguish it from isomeric forms (e.g., chavibetol) and naturally occurring background levels.

The Role of the d₂-Tracer

The 2-Methoxy-4-propylphenol-d₂ tracer serves two distinct functions in this protocol:

• Quantitative Internal Standard (IS):

  • Mechanism: It co-elutes with metabolically produced dihydroeugenol during Liquid Chromatography (LC) but is spectrally distinct in Mass Spectrometry (MS) due to the +2 Da mass shift.

  • Benefit: Corrects for ionization suppression and extraction efficiency errors in complex matrices (plasma/urine).

• Mechanistic Probe (Metabolic Stability):

  • Mechanism: If the deuterium labels are placed at the benzylic position (

    -carbon of the propyl chain), the tracer can be used to measure the Kinetic Isotope Effect (KIE) .

  • Insight: If the metabolism of the d₂-tracer is significantly slower than the non-deuterated standard (

    ), it confirms that benzylic hydroxylation is the rate-determining step in the clearance of the propyl metabolite.

Part 2: Metabolic Pathways

The following diagram illustrates the transition from Eugenol to Dihydroeugenol and the subsequent divergence into Phase I oxidation and Phase II conjugation.

Figure 1: Metabolic map highlighting the reductive pathway of Eugenol and the entry point for the d2-tracer.

Part 3: Experimental Protocol

Reagents & Preparation

• Substrate: Eugenol (purity >98%).

• Tracer: 2-Methoxy-4-propylphenol-d₂ (Isotopic purity >99 atom % D).

• Biological System: Pooled Human Liver Microsomes (HLM) or Fecal Slurry (for reductive pathway study).

• Cofactors: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

Incubation Workflow (Step-by-Step)

• Pre-incubation:

  • Thaw HLM on ice. Dilute to 0.5 mg protein/mL in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Add Eugenol (Final concentration: 10 µM).

  • Equilibrate at 37°C for 5 minutes.

• Reaction Initiation:

  • Add 50 µL of NADPH-regenerating system to initiate the reaction.

  • Control: Include a "No-NADPH" control to rule out non-enzymatic degradation.

• Time-Course Sampling:

  • At defined intervals (0, 5, 15, 30, 60 min), remove 100 µL aliquots.

• Quenching & Spiking (CRITICAL STEP):

  • Transfer aliquot into a tube containing 300 µL ice-cold Acetonitrile (ACN).

  • IMMEDIATELY ADD the tracer: Spike with 50 nM 2-Methoxy-4-propylphenol-d₂ .

  • Rationale: Adding the IS at the quench step corrects for any analyte loss during subsequent centrifugation and filtration.

• Sample Processing:

  • Vortex for 1 min; Centrifuge at 10,000 x g for 10 min at 4°C.

  • Collect supernatant for LC-MS/MS analysis.

LC-MS/MS Analytical Conditions

Parameter	Setting
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Ionization	ESI Negative Mode (Phenols ionize best in Neg)
MRM Transition (Analyte)	m/z 165.1 137.1 (Demethylation loss)
MRM Transition (Tracer)	m/z 167.1 139.1 (Mass shift +2)

Part 4: Data Interpretation & Logic

Quantifying the Reductive Pathway

To determine the metabolic clearance of Eugenol via reduction:

• Calculate the Area Ratio :

• Convert to concentration using a calibration curve constructed with synthetic Dihydroeugenol standards and the fixed d2-IS concentration.

• Plot Concentration vs. Time to determine

  and of the metabolite formation.

Differentiating Pathways via Mass Shift

If the d2-tracer is used as a substrate (rather than just an IS) to study downstream metabolism:

• Retention of Label: If the metabolite (e.g., glucuronide) shows a +2 Da shift (m/z 343

  345), the metabolic change occurred on the phenol or ring, leaving the propyl chain intact.

• Loss of Label: If the metabolite mass reverts to the non-deuterated mass, the metabolic reaction involved the specific carbon atoms where the deuterium was attached (indicating specific site of oxidation).

Analytical Logic Diagram

Figure 2: Analytical workflow ensuring self-validating quantification using the d2-tracer.

References

• Fischer, I. U., von Unruh, G. E., & Dengler, H. J. (1990). The metabolism of eugenol in man.[1][2] Xenobiotica, 20(2), 209-222.[2][3]

• Sigma-Aldrich. 2-Methoxy-4-propylphenol (Dihydroeugenol) Product Specification & Safety Data.

• Guénette, C., et al. (2007). Characterization of the cytochrome P450 enzymes involved in the metabolism of eugenol. Drug Metabolism and Disposition. (Contextual grounding on CYP interactions).

• TargetMol. 2-Methoxy-4-propylphenol - Inhibitor and Metabolic Properties.

Sources

• 1. The metabolism of eugenol in man: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Sci-Hub. The metabolism of eugenol in man / Xenobiotica, 1990 [sci-hub.box]
• 3. The metabolism of eugenol in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Distinguishing Native Propylguaiacol from 2-Methoxy-4-propylphenol-d2: A Guide to Isotopic Labeling in Quantitative Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of analytical chemistry and drug development, the ability to accurately quantify a target compound is paramount. This guide provides a detailed exploration of 2-methoxy-4-propylphenol, commonly known as propylguaiacol or dihydroeugenol, and its deuterated stable isotope-labeled internal standard (IS), 2-Methoxy-4-propylphenol-d2. While chemically almost identical, the subtle difference in their isotopic composition forms the basis of the gold standard for quantitative analysis by mass spectrometry.

Propylguaiacol is a naturally occurring phenolic compound found in various sources, including brandy, mushrooms, and certain woods, and is utilized as a flavoring and fragrance agent.[1][2] It is also studied for its potential therapeutic properties, such as anti-inflammatory and antimicrobial activities.[3] For researchers investigating its pharmacokinetics, metabolism, or presence in complex matrices, an accurate and reliable quantification method is essential. This is where the deuterated analogue, 2-Methoxy-4-propylphenol-d2, becomes an indispensable tool.

This whitepaper will dissect the fundamental differences between the native and deuterated forms, explain the theoretical and practical advantages of using a deuterated internal standard, and provide a detailed experimental protocol for its application in a liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow.

Core Concepts: Native Analyte vs. Deuterated Internal Standard

At their core, propylguaiacol and 2-Methoxy-4-propylphenol-d2 are isotopologues—molecules that differ only in their isotopic composition. In this case, two hydrogen (¹H) atoms in the propylguaiacol molecule have been replaced by two deuterium (²H or D) atoms. Deuterium is a stable (non-radioactive) isotope of hydrogen containing one proton and one neutron, making it approximately twice as heavy as hydrogen.

This seemingly minor alteration has no significant impact on the chemical properties of the molecule. The deuterated standard will have virtually identical polarity, solubility, and reactivity to the native compound. Consequently, it behaves in the same manner during the entire analytical process, from extraction and chromatography to ionization. However, its increased mass is easily distinguishable by a mass spectrometer.[4]

Key Physicochemical Differences

The primary distinction lies in their mass. This difference is the cornerstone of their analytical utility.

Property	Native Propylguaiacol	2-Methoxy-4-propylphenol-d2	Rationale for Difference
Chemical Formula	C₁₀H₁₄O₂[5]	C₁₀H₁₂D₂O₂	Two Hydrogen (H) atoms are replaced with Deuterium (D) atoms.
Molecular Weight	166.22 g/mol [5]	Approx. 168.23 g/mol	Each deuterium atom adds ~1.006 Da over a hydrogen atom.
Exact Mass	166.0994 Da[5]	Approx. 168.1119 Da	Based on the mass of the most abundant isotopes (¹²C, ¹H, ¹⁶O, ²H).
Retention Time (LC)	Identical	Identical	Deuteration does not significantly alter the polarity or chemical interactions with the stationary and mobile phases.[6]
Ionization Efficiency (MS)	Identical	Identical	The chemical structure governing ionization is unchanged.[7]

The Role of Deuterated Internal Standards in Quantitative Mass Spectrometry

The goal of an internal standard is to correct for variations that can occur during sample processing and analysis. An ideal IS should be a compound that is chemically and physically similar to the analyte but can be distinguished by the detector. Deuterated standards are considered the "gold standard" because they meet this criterion almost perfectly.[4][7]

Their utility stems from the principle of ratio-based quantification. By adding a known amount of the deuterated IS to every sample, standard, and quality control (QC) at the very beginning of the workflow, any loss of analyte during subsequent steps (e.g., extraction, evaporation, reconstitution) will be mirrored by a proportional loss of the IS.[8] Similarly, any variations in instrument response, such as ion suppression or enhancement caused by the sample matrix, will affect both the analyte and the IS equally.[6]

The mass spectrometer measures the signal intensity (peak area) for both the analyte and the IS. The final quantification is based on the ratio of the analyte peak area to the IS peak area, plotted against a calibration curve. This ratiometric approach cancels out variability, leading to significantly improved accuracy, precision, and reproducibility.[6][8]

Experimental Protocol: Quantification of Propylguaiacol using LC-MS/MS

This protocol outlines a typical workflow for the quantification of propylguaiacol in a biological matrix (e.g., human plasma) for pharmacokinetic studies.

Materials and Reagents

• Analytes: Propylguaiacol (≥99% purity), 2-Methoxy-4-propylphenol-d2 (isotopic purity ≥98%).[9]

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) (LC-MS grade), Formic Acid (reagent grade), Deionized Water.

• Matrix: Blank human plasma.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve propylguaiacol and 2-Methoxy-4-propylphenol-d2 in separate volumetric flasks using MeOH to create 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the propylguaiacol stock solution with 50:50 ACN:Water to prepare a series of working standard solutions for building the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Internal Standard (IS) Working Solution: Dilute the 2-Methoxy-4-propylphenol-d2 stock solution to a final concentration of 50 ng/mL in 50:50 ACN:Water. This concentration should be chosen to yield a robust signal in the analytical run.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of blank plasma into microcentrifuge tubes for each calibrator, QC, and unknown sample.

• Spike 5 µL of the appropriate propylguaiacol working solution into the calibrator and QC tubes. For unknown samples, add 5 µL of 50:50 ACN:Water.

• Add Internal Standard: To all tubes (calibrators, QCs, and unknowns), add 10 µL of the IS working solution (50 ng/mL).

• Add 200 µL of cold ACN to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at >12,000 g for 10 minutes to pellet the precipitated protein.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

LC-MS/MS Conditions

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: ACN with 0.1% Formic Acid.

• Gradient: A typical gradient would start at 5-10% B, ramp to 95% B, hold, and then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer (QqQ).

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

The key to selectivity in a QqQ mass spectrometer is monitoring a specific fragmentation of the parent ion into a product ion.

Compound	Parent Ion (m/z)	Product Ion (m/z)	Notes
Propylguaiacol	167.1	e.g., 135.1	The [M+H]⁺ ion is selected in the first quadrupole. The product ion results from a characteristic fragmentation, such as the loss of methanol (CH₃OH).[10][11]
2-Methoxy-4-propylphenol-d2	169.1	e.g., 137.1	The parent and product ions are shifted by +2 Da compared to the native analyte, ensuring no cross-talk.

Conclusion

The fundamental difference between native propylguaiacol and 2-Methoxy-4-propylphenol-d2 is the substitution of two hydrogen atoms with deuterium, resulting in a mass shift of approximately 2 Da. While this change is chemically subtle, it is profound in its analytical application. The use of the deuterated analogue as an internal standard is a cornerstone of modern bioanalysis, enabling researchers to mitigate the inherent variability of complex sample matrices and instrumental analysis. By providing a stable, reliable reference that perfectly mimics the behavior of the native analyte, 2-Methoxy-4-propylphenol-d2 allows for the generation of highly accurate and precise quantitative data, a non-negotiable requirement in drug development and scientific research.

References

• The Fragrance Conservatory. (n.d.). 2-Methoxy-4-propylphenol. Retrieved from [Link]

• Cheméo. (n.d.). 5-propylguaiacol - Chemical & Physical Properties. Retrieved from [Link]

• The Pherobase. (n.d.). Plant Compound: 2-Methoxy-4-propylphenol. Retrieved from [Link]

• MDPI. (2022). 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. Retrieved from [Link]

• CJIC. (n.d.). Preparation of Propylcyclohexane via Hydrodeoxygenation of 4-Propylguaiacol Catalyzed by Pt@SLS. Retrieved from [Link]

• PubChem. (n.d.). 4-Propylguaiacol. Retrieved from [Link]

• NIST. (n.d.). Phenol, 2-methoxy-4-propyl-. Retrieved from [Link]

• The Good Scents Company. (n.d.). dihydroeugenol 2-methoxy-4-propylphenol. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 4-Propylguaiacol. Retrieved from [Link]

• PMC - NIH. (2024). A solution for 4-propylguaiacol hydrodeoxygenation without ring saturation. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ATB. (n.d.). 4-propylguaiacol | C10H14O2 | MD Topology | NMR | X-Ray. Retrieved from [Link]

• PubMed. (1983). Propylene glycol pharmacokinetics and effects after intravenous infusion in humans. Retrieved from [Link]

• PubMed. (1985). Pharmacokinetics of propylene glycol in humans during multiple dosing regimens. Retrieved from [Link]

• South American Journal of Clinical Research. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra of pure guaiacol (a), epichlorohydrin (b), and.... Retrieved from [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of residence time on the conversion of 4-propylguaiacol. Retrieved from [Link]

• YouTube. (2016). Mass Spectrometry: Fragmentation Mechanisms. Retrieved from [Link]

• ResearchGate. (n.d.). Possible 4PG reaction routes. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Reddit. (2025). Understanding Internal standards and how to choose them. Retrieved from [Link]

• PMC - NIH. (2023). Gas Phase Fragmentation Behavior of Proline in Macrocyclic b7 Ions. Retrieved from [Link]

• YouTube. (2011). S3.2.8 Analyse fragmentation patterns in mass spectra to find structure. Retrieved from [Link]

• SlidePlayer. (2010). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

Sources

• 1. 2-Methoxy-4-propylphenol | The Fragrance Conservatory [fragranceconservatory.com]
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• 3. chemimpex.com [chemimpex.com]
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Technical Guide: Stability and Handling of Stable Isotope Labeled 2-Methoxy-4-propyl Phenol (Dihydroeugenol)

[1]

Executive Summary

This technical guide addresses the stability, storage, and analytical validation of stable isotope-labeled (SIL) 2-Methoxy-4-propyl phenol (also known as Dihydroeugenol or 4-Propylguaiacol ).[1] As a primary metabolite of eugenol and a specific biomarker in pharmacokinetic (PK) assays, the integrity of this internal standard (IS) is critical for quantitative accuracy in LC-MS/MS workflows.

Phenolic compounds present unique stability challenges—specifically oxidative susceptibility and proton-deuterium exchange (scrambling).[1] This guide synthesizes chemical principles with FDA/EMA Bioanalytical Method Validation (BMV) guidelines to provide a robust protocol for researchers.

Part 1: Chemical Architecture & Isotopic Design[1]

The stability of a labeled standard is defined by where the isotope is placed. For 2-Methoxy-4-propyl phenol, not all labels are created equal.[1]

The Hierarchy of Isotopic Stability

When selecting or synthesizing your IS, you must identify the label position to predict stability risks.

Label Position	Stability Profile	Risk Assessment
Phenolic Hydroxyl (-OD)	Unstable	Critical Risk. Instantly exchanges with protic solvents (water, methanol) and mobile phases.[1] Useless for quantification.
Aromatic Ring ( H)	Conditional	High Risk. Ortho/Para positions relative to the -OH group are susceptible to acid-catalyzed Hydrogen-Deuterium Exchange (HDX).[1]
Methoxy Group (-OC H )	High	Low Risk. Chemically inert under standard bioanalytical conditions.[1]
Propyl Side Chain ( H)	High	Preferred. The alkyl chain is chemically robust and immune to pH-driven exchange.
Carbon-13 ( C)	Absolute	Zero Risk. C does not exchange.[1] It is the "Gold Standard" but often cost-prohibitive.[1]

The "Scrambling" Mechanism

Researchers often overlook Acid-Catalyzed Ring Exchange .[1] In acidic mobile phases (e.g., 0.1% Formic Acid), deuteriums placed ortho or para to the phenol group can exchange with solvent protons. This results in a loss of mass (M+n

M+n-1), causing signal drift and non-linear calibration curves.

Part 2: Stability Mechanisms & Degradation Pathways[1]

Understanding why the molecule degrades allows us to prevent it.

Oxidative Instability (Quinone Formation)

Phenols are electron-rich.[1] Upon exposure to light or basic conditions, 2-Methoxy-4-propyl phenol can lose a hydrogen atom to form a phenoxy radical, which rapidly couples or oxidizes into quinones or dimers .[1] This manifests as sample yellowing and signal loss.

Visualization of Degradation Risks

The following diagram illustrates the two primary failure modes: Isotopic Exchange (Scrambling) and Oxidative Degradation.

Figure 1: Mechanistic pathways for internal standard failure.[1] Blue represents the intact standard; Red/Yellow represent stress factors.

Part 3: Storage & Handling Protocols[1]

To mitigate the mechanisms above, strictly adhere to the following "Chain of Custody" for your reference material.

Physical Storage (The "Golden" Rules)

• Temperature: Store neat powder at -20°C (long-term). Store stock solutions in methanol at -80°C .

• Container: Amber borosilicate glass with PTFE-lined caps.[1] Never use clear glass (UV protection is mandatory).

• Headspace: Flush opened vials with inert gas (Argon or Nitrogen) before resealing to displace oxygen.

Solution Preparation Workflow

• Solvent Choice: Use LC-MS grade Methanol (MeOH).[1] Avoid water or protic buffers in the stock solution to prevent any potential micro-exchange over months.

• Thawing: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, accelerating degradation.

Part 4: Analytical Validation (The Self-Validating System)

Do not assume stability; prove it. This protocol aligns with FDA M10 Bioanalytical Method Validation guidelines.

The "Zero-Hour" Isotopic Purity Check

Before running samples, verify the isotopic purity.

• Infuse the IS alone (no analyte).

• Check for "crosstalk" (M+0 signal).

• Acceptance Criteria: The contribution of the IS to the analyte's mass transition must be < 5% of the LLOQ (Lower Limit of Quantification) response.

Stability Stress Test Protocol

Perform this test during method development to validate your specific labeled batch.

Step 1: Preparation Prepare three aliquots of the IS at working concentration in your mobile phase (e.g., 50:50 MeOH:Water + 0.1% Formic Acid).

Step 2: Stress Conditions [1]

• Aliquot A (Control): Store immediately at 4°C.

• Aliquot B (Acid Stress): Store at Room Temp for 24 hours (mimics autosampler).

• Aliquot C (Freeze/Thaw): Cycle -20°C to RT three times.

Step 3: Analysis Inject A, B, and C in triplicate. Compare the peak area ratios.

Step 4: Calculation

[1]

• Pass Criteria: 90% - 110% recovery.

• Fail Criteria: < 85% or significant appearance of M-1 peaks (indicating deuterium loss).[1]

Validation Logic Diagram

Figure 2: Decision tree for validating the stability of the labeled internal standard.

References

• Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services.[2] [Link]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 17739, 4-Propylguaiacol. [Link][1]

• Werstiuk, N. H., & Kadai, T. (1974).[3] Acid-catalyzed hydrogen–deuterium exchange in phenols. Canadian Journal of Chemistry. (Mechanistic basis for ring-label instability).

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

Sources

• 1. Phenol, 2-methoxy-4-propyl- [webbook.nist.gov]
• 2. labs.iqvia.com [labs.iqvia.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Guide: Applications of 2-Methoxy-4-propyl phenol-d2 in Flavor, Fragrance, and Metabolic Research

Executive Summary

In the precision-driven fields of flavor chemistry and drug metabolism, 2-Methoxy-4-propyl phenol (Dihydroeugenol) serves as a critical analyte due to its potent sensory profile (clove-like, balsamic, sweet) and its ubiquity in complex matrices ranging from aged spirits to smoked foods.

However, accurate quantification of this phenolic compound is notoriously difficult due to matrix interferences and extraction losses. 2-Methoxy-4-propyl phenol-d2 (the deuterated isotopologue) represents the analytical gold standard. By acting as a Stable Isotope Labeled Internal Standard (SIL-IS), it enables Stable Isotope Dilution Assays (SIDA) , effectively nullifying errors caused by sample preparation or ionization suppression.

This guide details the technical application of the d2-isotopologue, moving beyond basic usage into mechanistic validation, metabolic tracking, and high-precision quantification protocols.

Part 1: The Molecular Profile

To utilize the d2-variant effectively, one must understand the physicochemical baseline of the native compound and the specific advantages conferred by the deuterium label.

Native vs. Deuterated Specifications

Feature	Native (Dihydroeugenol)	Deuterated (d2-Dihydroeugenol)
CAS Registry	2785-87-7	Varies by label position
Formula
Molecular Weight	166.22 g/mol	168.23 g/mol (+2 Da shift)
Boiling Point	~268°C	~267-268°C (Negligible shift)
pK_a	~10.2 (Phenolic OH)	~10.2
Primary Ion (EI)	m/z 166 (Molecular Ion)	m/z 168 (Target Ion)
Base Peak	m/z 137 (Loss of Ethyl)	m/z 139 (Assuming ring label)

The Isotope Effect in Chromatography

Deuterium (

) is heavier than Protium ( ) but possesses a slightly smaller molar volume. In high-resolution Gas Chromatography (GC), this can lead to a phenomenon where the deuterated standard elutes a fraction of a second earlier than the native analyte (inverse isotope effect).

• Operational Insight: Do not rely solely on retention time matching. You must use Mass Spectrometry (MS) spectral windows to distinguish the peaks. The co-elution (or near co-elution) is a feature, not a bug, ensuring the standard experiences the exact same ionization environment as the analyte.

Part 2: Core Application – Stable Isotope Dilution Assay (SIDA)[1][2][3]

The primary application of 2-Methoxy-4-propyl phenol-d2 is in SIDA . This method is superior to external calibration because it is a self-validating system .

The Mechanism of Error Correction

In complex matrices (e.g., vanilla extract, BBQ sauce, bio-fluids), extraction efficiency is rarely 100%.

• Scenario: You extract Dihydroeugenol from a smoked ham sample. Due to the high fat content, you only recover 60% of the target molecule.

• External Standard Failure: An external curve assumes 100% recovery, leading to a 40% underestimation of the concentration.

• SIDA Success: You spike the d2-standard before extraction. If you lose 40% of the native molecule, you also lose 40% of the d2-standard. The ratio between the Native (m/z 166) and the Standard (m/z 168) remains constant.

SIDA Workflow Diagram

Figure 1: The Stable Isotope Dilution Assay (SIDA) workflow ensures that any loss during extraction (Step 3) is mathematically cancelled out in the final ratio calculation.

Part 3: Metabolic & Mechanistic Research

For the audience in drug development and toxicology, 2-Methoxy-4-propyl phenol-d2 is utilized to track metabolic fate without radio-labeling (which carries safety/disposal issues).

Metabolic Tracing

Dihydroeugenol is a phenol.[1][2][3] In mammalian systems (and some plant systems), it undergoes Phase I (functionalization) and Phase II (conjugation) metabolism.

• The d2 Advantage: By using the d2-analog, researchers can identify metabolites in urine or plasma using LC-MS/MS by searching for "mass shift pairs." If a glucuronide conjugate is formed, the native mass will be

  , while the deuterated metabolite will be . This "twin peak" signature filters out biological noise.

Metabolic Pathway Diagram

Figure 2: Metabolic fate of Dihydroeugenol. The d2-tag remains attached during conjugation, allowing MS identification of polar metabolites.

Part 4: Experimental Protocols

Protocol A: Quantification in Vanilla Extract (SDE-GC-MS)

Objective: Quantify trace dihydroeugenol (a marker of Tahitian vanilla curing) without interference from high-concentration vanillin.

Materials:

• Internal Standard: 2-Methoxy-4-propyl phenol-d2 (1 mg/mL in Ethanol).

• Solvent: Dichloromethane (DCM), HPLC Grade.

Step-by-Step:

• Sample Prep: Weigh 10.0 g of vanilla extract into a distillation flask.

• Spiking (Critical): Add 50

  L of d2-IS solution. Allow to equilibrate for 15 minutes.

• Extraction: Perform Simultaneous Distillation Extraction (SDE) using a Likens-Nickerson apparatus for 2 hours using DCM.

• Concentration: Dry the DCM layer over anhydrous

  and concentrate to 0.5 mL under a gentle nitrogen stream.

• GC-MS Analysis:

  • Column: DB-WAX or equivalent polar column (30m x 0.25mm).

  • Carrier: Helium at 1 mL/min.

  • Temp Program: 50°C (2 min)

    5°C/min 240°C.

  • MS Mode: Electron Impact (70 eV), SIM Mode .

  • SIM Ions:

    • Native: 166 (Quant), 137 (Qual).

    • d2-IS: 168 (Quant), 139 (Qual).

Protocol B: Headspace SPME for Volatiles

Objective: Rapid screening of smoked food products.

• Vial Prep: Place 2g of homogenized sample in a 20mL headspace vial.

• Spiking: Inject 10

  L of d2-IS (in water) through the septum. Vortex.

• Incubation: 50°C for 20 mins.

• Extraction: Expose SPME fiber (DVB/CAR/PDMS) for 30 mins at 50°C.

• Desorption: 250°C for 3 mins in GC injector.

Part 5: Data Interpretation & Quality Control

Calculating the Response Factor (RF)

Before running samples, you must establish the response relationship between the native and the d2 isotope. While chemically similar, they are not identical in detector response.

Run a calibration curve mixing Native and IS at ratios of 0.1:1, 0.5:1, 1:1, and 5:1. The slope of this line is your RF.

Common Pitfalls

• H-D Exchange: Ensure the deuterium label is on the aromatic ring or a stable carbon chain position. If the label is on the Phenolic -OH, it will exchange with water in the solvent, losing the label immediately. Verify your specific d2-isomer structure.

• Cross-Talk: If your MS resolution is low, the M+2 peak of the native compound (due to natural

  and abundance) might interfere with the d2-IS signal.

  • Solution: Ensure the concentration of the IS is roughly equivalent to the analyte to minimize isotopic overlap contribution.

References

• Grosch, W. (2001). Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission Tests. Chem. Senses, 26(5), 533-545. Link

• U.S. Food & Drug Administration (FDA). (2023). Determination of Mycotoxins... Using Stable Isotope Dilution Assay (SIDA).[4][5][6] FDA Method C-003.02.[5] Link

• Siebert, T. E., et al. (2005). Stable isotope dilution analysis of wine fermentation products by HS-SPME-GC-MS. Anal.[2][5][7][8] Bioanal. Chem, 381, 937–947. Link

• PubChem. (n.d.).[9] 4-Propylguaiacol (Dihydroeugenol) Compound Summary. National Library of Medicine. Link

• Schieberle, P. (1995).[3] New developments in methods for analysis of volatile flavor compounds and their precursors. Characterization of Food, 403-431. Link

Sources

• 1. 4-Propylguaiacol | C10H14O2 | CID 17739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DIHYDROEUGENOL | 2785-87-7 [chemicalbook.com]
• 4. Stable isotope dilution assay (SIDA) and HS-SPME-GCMS quantification of key aroma volatiles for fruit and sap of Australian mango cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. Frontiers | Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops [frontiersin.org]
• 7. GC-MS Characterization of Antibacterial, Antioxidant, and Antitrypanosomal Activity of Syzygium aromaticum Essential Oil and Eugenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. 2-甲氧基-4-丙基苯酚 ≥99%, FG | Sigma-Aldrich [sigmaaldrich.com]

Precision Quantitation of Smoke Taint: The Role of 2-Methoxy-4-propyl phenol-d2

The following technical guide details the application of 2-Methoxy-4-propyl phenol-d2 (4-Propylguaiacol-d2) as a critical internal standard for the precise quantification of smoke taint in wine and enological matrices.

Executive Summary

2-Methoxy-4-propyl phenol (also known as 4-Propylguaiacol or 4PG ) is a potent volatile phenol contributing to the "spicy," "clove," and "smoke" aroma characters in wines affected by bushfire smoke. While less prevalent than Guaiacol or 4-Methylguaiacol, 4PG has a low sensory threshold and acts synergistically to amplify the perception of smoke taint.

Accurate measurement of 4PG is notoriously difficult due to the complex matrix of wine (ethanol, sugars, polyphenols) which causes significant ionization suppression or enhancement in mass spectrometry. The d2-isotopologue (2-Methoxy-4-propyl phenol-d2) is the requisite Stable Isotope Internal Standard (SIIS) used to correct for these matrix effects, ensuring data integrity in Stable Isotope Dilution Analysis (SIDA).

Chemical Profile & Mechanism[1][2]

The Analyte vs. The Standard

The core principle of SIDA is that the deuterated standard (d2) behaves nearly identically to the native analyte (d0) during extraction and chromatography but is spectrally distinct by mass.

Feature	Native Analyte (Target)	Internal Standard (Reference)
IUPAC Name	2-Methoxy-4-propyl phenol	2-Methoxy-4-propyl phenol-d2
Common Name	4-Propylguaiacol (4PG)	4-Propylguaiacol-d2 (4PG-d2)
CAS Registry	2785-87-7	Varies by synthesis batch
Molecular Weight	166.22 g/mol	~168.23 g/mol (+2 Da shift)
Precursor Origin	Lignin degradation (smoke/oak)	Synthetic (Catalytic deuteration)
Retention Time	(e.g., 18.55 min)	18.54 min (Co-eluting)

Synthesis & Labeling Logic

The d2-isomer is typically synthesized via the catalytic deuteration of Eugenol (4-allylguaiacol) or Isoeugenol.

• Reaction: Hydrogenation of the alkene side chain using Deuterium gas (

  ) over a Pd/C catalyst.

• Result: The deuterium atoms are incorporated into the propyl chain (typically at the

  and positions relative to the ring).

• Advantage: This creates a stable label that does not exchange with the solvent, unlike hydroxyl-deuterated phenols.

Figure 1: Synthesis pathway for the d2-internal standard via deuteration of the propyl side-chain precursor.

Analytical Methodology (SIDA-GC-MS)

The following protocol outlines the Stable Isotope Dilution Assay (SIDA) workflow. This is the "Gold Standard" for smoke taint analysis because it auto-corrects for extraction inefficiency and instrument drift.

Sample Preparation Workflow

Critical Step: The d2-standard must be added to the sample before any extraction takes place. This allows the standard to experience the exact same physical losses as the analyte.

• Aliquot: Transfer 10 mL of wine into a headspace vial or extraction tube.

• Spike: Add 20 µL of 4PG-d2 working solution (e.g., 10 mg/L in ethanol). Final concentration should mimic the expected range of the analyte (e.g., 20 µg/L).

• Equilibrate: Allow 15–30 minutes for the standard to equilibrate with the wine matrix.

• Extraction: Perform Liquid-Liquid Extraction (LLE) using Pentane/Ether or Solid Phase Microextraction (SPME) using a DVB/CAR/PDMS fiber.

GC-MS Instrumentation Parameters

• Column: Polar WAX column (e.g., DB-WAX UI, 30m x 0.25mm x 0.25µm) is required to separate phenols from non-polar interferences.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode (to maximize sensitivity), 250°C.

• Detection: Mass Spectrometer in SIM (Selected Ion Monitoring) or MRM (Multiple Reaction Monitoring) mode.

Ion Selection & Quantification

Because the d2 label adds +2 mass units, we must select ions that shift by exactly this amount, provided the fragment retains the label.

Compound	Quantifier Ion ( )	Qualifier Ion ( )	Rationale
4-Propylguaiacol (Native)	137	166 ( ), 151	Base peak 137 is stable; 166 is molecular ion.
4-Propylguaiacol-d2 (IS)	168 ( )	139 (or 137*)	Crucial: Monitor the Molecular Ion (168) for the IS.

• Technical Note: If the primary fragment of 4PG (m/z 137) is formed by the loss of the ethyl group (

  ), and the deuterium is located on that lost ethyl group (common in side-chain hydrogenation), the fragment would revert to m/z 137 (unlabeled). Therefore, you must use the Molecular Ion (m/z 168) as the Quantifier for the d2-standard to avoid cross-talk with the native analyte.

Figure 2: The Self-Validating SIDA Workflow. The ratio of Native/d2 signal cancels out extraction errors.

Validation & Quality Assurance

To ensure the "Trustworthiness" of this protocol, the following validation criteria must be met using the d2 standard.

Linearity & Range

• Prepare a calibration curve of Native 4PG (1–100 µg/L) while keeping the 4PG-d2 concentration constant (e.g., 20 µg/L) in all levels.

• Plot the Response Ratio (

  ) vs. Concentration Ratio.

• Requirement:

  . The use of d2 usually linearizes the curve significantly better than external calibration.

Recovery (The "Self-Check")

Since the d2 standard is added before extraction, you can calculate the Absolute Recovery of the method by comparing the d2 peak area in the wine sample to a direct injection of the pure standard.

• Acceptable Range: 70–120%.

• Note: Even if recovery is low (e.g., 50%), the calculated concentration remains accurate because the native analyte was lost at the exact same rate. This is the power of SIDA.

Limit of Quantitation (LOQ)

• Target LOQ for 4-Propylguaiacol in wine: 1.0 µg/L .

• Sensory Threshold: ~10–20 µg/L (matrix dependent). The method is sufficiently sensitive.

References

• aromaLAB GmbH. (n.d.). 2-Methoxy-4-propyl phenol - d2 (Product Specification).[1][2][3][4][5] Retrieved from

• Parker, M., et al. (2012). Contribution of Several Volatile Phenols to the Aroma of Smoke-Tainted Wines. Journal of Agricultural and Food Chemistry. (Contextual grounding on 4-propylguaiacol as a marker).

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 4-Propylguaiacol (CAS 2785-87-7).[6] NIST Chemistry WebBook. Retrieved from

• Technical University of Munich (TUM). (2014). Quantitative High-Throughput Analysis of Key Odorants (Thesis). (Citing the use of 4-Propylguaiacol d2-DGTA). Retrieved from

• Wilkinson, K. L., et al. (2011). Smoke Taint in Wine: The Impact of Smoke Exposure. Australian Journal of Grape and Wine Research. (Foundational text on smoke taint markers).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Shanghai Saikerui Biotechnology Co. , Ltd. Produktliste-E-Mail-Seite 78-Chemicalbook [chemicalbook.com]
• 3. CAS [chemicalbook.com]
• 4. aromaLAB Shop - Phenole [shop.aromalab.de]
• 5. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 6. Phenol, 2-methoxy-4-propyl- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Protocol for Using 2-Methoxy-4-propyl phenol-d2 as an Internal Standard in Quantitative Bioanalysis and Flavor Profiling

Introduction & Scientific Rationale

The Molecule

2-Methoxy-4-propyl phenol (also known as Dihydroeugenol or 4-Propylguaiacol ) is a significant phenolic metabolite found in biological fluids following eugenol ingestion and a key flavor compound contributing to "smoky" and "spice" notes in food matrices (e.g., vanilla extracts, smoked meats, barrel-aged spirits).[1][2][3][4]

The "d2" Advantage (Isotope Dilution Mass Spectrometry)

In quantitative analysis, phenolic compounds are notorious for susceptibility to matrix effects—ionization suppression in LC-MS and variable derivatization efficiency in GC-MS.[1] Using 2-Methoxy-4-propyl phenol-d2 (Dihydroeugenol-d2) as an Internal Standard (IS) provides the highest tier of analytical rigor (Tier 1).[1]

Mechanism of Action: Unlike structural analogs (e.g., 4-ethylguaiacol), the d2-isotopolog shares virtually identical physicochemical properties (pKa, solubility, extraction coefficient) with the target analyte but is mass-differentiated.[1] This allows the IS to:

• Co-elute with the analyte (or elute extremely close), experiencing the exact same matrix suppression/enhancement at the ion source.

• Compensate for losses during Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).

• Correct for derivatization incompleteness in GC workflows.

Physicochemical Profile

Property	Native Analyte (Dihydroeugenol)	Internal Standard (Dihydroeugenol-d2)
CAS Number	2785-87-7	N/A (Isotope Labeled)
Molecular Formula
Molecular Weight	166.22 g/mol	~168.23 g/mol
pKa	~10.2 (Phenolic OH)	~10.2
LogP	2.4 - 2.9	2.4 - 2.9
Solubility	Soluble in alcohols, ethers, chloroform; slightly soluble in water.[1]	Identical
Storage	-20°C, protected from light.	-20°C, protected from light.

Analytical Workflow Diagram

The following diagram illustrates the critical path for Isotope Dilution Mass Spectrometry (IDMS) using Dihydroeugenol-d2.

Caption: Workflow for IDMS. Note that spiking occurs before extraction to correct for recovery losses.

Detailed Experimental Protocols

Phase A: Stock Solution Preparation

Critical Warning: Deuterium on the phenolic hydroxyl (-OD) is labile and will exchange with water. The "d2" label in this protocol is assumed to be on the aromatic ring or propyl chain (non-exchangeable).

• Primary Stock (IS-Stock):

  • Weigh 1.0 mg of 2-Methoxy-4-propyl phenol-d2 .[1]

  • Dissolve in 1.0 mL of Methanol (LC-MS grade).

  • Concentration: 1.0 mg/mL (1000 ppm).

  • Storage: -20°C in amber glass.[1] Stable for 6 months.

• Working Internal Standard (WIS):

  • Dilute IS-Stock with Methanol to achieve a concentration of 10 µg/mL .

  • Note: The final concentration in the sample should be near the mid-point of your calibration curve (e.g., if your range is 10–1000 ng/mL, spike to achieve ~100 ng/mL).

Phase B: Sample Preparation (Liquid-Liquid Extraction)[1]

This protocol is optimized for plasma or aqueous food extracts.

• Aliquot: Transfer 200 µL of sample (Plasma/Serum/Beverage) into a 2 mL glass centrifuge tube.

• Spike (Crucial): Add 20 µL of WIS (10 µg/mL) to the sample.

  • Resulting IS Conc: 1000 ng/mL (approx, depending on final volume).

• Equilibrate: Vortex for 30 seconds and let stand for 5 minutes.

  • Why: Allows the d2-IS to integrate into the protein/matrix structure, ensuring it behaves exactly like the analyte during extraction.

• Acidification: Add 20 µL of 0.1 M HCl.

  • Mechanism:[1][5] Lowers pH < pKa (~10), ensuring the phenol is protonated (neutral) and extractable into organic solvent.

• Extraction: Add 1.0 mL of Ethyl Acetate:Hexane (50:50 v/v) .

• Agitate: Mechanical shaker for 10 minutes. Centrifuge at 3000 x g for 5 minutes.

• Transfer: Transfer the supernatant (organic layer) to a clean glass vial.

• Dry: Evaporate to dryness under a gentle stream of Nitrogen at 30°C.

• Reconstitute:

  • For LC-MS: Reconstitute in 100 µL Mobile Phase (50% MeOH / 50% Water).

  • For GC-MS: Reconstitute in 50 µL Ethyl Acetate (or proceed to Derivatization).

Phase C: Derivatization (GC-MS Only - Recommended)[1]

Phenols often "tail" in GC due to hydrogen bonding with the column. Silylation is recommended.

• To the dried residue from Phase B, add 50 µL of BSTFA + 1% TMCS .

• Add 50 µL of anhydrous Pyridine.

• Incubate at 65°C for 30 minutes.

• Cool and inject directly.

  • Reaction: Converts the phenolic -OH to -O-TMS (Trimethylsilyl).[1]

  • Mass Shift: Adds 72 amu to the molecular weight.

Instrumental Analysis Parameters

Option 1: GC-MS (EI Source) - Silylated Derivative[1]

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium at 1.0 mL/min.[6][7]

• Temp Program: 60°C (1 min) -> 10°C/min -> 280°C (5 min).

• SIM Mode (Selected Ion Monitoring):

Compound	Derivative	Target Ion (Quant)	Qualifier Ions
Dihydroeugenol	TMS-Ether	238 (M+)	209, 223
Dihydroeugenol-d2	TMS-Ether	240 (M+)*	211, 225

*Note: Assumes d2 label is retained on the ring. If d2 is on the propyl chain, fragmentation patterns must be verified experimentally.

Option 2: LC-MS/MS (ESI Negative Mode)[1]

Phenols ionize well in Negative Electrospray Ionization (ESI-).[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

• Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Acetate for pH control).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 5 minutes.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dihydroeugenol	165.1 [M-H]⁻	136.1, 121.0	15 - 25
Dihydroeugenol-d2	167.1 [M-H]⁻	138.1, 123.0	15 - 25

Method Validation & Quality Control

To ensure compliance with FDA Bioanalytical Method Validation Guidelines (2018) , the following criteria must be met:

• Selectivity: Inject a "blank" matrix (no analyte, no IS) and a "zero" sample (matrix + IS only). Ensure no interference at the retention time of the analyte.

• Linearity: Construct a calibration curve (e.g., 1 – 1000 ng/mL). Plot the Area Ratio (

  ) vs. Concentration.
  • must be > 0.99.

• Recovery: Compare the area of the IS spiked before extraction vs. IS spiked after extraction.

  • Acceptance: Consistent recovery (e.g., 80% ± 15%) across low, medium, and high concentrations.

• Precision & Accuracy:

  • Intra-day and Inter-day CV% should be < 15% (20% at LLOQ).

Troubleshooting "Carrier Effect"

If the d2-IS signal varies significantly between neat standards and matrix samples, you may be experiencing the "Carrier Effect."

• Solution: Ensure the IS concentration is at least 10x higher than the Lower Limit of Quantitation (LLOQ) to act as a "carrier" for small amounts of analyte through the active sites of the GC inlet or LC column.

References

• U.S. Food and Drug Administration (FDA). (2018).[8][9][10] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 17739, 2-Methoxy-4-propylphenol. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

• NIST Mass Spectrometry Data Center. Dihydroeugenol Mass Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

Sources

• 1. Showing Compound 2-Methoxy-4-propylphenol (FDB008859) - FooDB [foodb.ca]
• 2. Phenol, 2-methoxy-4-propyl- [webbook.nist.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-Methoxy-4-propylphenol | The Fragrance Conservatory [fragranceconservatory.com]
• 5. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 6. mdpi.com [mdpi.com]
• 7. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 10. labs.iqvia.com [labs.iqvia.com]

High-Precision Quantification of Dihydroeugenol (DHE) in Biological Matrices via GC-MS/SIM using Stable Isotope Dilution Assay (SIDA)

Application Note: AN-2026-DHE

Abstract & Scope

Dihydroeugenol (2-methoxy-4-propylphenol), a reduced metabolite of eugenol, is gaining traction in pharmaceutical research for its potential anesthetic, anti-inflammatory, and antioxidant properties. Accurate quantification in complex biological matrices (plasma, tissue homogenates) is critical for pharmacokinetic (PK) profiling.

This protocol details a Stable Isotope Dilution Assay (SIDA) using Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode. Unlike external calibration methods, this workflow utilizes a deuterated internal standard ([²H₃]-Dihydroeugenol ) to auto-correct for extraction efficiency, derivatization variability, and matrix effects, ensuring data integrity compliant with FDA Bioanalytical Method Validation guidelines.

Scientific Foundation & Mechanism

The Analyte and the Challenge

Dihydroeugenol (DHE) contains a phenolic hydroxyl group and a methoxy group. While volatile enough for GC, the free phenol is prone to peak tailing and adsorption on active sites in the GC liner.

• Solution: Derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) replaces the active protic hydrogen with a trimethylsilyl (TMS) group, improving volatility, thermal stability, and peak symmetry.

The Internal Standard Strategy (SIDA)

To achieve maximum precision, we employ [²H₃]-Dihydroeugenol (DHE-d3) (methoxy-d3) as the internal standard.

• Why not Eugenol-d3? While Eugenol-d3 is a structural analog, it has a different retention time. DHE-d3 co-elutes (or elutes within <0.05 min) of the analyte, experiencing the exact same matrix suppression/enhancement events in the ion source.

• Sourcing: If DHE-d3 is not commercially off-the-shelf, it is generated via catalytic hydrogenation of commercially available Eugenol-d3 (See Appendix A).

Materials & Instrumentation

Reagents

• Target Analyte: Dihydroeugenol (CAS: 2785-87-7), >98% purity.

• Internal Standard (IS): [²H₃]-Dihydroeugenol (DHE-d3). Alternative: Eugenol-d3 (CAS: 133578-01-1) if DHE-d3 is unavailable, with RRF correction.

• Derivatization Agent: BSTFA + 1% TMCS (Trimethylchlorosilane). Note: TMCS acts as a catalyst.

• Solvents: n-Hexane (GC grade), Ethyl Acetate (anhydrous), Pyridine (anhydrous).

Instrumentation

• GC System: Agilent 8890 or equivalent with split/splitless inlet.

• Detector: Single Quadrupole MS (e.g., Agilent 5977B) with Electron Impact (EI) source.

• Column: DB-5MS UI (30 m × 0.25 mm × 0.25 µm) or equivalent low-bleed 5% phenyl-methylpolysiloxane phase.

Experimental Workflow

Workflow Logic Diagram

Figure 1: Step-by-step analytical workflow for DHE quantification. Color coding indicates critical control points (Red = Internal Standard addition, Yellow = Chemical Modification).

Detailed Protocols

Protocol A: Standard Preparation

• Stock Solutions: Prepare 1.0 mg/mL stock of DHE and DHE-d3 in methanol. Store at -20°C.

• Working Solutions: Dilute DHE stock to create a calibration curve (e.g., 10, 50, 100, 500, 1000, 2000 ng/mL) in the biological matrix (or a surrogate matrix like BSA if plasma is scarce).

• IS Spiking Solution: Dilute DHE-d3 to a fixed concentration (e.g., 500 ng/mL).

Protocol B: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 100 µL of plasma/homogenate into a 1.5 mL Eppendorf tube.

• Add 10 µL of IS Spiking Solution (DHE-d3). Vortex for 10 sec.

• Add 10 µL of 0.1 M HCl to acidify (ensures phenol is protonated for extraction).

• Add 500 µL of extraction solvent (Hexane:Ethyl Acetate, 80:20 v/v).

• Vortex vigorously for 2 minutes; Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a glass GC vial insert.

• Evaporate to dryness under a gentle stream of Nitrogen at 40°C. Do not overheat , as DHE is semi-volatile.

Protocol C: Derivatization (Silylation)

Critical Step: Moisture inhibits this reaction. Ensure vials are dry.

• To the dried residue, add 50 µL of anhydrous Pyridine.

• Add 50 µL of BSTFA + 1% TMCS .

• Cap tightly and vortex.

• Incubate at 60°C for 30 minutes in a heating block.

• Cool to room temperature. Transfer to autosampler.

Protocol D: GC-MS Acquisition Parameters

Gas Chromatography:

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: 250°C, Splitless mode (purge flow 50 mL/min at 1.0 min).

• Oven Program:

  • Initial: 70°C (hold 1 min).

  • Ramp 1: 20°C/min to 280°C.

  • Hold: 3 min.

  • Total Run Time: ~14.5 min.

Mass Spectrometry (SIM Mode):

• Solvent Delay: 4.0 min (Protect filament from pyridine/BSTFA).

• Ionization: EI (70 eV), Source Temp: 230°C, Quad Temp: 150°C.

• SIM Groups:

Compound	RT (min)*	Quant Ion (m/z)	Qualifier Ion 1	Qualifier Ion 2
DHE-TMS	8.2	238 (M+)	223 (M-15)	209 (M-29)
DHE-d3-TMS	8.2	241 (M+)	226 (M-15)	212 (M-29)

Note: Retention times (RT) must be determined experimentally on your specific column.

Data Analysis & Validation

Identification Criteria

• Retention Time: Analyte peak must be within ±0.05 min of the IS peak.

• Ion Ratios: The ratio of Qualifier/Quantifier ions (e.g., 223/238) must match the reference standard within ±20%.

Quantification (RRF)

Calculate the Relative Response Factor (RRF) if using a surrogate, or use the Area Ratio method for SIDA:

Where "Slope" is derived from the linear regression of (Area Ratio) vs. (Concentration Ratio).

Validation Acceptance (FDA Criteria)

• Linearity:

  .[1]

• Accuracy: ±15% of nominal (±20% at LLOQ).

• Precision (CV): <15% (<20% at LLOQ).

• Recovery: >80% consistent extraction efficiency.

Appendix A: Synthesis of DHE-d3 (If unavailable)

If [²H₃]-Dihydroeugenol is not available, it can be synthesized from [²H₃]-Eugenol (widely available, e.g., Sigma/CDN Isotopes).

• Dissolve [²H₃]-Eugenol in Methanol.

• Add 10% Pd/C catalyst.

• Stir under H₂ atmosphere (balloon pressure) for 2 hours.

• Filter through Celite to remove catalyst.

• Evaporate solvent to yield [²H₃]-Dihydroeugenol.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7786, Dihydroeugenol. Retrieved from [Link]

• Little, J. L. (1999).Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry. Journal of Chromatography A.

• Food and Drug Administration (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Mass Spectrum of 2-Methoxy-4-propylphenol, TMS derivative. (Used for Ion Selection). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Wood Smoke Markers in Wine by GC-MS with 2-Methoxy-4-propylphenol-d2 as an Internal Standard

Abstract

The increasing incidence of wildfires in viticultural regions poses a significant threat to the wine industry due to the phenomenon of smoke taint. This application note presents a robust and reliable method for the quantitative analysis of key wood smoke markers, such as guaiacol and 4-methylguaiacol, in wine. The protocol utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard, 2-Methoxy-4-propylphenol-d2, to ensure accuracy and precision in complex wine matrices. Detailed procedures for sample preparation, including an optional acid hydrolysis step to quantify bound smoke marker precursors, instrument parameters, and data analysis are provided for researchers, winemakers, and quality control laboratories.

Introduction: The Challenge of Smoke Taint in Winemaking

Wildfires can release significant amounts of volatile phenols into the atmosphere, which can then be absorbed by grapevines.[1][2][3] These compounds, primarily guaiacol, 4-methylguaiacol, and other cresols, are responsible for the undesirable "smoke taint" in wine, characterized by smoky, ashy, and medicinal aromas and flavors.[2][4] The volatile phenols can also bind to sugars within the grapes to form non-volatile glycosides.[2][4] These glycosides act as precursors, releasing the free volatile phenols during fermentation and aging, leading to an increase in the perception of smoke taint over time.[2][4][5]

Accurate and precise quantification of these smoke markers is crucial for winemakers to make informed decisions about harvesting, fermentation techniques, and potential remediation strategies.[6][7] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this analysis due to its high sensitivity and selectivity.[6][8][9]

To overcome the challenges of analyzing complex matrices like wine, the use of an internal standard is essential. An ideal internal standard should have similar chemical and physical properties to the analytes of interest but be distinguishable by the detector. Deuterated analogs of the target compounds are excellent choices for this purpose.[10][11] This application note details a method using 2-Methoxy-4-propylphenol-d2 as an internal standard for the reliable quantification of wood smoke markers in wine.

The Role and Advantages of 2-Methoxy-4-propylphenol-d2 as an Internal Standard

An internal standard is a compound added to a sample in a known concentration to facilitate the quantification of other analytes. It helps to correct for variations in sample preparation, injection volume, and instrument response. The use of a deuterated internal standard, such as 2-Methoxy-4-propylphenol-d2, offers several key advantages in the analysis of smoke taint markers:

• Similar Chemical and Physical Properties: 2-Methoxy-4-propylphenol-d2 is structurally similar to the target analytes, guaiacol and 4-methylguaiacol. This ensures that it behaves similarly during sample extraction and chromatographic separation, effectively compensating for any losses or variations in these steps.

• Co-elution with Analytes: Due to its similar properties, the deuterated internal standard co-elutes with the target analytes from the GC column.[10] This is crucial for accurate correction of any matrix effects that may occur during ionization in the mass spectrometer.

• Distinct Mass-to-Charge Ratio (m/z): The presence of deuterium atoms gives 2-Methoxy-4-propylphenol-d2 a different mass than its non-deuterated counterparts. This allows the mass spectrometer to distinguish between the internal standard and the target analytes, enabling independent and accurate measurement of each.

• Improved Accuracy and Precision: By correcting for variations throughout the analytical process, the use of a deuterated internal standard significantly improves the accuracy and precision of the quantitative results.[10]

Analytical Workflow

The overall workflow for the analysis of wood smoke markers in wine is depicted in the following diagram:

Caption: Workflow for Wine Smoke Marker Analysis.

Experimental Protocols

Materials and Reagents

• Standards: Guaiacol, 4-methylguaiacol, and 2-Methoxy-4-propylphenol-d2 (Internal Standard, ISTD).

• Solvents: Ethanol (ACS grade or higher).

• Reagents: Sodium chloride (NaCl), Hydrochloric acid (HCl, for hydrolysis).

• Sample Vials: 20 mL headspace vials with screw caps and septa.

• Solid Phase Microextraction (SPME) Fibers: e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

Protocol 1: Analysis of Free Volatile Phenols

• Sample Preparation:

  • Pipette 10 mL of the wine sample into a 20 mL headspace vial.

  • Add 4 g of NaCl to the vial.[12] The addition of salt increases the ionic strength of the sample, which enhances the partitioning of volatile compounds into the headspace.

  • Spike the sample with a known concentration of the 2-Methoxy-4-propylphenol-d2 internal standard solution (e.g., to a final concentration of 10 µg/L).

  • Immediately cap the vial and vortex for 30 seconds to dissolve the salt.

• SPME-GC-MS Analysis:

  • Place the vial in the autosampler of the GC-MS system.

  • Equilibrate the sample at a specific temperature (e.g., 60 °C) for a set time (e.g., 15 minutes) to allow the volatile compounds to partition into the headspace.

  • Expose the SPME fiber to the headspace for a defined extraction time (e.g., 30 minutes) to adsorb the analytes.

  • Desorb the analytes from the SPME fiber in the hot GC inlet.

• GC-MS Parameters (Example):

  • GC Column: DB-WAX or similar polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[1][8]

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Transfer Line Temperature: 250 °C.

  • Ion Source Temperature: 230 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.[8][12]

    • Example SIM Ions:

      • Guaiacol: m/z 124, 109

      • 4-Methylguaiacol: m/z 138, 123

      • 2-Methoxy-4-propylphenol-d2 (ISTD): Monitor appropriate ions based on its mass spectrum.

Protocol 2: Analysis of Total Volatile Phenols (Free + Bound)

• Sample Preparation and Hydrolysis:

  • Pipette 10 mL of the wine sample into a suitable vial.

  • Spike with the 2-Methoxy-4-propylphenol-d2 internal standard.

  • Adjust the pH of the sample to approximately 1.5 by adding hydrochloric acid.[1]

  • Seal the vial and heat at 95-100 °C for 1-4 hours to hydrolyze the glycosidically bound phenols.[1]

  • Cool the sample to room temperature.

  • Transfer the hydrolyzed sample to a 20 mL headspace vial and add 4 g of NaCl.

• SPME-GC-MS Analysis:

  • Proceed with the SPME-GC-MS analysis as described in Protocol 1.

Data Analysis and Interpretation

• Calibration Curve:

  • Prepare a series of calibration standards in a model wine solution (e.g., 12% ethanol in water) containing known concentrations of the target analytes (e.g., 0.5, 1, 5, 10, 20 µg/L).

  • Spike each calibration standard with the same concentration of the internal standard as the samples.

  • Analyze the calibration standards using the same GC-MS method.

  • For each analyte, plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Perform a linear regression to obtain the equation of the calibration curve.

• Quantification:

  • For each wine sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Use the equation of the calibration curve to determine the concentration of the analyte in the sample.

Table 1: Example Data and Interpretation

Compound	Concentration (µg/L)	Sensory Threshold (µg/L)	Interpretation
Guaiacol	8.5	~6 (in red wine)	Above sensory threshold; likely to contribute to smoke taint perception.[13]
4-Methylguaiacol	3.2	~4 (in white wine)	Near sensory threshold; may contribute to smoke taint, especially in white wines.[13]

Note: Sensory thresholds can vary depending on the wine matrix and individual sensitivity.

Method Validation and Quality Control

To ensure the reliability of the results, it is recommended to perform method validation, including the determination of:

• Linearity: Assessed from the calibration curve.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Precision: Assessed by analyzing replicate samples and expressed as the relative standard deviation (RSD). A good precision is indicated by an RSD of less than 15%.[9]

• Accuracy: Assessed by analyzing a certified reference material or by spiking a blank wine sample with known concentrations of the analytes and calculating the recovery.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low analyte or ISTD response	Inefficient extraction	Optimize SPME parameters (temperature, time). Ensure proper salt saturation.
Leaky vial septum	Use high-quality septa and ensure a tight seal.
Poor peak shape	Active sites in the GC system	Use a deactivated inlet liner. Condition the GC column.
Column contamination	Bake out the column at a high temperature. Trim the front end of the column.
High variability in results	Inconsistent sample preparation	Use an autosampler for precise and repeatable injections. Ensure accurate spiking of the internal standard.
Matrix effects	Ensure the internal standard co-elutes with the analytes. Dilute the sample if necessary.

Conclusion

The method described in this application note provides a reliable and robust approach for the quantitative analysis of wood smoke markers in wine using 2-Methoxy-4-propylphenol-d2 as an internal standard. The use of a deuterated internal standard is critical for achieving accurate and precise results in the complex wine matrix. This methodology can be a valuable tool for wineries and research laboratories to assess the impact of smoke exposure on grapes and wine, enabling them to make informed decisions to maintain wine quality.

References

• Agilent Technologies. (2018). Fast Analysis of Smoke Taint Compounds in Wine with an Agilent J&W DB-HeavyWax GC Column. Retrieved from [Link]

• Bindon, K., et al. (2020). A GC-MS Based Analytical Method for Detection of Smoke Taint Associated Phenols in Smoke Affected Wines. Foods, 9(10), 1419. Retrieved from [Link]

• Fudge, A. L., et al. (2021). Techniques for Mitigating the Effects of Smoke Taint While Maintaining Quality in Wine Production: A Review. Foods, 10(3), 686. Retrieved from [Link]

• The Australian Wine Research Institute. (n.d.). Smoke taint. Retrieved from [Link]

• ETS Laboratories. (n.d.). Analyzing for smoke impact markers in grapes and wine. Retrieved from [Link]

• The Australian Wine Research Institute. (n.d.). Smoke taint analytical methods. Retrieved from [Link]

• Oregon State University. (n.d.). Microfermentation can help determine smoke's effect on wine grapes. Retrieved from [Link]

• Enartis. (n.d.). Winemaking Guidelines Smoke Taint White Wines. Retrieved from [Link]

• Enartis. (n.d.). Smoke Analysis. Retrieved from [Link]

• Wang, J., et al. (2021). A Simple GC-MS/MS Method for Determination of Smoke Taint-Related Volatile Phenols in Grapes. Molecules, 26(11), 3328. Retrieved from [Link]

• Li, S., et al. (2024). Volatile Organic Compound-Based Predictive Modeling of Smoke Taint in Wine. Journal of Agricultural and Food Chemistry, 72(14), 7959-7968. Retrieved from [Link]

• Agilent Technologies. (2023). Analysis of Free Volatile Phenols in Smoke-Impacted Wines by SPME. Retrieved from [Link]

• Lerno, L., et al. (2022). Investigation of Different Winemaking Protocols to Mitigate Smoke Taint Character in Wine. Fermentation, 8(3), 115. Retrieved from [Link]

• Oberholster, A., et al. (2022). Investigation of Different Winemaking Protocols to Mitigate Smoke Taint Character in Wine. MDPI. Retrieved from [Link]

• UC Davis. (n.d.). Free and Bound Volatile Phenols in Smoke-Exposed Wines- Biomarkers, Machine-learning, and Model Prediction. Retrieved from [Link]

• Odoemelam, C. S., & Onwumere, G. B. (2020). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Research -GRANTHAALAYAH, 8(11), 329-337. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. laffort.com [laffort.com]
• 3. A Simple GC-MS/MS Method for Determination of Smoke Taint-Related Volatile Phenols in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. awri.com.au [awri.com.au]
• 5. enartis.com [enartis.com]
• 6. Techniques for Mitigating the Effects of Smoke Taint While Maintaining Quality in Wine Production: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microfermentation can help determine smoke's effect on wine grapes | OSU Extension Service [extension.oregonstate.edu]
• 8. agilent.com [agilent.com]
• 9. scispace.com [scispace.com]
• 10. texilajournal.com [texilajournal.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. agilent.com [agilent.com]
• 13. ETS Labs [etslabs.com]

Spiking procedures for 2-Methoxy-4-propyl phenol - d2 in complex matrices

Application Note: Precision Spiking of 2-Methoxy-4-propyl phenol-d2 in Complex Matrices

Abstract

This technical guide details the protocol for the internal standard (IS) spiking of 2-Methoxy-4-propyl phenol-d2 (Dihydroeugenol-d2) into complex biological and food matrices.[1][2] Unlike hydrophilic analytes, this lipophilic phenol (

) exhibits significant non-specific binding to proteins and lipids.[1] Inaccurate spiking leads to "differential extraction kinetics," where the IS extracts more easily than the endogenous analyte, causing severe underestimation of concentration. This guide provides a self-validating workflow to ensure thermodynamic equilibrium between the IS and the matrix prior to extraction.

Physicochemical Context & Spiking Strategy

To design a robust protocol, we must first understand the behavior of the analyte in a biphasic system.

Property	Value	Implication for Spiking
Analyte	2-Methoxy-4-propyl phenol (Dihydroeugenol)	Target molecule.[1][2][3][4]
LogP	~2.9 (Lipophilic)	High affinity for lipid bilayers and hydrophobic pockets of albumin.[1][2] Risk: The IS will precipitate if spiked in 100% aqueous buffer.[1]
pKa	~10.3 (Phenolic -OH)	Weakly acidic.[1][2] Exists as a neutral molecule at physiological pH (7.4).[1] Rule: Do not spike in basic solutions (pH > 9) or it will ionize and behave differently than the endogenous target.[1]
Isotope Label	Deuterium (-d2)	Critical Check: Ensure the label is on the propyl chain or aromatic ring.[1][2] If on the hydroxyl (-OD), it will exchange with water immediately, losing the label.

The Equilibration Imperative

In complex matrices (e.g., plasma, fatty tissue), the endogenous analyte is often "buried" inside protein aggregates or lipid micelles.[1] When you add a clean IS spike, it sits on the surface of the matrix. If you extract immediately, the solvent retrieves 100% of the surface IS but only 60% of the buried analyte. Result: The IS response is artificially high, and the calculated analyte concentration is artificially low. Solution: The "Spike-and-Wait" protocol allows the IS to diffuse into the matrix architecture.[1]

Visual Workflow: The Thermodynamic Spiking Model

The following diagram illustrates the critical equilibration step often missed in standard protocols.

Caption: Workflow emphasizing the equilibration phase where the IS transitions from 'solvent-free' to 'matrix-bound' to match the endogenous analyte state.

Detailed Protocols

Protocol A: Preparation of Stock Solutions

Objective: Create a stable, non-degrading source of IS.

• Solvent Selection: Use Methanol (MeOH) or Acetonitrile (ACN) .[1]

  • Why: 2-Methoxy-4-propyl phenol is sparingly soluble in water.[1][2][3] Aqueous stocks will result in adsorption to glass container walls (hydrophobic effect), causing concentration drift.[1]

• Concentration: Prepare a primary stock at 1 mg/mL.

• Storage: Store at -20°C in amber glass vials (prevent photo-oxidation of the phenol group).

• Working Solution: Dilute the stock to 100x the expected analyte biological concentration.

  • Note: Ensure the working solution solvent matches the initial extraction solvent or is miscible with the matrix (e.g., 50:50 MeOH:Water).[1]

Protocol B: Spiking into Liquid Matrices (Plasma, Urine, Beverages)

Objective: Prevent protein precipitation shock while ensuring integration.[1]

• Thawing: Thaw plasma/matrix at room temperature or 4°C. Vortex gently to ensure homogeneity.

• Aliquot: Transfer 100 µL of matrix to the processing tube.

• The Spike: Add the IS working solution.

  • Volume Rule: The spike volume must be ≤ 5% of the matrix volume (e.g., 5 µL spike into 100 µL plasma).[1]

  • Causality: Exceeding 5% organic solvent can locally precipitate proteins immediately, trapping the IS in a protein clump before it mixes.[1]

• The Equilibration (CRITICAL STEP):

  • Vortex gently for 10 seconds.

  • Incubate at room temperature (or 4°C for unstable analytes) for 15–30 minutes .

  • Mechanism:[1][2][5] This allows the lipophilic IS to partition into the albumin hydrophobic pockets, mimicking the state of the endogenous 2-Methoxy-4-propyl phenol.[1][2]

• Extraction: Proceed with Protein Precipitation (PPT) or Liquid-Liquid Extraction (LLE).[1]

  • Recommendation: For phenols, Acidic LLE (Ethyl Acetate + 0.1% Formic Acid) often yields cleaner extracts than PPT.[1]

Protocol C: Spiking into Solid Matrices (Tissue, Food Homogenates)

Objective: Distribute IS throughout a solid mass.[1]

• Pre-Homogenization Spiking (Preferred):

  • Weigh the solid sample.[1]

  • Add the IS spike directly onto the solid sample before adding the homogenization buffer.[1]

  • Add buffer and homogenize (bead beating or rotor-stator).[1]

  • Why: The mechanical energy of homogenization forces the IS into the tissue structures alongside the solvent, maximizing contact.

• Post-Homogenization Spiking (Alternative):

  • If the analyte is heat-labile (homogenization generates heat), create a liquid homogenate first.[1]

  • Spike the IS into the liquid homogenate and follow Protocol B (Equilibration) .

Validation & Quality Assurance (Self-Validating Systems)

To ensure the method is reliable, you must calculate the Matrix Factor (MF) and Recovery (RE) according to FDA M10 guidelines.[1]

Table 1: Validation Calculations

Parameter	Formula	Acceptance Criteria (FDA M10)
Matrix Factor (MF)		IS MF should match Analyte MF within ±15%.
IS Normalized MF		CV of this ratio across 6 lots of matrix must be < 15%.
Recovery (RE)		High recovery is not required, but it must be consistent and reproducible.

Troubleshooting the "Deuterium Effect"

Deuterated isotopes (d2) can sometimes elute slightly earlier than the non-labeled analyte in Reverse Phase LC (Chromatographic Isotope Effect).[1]

• Risk: If the analyte elutes in a region of ion suppression and the IS elutes 0.1 min earlier in a clean region, the IS will not correct for the suppression.

• Check: Overlay the chromatograms of the Analyte and IS. If retention time shifts > 0.05 min, verify that the Matrix Factor is identical for both.

References

• U.S. Food and Drug Administration (FDA). (2022).[1] M10 Bioanalytical Method Validation and Study Sample Analysis. Center for Drug Evaluation and Research (CDER).[1] [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005).[1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[1] [Link]

• Joint FAO/WHO Expert Committee on Food Additives (JECFA). (2002).[1] Evaluation of certain food additives (including 2-Methoxy-4-propyl phenol). WHO Technical Report Series. [Link]

• Wieling, J. (2002).[1] LC-MS-MS experiences with internal standards. Chromatographia. [Link]

Sources

• 1. 4-Propylguaiacol | C10H14O2 | CID 17739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 2-Methoxy-4-propylphenol (FDB008859) - FooDB [foodb.ca]
• 3. Dihydro Eugenol (CAS 2785-87-7) – Green-Spice Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. researchgate.net [researchgate.net]

Application Note: Advanced Derivatization Techniques for the Gas Chromatography-Mass Spectrometry Analysis of 2-Methoxy-4-propylphenol

Abstract

This application note provides a comprehensive guide to the derivatization of 2-Methoxy-4-propylphenol (4-propylguaiacol) for robust and sensitive analysis by gas chromatography-mass spectrometry (GC-MS). 2-Methoxy-4-propylphenol is a volatile phenolic flavor compound found in various natural products and food items.[1] Direct GC analysis of phenolic compounds can be challenging due to their polarity, which can lead to poor peak shape and reduced sensitivity.[2] Derivatization is a crucial step to enhance the volatility, thermal stability, and chromatographic behavior of these compounds.[3][4] This guide details three effective derivatization techniques: silylation, acylation, and alkylation. For each method, we provide in-depth scientific rationale, step-by-step protocols, and expected outcomes. Furthermore, this note emphasizes the importance of using a deuterated internal standard, such as 2-Methoxy-4-propylphenol-d2, for accurate and precise quantification.[5][6]

Introduction: The Analytical Challenge of Phenols

2-Methoxy-4-propylphenol is a key aroma compound and a potential biomarker in various matrices, from food and beverages to biological samples.[1][7] Its analysis is crucial for quality control, flavor profiling, and biomedical research. However, the presence of a polar hydroxyl group in phenolic compounds like 2-Methoxy-4-propylphenol can lead to several analytical challenges in gas chromatography:

• Peak Tailing: The active hydroxyl group can interact with active sites in the GC inlet and column, resulting in asymmetric peak shapes.[2]

• Low Volatility: Hydrogen bonding between phenol molecules reduces their volatility, requiring higher elution temperatures that can lead to thermal degradation.[8]

• Poor Sensitivity: On-column adsorption and degradation can lead to lower signal intensity and poor detection limits.

Derivatization addresses these issues by replacing the active hydrogen of the hydroxyl group with a less polar functional group, thereby increasing volatility and reducing unwanted interactions.[3][4][8]

The Role of Deuterated Internal Standards

For accurate quantification, the use of a stable isotope-labeled internal standard is highly recommended. A deuterated analog of the analyte, in this case, 2-Methoxy-4-propylphenol-d2, is the ideal choice.[6][9][10] Since it has nearly identical chemical and physical properties to the analyte, it co-elutes and experiences similar matrix effects and variations during sample preparation and injection.[6] By normalizing the analyte's response to that of the deuterated internal standard, analytical precision and accuracy are significantly improved.[9]

Derivatization Strategies for 2-Methoxy-4-propylphenol

This section details three proven derivatization techniques for 2-Methoxy-4-propylphenol. The choice of method will depend on the specific analytical requirements, available instrumentation, and the nature of the sample matrix.

Silylation: The Gold Standard for Hydroxyl Groups

Silylation is the most widely used derivatization technique for compounds containing active hydrogens, such as alcohols and phenols.[11] The reaction involves the replacement of the active hydrogen with a trimethylsilyl (TMS) group, forming a more volatile and thermally stable TMS ether.[4]

Causality of Experimental Choices:

• Reagent Selection: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are powerful silylating agents.[3][12] The addition of a catalyst like trimethylchlorosilane (TMCS) can enhance the reactivity, especially for hindered hydroxyl groups.[13]

• Solvent: Aprotic solvents like pyridine, acetonitrile, or toluene are used to dissolve the sample and reagents without interfering with the silylation reaction. Pyridine can also act as an acid scavenger.

• Temperature and Time: Heating accelerates the reaction, ensuring complete derivatization. The optimal temperature and time are determined empirically but typically range from 60-80°C for 30-60 minutes.

Workflow for Silylation of 2-Methoxy-4-propylphenol

Caption: Silylation workflow for 2-Methoxy-4-propylphenol.

Experimental Protocol: Silylation with BSTFA + 1% TMCS

• Sample Preparation: To 100 µL of sample extract in a vial, add a known amount of 2-Methoxy-4-propylphenol-d2 internal standard solution.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature. It is crucial to remove all moisture as silylating reagents are water-sensitive.[14]

• Derivatization: Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS to the dried residue.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 70°C for 30 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS system.

Parameter	Value
Reagents	BSTFA + 1% TMCS, Pyridine
Reaction Temp.	70°C
Reaction Time	30 minutes
Derivative	2-Methoxy-4-propylphenol-TMS ether
Expected Δm/z	+72 amu

Acylation: Enhancing Selectivity

Acylation involves the reaction of the phenolic hydroxyl group with an acylating agent, such as acetic anhydride or trifluoroacetic anhydride (TFAA), to form an ester.[8] This derivatization not only improves volatility but can also enhance the selectivity of detection, especially with an electron capture detector (ECD) when using fluorinated acylating agents.[15]

Causality of Experimental Choices:

• Reagent Selection: Acetic anhydride is a common and cost-effective reagent.[16] TFAA is more reactive and produces highly electronegative derivatives suitable for ECD analysis.[15]

• Catalyst: A base catalyst, such as pyridine or potassium carbonate, is often used to neutralize the acidic byproduct and drive the reaction to completion.[17]

• Reaction Conditions: Acylation can often be performed at room temperature, although gentle heating can increase the reaction rate.[18] The reaction is typically rapid.

Workflow for Acylation of 2-Methoxy-4-propylphenol

Caption: Acylation workflow for 2-Methoxy-4-propylphenol.

Experimental Protocol: Acylation with Acetic Anhydride

• Sample Preparation: To a suitable volume of aqueous sample or a dried and reconstituted sample, add a known amount of 2-Methoxy-4-propylphenol-d2 internal standard.

• Buffering: Add 500 µL of a 5% potassium carbonate (K2CO3) solution.[18]

• Derivatization: Add 100 µL of acetic anhydride.[18]

• Reaction: Cap the vial and vortex vigorously for 1 minute. Let the reaction proceed at room temperature for 15 minutes.[18]

• Extraction: Add 1 mL of n-hexane and vortex for 1 minute to extract the acetylated derivative.

• Analysis: Carefully transfer the upper organic layer to an autosampler vial and inject 1 µL into the GC-MS system.

Parameter	Value
Reagents	Acetic Anhydride, Potassium Carbonate
Reaction Temp.	Room Temperature
Reaction Time	15 minutes
Derivative	2-Methoxy-4-propylphenyl acetate
Expected Δm/z	+42 amu

Alkylation: Creating Stable Ethers

Alkylation converts the phenolic hydroxyl group into a more stable ether. This can be particularly useful for creating robust derivatives that are less susceptible to hydrolysis. Methylation is a common form of alkylation for phenols.[19]

Causality of Experimental Choices:

• Reagent Selection: While historically diazomethane has been used, its toxicity and explosive nature make it less desirable. Safer alternatives like trimethylsilyldiazomethane or derivatization with reagents like pentafluorobenzyl bromide (PFBBr) as described in EPA method 8041A are preferred.[20] PFBBr derivatization is particularly advantageous for creating derivatives with high electron capture response.

• Reaction Conditions: The reaction conditions for alkylation can vary significantly depending on the reagent used. For PFBBr, a phase-transfer catalyst is often employed to facilitate the reaction between the aqueous and organic phases.

Workflow for Alkylation (PFBBr) of 2-Methoxy-4-propylphenol

Caption: Alkylation (PFBBr) workflow for 2-Methoxy-4-propylphenol.

Experimental Protocol: Alkylation with Pentafluorobenzyl Bromide (PFBBr)

• Sample Preparation: To a suitable volume of sample, add a known amount of 2-Methoxy-4-propylphenol-d2 internal standard.

• pH Adjustment: Adjust the sample to a basic pH (e.g., pH 10-12) with a suitable base.

• Derivatization: Add a solution of PFBBr in a suitable organic solvent (e.g., acetone) and a phase-transfer catalyst (e.g., tetrabutylammonium hydrogen sulfate).

• Reaction: Cap the vial and heat at 60°C for 30 minutes with vigorous stirring or shaking.

• Extraction: After cooling, extract the derivative with an organic solvent like hexane.

• Analysis: Analyze the organic extract by GC-MS or GC-ECD.

Parameter	Value
Reagents	Pentafluorobenzyl Bromide (PFBBr), Phase-Transfer Catalyst
Reaction Temp.	60°C
Reaction Time	30 minutes
Derivative	2-Methoxy-4-propylphenyl pentafluorobenzyl ether
Expected Δm/z	+180 amu

Recommended GC-MS Parameters

The following are general GC-MS parameters that can be used as a starting point for the analysis of derivatized 2-Methoxy-4-propylphenol. These should be optimized for your specific instrument and application.

Parameter	Setting
GC Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temp.	250°C
Injection Mode	Splitless (or Split, depending on concentration)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	80°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min
MS Transfer Line	280°C
MS Ion Source	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-550

Conclusion

Derivatization is an essential tool for the successful GC-MS analysis of 2-Methoxy-4-propylphenol. Silylation, acylation, and alkylation each offer distinct advantages, and the choice of method should be tailored to the specific analytical goals. The implementation of a deuterated internal standard is critical for achieving high-quality quantitative results. The protocols and guidelines presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate robust analytical methods for this important phenolic compound.

References

• Global NEST Journal. (2020). Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction. [Link]

• Kim, J., et al. (2020). Derivatization reaction of phenol to phenyl acetate. ResearchGate. [Link]

• U.S. Environmental Protection Agency. EPA-RCA: 8041A: Phenols by Gas Chromatography. [Link]

• ResearchGate. (2013). General derivatization mechanism for phenol with MTBSTFA. [Link]

• YouTube. (2020). Sample Preparation, Derivatization in Gas Chromatography and Sample Injectors in GC. [Link]

• ResearchGate. Determination of phenols and chlorophenols as trimethylsilyl derivatives using gas chromatography–mass spectrometry. [Link]

• ResearchGate. (2016). Derivatization Reactions and Reagents for Gas Chromatography Analysis. [Link]

• Bibel, H. (2021). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Al-Busaidi, Z. et al. (2023). Automated silylation of flavonoids using 3D printed microfluidics prior to chromatographic analysis: system development. National Center for Biotechnology Information. [Link]

• PubMed. (2000). A Novel Derivatization of Phenol After Extraction From Human Serum Using Perfluorooctanoyl Chloride for Gas Chromatography-Mass Spectrometric Confirmation and Quantification. [Link]

• Chem-Impex. 2-Methoxy-4-propylphenol. [Link]

• MDPI. (2013). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. [Link]

• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. [Link]

• Bibel, H. (2021). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Proestos, C. et al. (2006). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. National Center for Biotechnology Information. [Link]

• NIST. Phenol, 2-methoxy-4-propyl-. [Link]

• Unice, K. et al. (2019). Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment. National Center for Biotechnology Information. [Link]

• PubMed. (1979). Derivatization with acetic anhydride: applications to the analysis of biogenic amines and psychiatric drugs by gas chromatography and mass spectrometry. [Link]

• Agilent. (2017). DETERMINATION OF PHENOLIC COMPOUNDS (HJ 703-2014). [Link]

• Yu, Y. et al. (2012). Trace analysis of phenolic compounds in water by in situ acetylation coupled with purge and trap-GC/MS. Royal Society of Chemistry. [Link]

• Lee, H. et al. (1984). Derivatization With Acetic Anhydride - Analysis of 15 Chlorophenols. Journal of AOAC INTERNATIONAL. [Link]

• Ellutia. Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link]

• PubMed. (1995). Estimation of selected phenols in drinking water with in situ acetylation and study on the DNA damaging properties of polychlorinated phenols. [Link]

• ResearchGate. (2018). Variations in GC–MS Response Between Analytes and Deuterated Analogs. [Link]

• MDPI. (2012). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. [Link]

• SciSpace. (2003). A rapid and efficient method for acetylation of phenols with acetic anhydride catalysed by Ti02/S04. [Link]

• PubChem. 4-Propylguaiacol. [Link]

• LCGC. (2017). The LCGC Blog: Potential for use of Stable Isotope–Labeled Internal Standards in Gas Chromatography–Vacuum Ultraviolet Spectroscopy Methods. [Link]

• ResearchGate. (2019). Structure of 2-Methoxy-4-vinylphenol present in the methanolic seeds extract of Lepidium sativum using GC-MS analysis. [Link]

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Application Note: Quantitative Determination of Urinary Phenolic Metabolites Using 2-Methoxy-4-propylphenol-d2 as an Internal Standard by GC-MS

Introduction

The analysis of urinary metabolites provides a non-invasive window into an individual's metabolic state, offering valuable biomarkers for dietary intake, exposure to xenobiotics, and the status of various physiological and pathological processes. Phenolic compounds, in particular, are a diverse class of metabolites originating from both endogenous and exogenous sources, including diet (e.g., fruits, vegetables, tea) and environmental exposures. Dysregulation in the urinary profile of these metabolites has been associated with conditions such as type 2 diabetes.

Given the complexity of the urine matrix and the often low concentrations of target analytes, robust and accurate analytical methods are paramount. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds in biological fluids. However, to correct for variations in sample preparation and instrumental response, the use of a suitable internal standard is critical.

This application note details a comprehensive protocol for the determination of urinary phenolic metabolites using 2-Methoxy-4-propylphenol-d2 as an internal standard. 2-Methoxy-4-propylphenol, also known as dihydroeugenol, is a naturally occurring phenolic compound found in various plants and food items. Its deuterated analog, 2-Methoxy-4-propylphenol-d2, is an ideal internal standard as it shares near-identical physicochemical properties with its non-labeled counterpart and many other phenolic metabolites, ensuring similar behavior during extraction, derivatization, and chromatographic separation. Its distinct mass-to-charge ratio allows for precise quantification without interference from the endogenous analyte.

Principle of the Method

The accurate quantification of urinary metabolites is often challenged by the variability introduced during multi-step sample preparation procedures, including extraction and derivatization, as well as potential fluctuations in instrument performance. The principle of using a stable isotope-labeled internal standard, such as 2-Methoxy-4-propylphenol-d2, is to introduce a known amount of this compound into each sample at the beginning of the workflow.

This deuterated standard mimics the behavior of the target analytes throughout the entire analytical process. Any loss of analyte during extraction or inconsistency in derivatization efficiency will be mirrored by a proportional loss or inefficiency in the internal standard. Similarly, any variation in injection volume or ionization

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of 2-Methoxy-4-propyl phenol - d2

Welcome to the technical support guide for 2-Methoxy-4-propyl phenol - d2 (also known as Dihydroeugenol-d2 or 4-Propylguaiacol-d2). This document provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low recovery rates with this deuterated internal standard (IS). As an isotopically labeled analog of a phenolic compound, its recovery is subject to a unique set of challenges spanning sample preparation, chemical stability, and instrumental analysis. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Introduction to 2-Methoxy-4-propyl phenol - d2

2-Methoxy-4-propyl phenol - d2 is the deuterated form of a volatile phenolic compound found in various natural sources and used as a flavoring agent.[1] In analytical chemistry, it serves as an ideal internal standard for quantitative assays using mass spectrometry (e.g., GC-MS, LC-MS), as its chemical and physical properties closely mimic the unlabeled analyte, correcting for variability during sample processing and analysis.[2] However, its phenolic hydroxyl group and overall structure present specific handling requirements to prevent loss.

Level 1: Foundational Checks & Initial Diagnosis

Q1: My recovery for 2-Methoxy-4-propyl phenol - d2 is suddenly low and inconsistent. What are the first things I should check?

A1: When encountering low recovery, always start with the most straightforward potential causes before moving to more complex method troubleshooting. Inconsistent recovery of an internal standard fundamentally undermines quantitation.

Initial Verification Checklist:

• Reagent & Standard Integrity:

  • Expiration Dates: Confirm that all solvents, reagents, and the internal standard stock solution have not expired.

  • Standard Preparation: Was the working standard solution prepared correctly? Double-check dilution calculations and ensure the correct solvent was used. An error in the spiking concentration will appear as universally low "recovery."

  • Evaporation: Ensure the cap on your standard vial is sealed properly to prevent solvent evaporation, which would concentrate the standard and lead to errors.

• Instrumentation & Consumables (GC-MS Focus):

  • Syringe/Autosampler: Check the autosampler syringe for bubbles, leaks, or blockage. Observe an injection cycle to confirm it's aspirating and dispensing the correct volume.[3]

  • Inlet Septum: A cored or leaking septum is a common source of sample loss and irreproducibility. Replace it if it's been in use for many injections.[4]

  • Inlet Liner: Check the liner for contamination or glass wool displacement. An active or dirty liner can irreversibly adsorb phenols.

  • Gas Flows: For GC-based methods, verify that carrier gas and detector gas flow rates are correct.[3]

• Basic Procedural Review:

  • Pipetting: Are you using calibrated pipettes? Small errors in the volume of IS added to each sample can lead to significant variability.

  • Vortexing/Mixing: Ensure the IS is thoroughly mixed with the sample matrix upon addition. Inadequate mixing can lead to inconsistent partitioning during extraction.

This initial triage helps eliminate simple operational errors before investing time in re-optimizing the entire analytical method.

Caption: Initial troubleshooting flowchart for low IS recovery.

Level 2: Sample Preparation & Extraction Issues

Low recovery is most often traced back to losses during sample preparation. The phenolic nature of 2-Methoxy-4-propyl phenol dictates specific optimal conditions.

Q2: I'm using Solid-Phase Extraction (SPE) and my recovery is poor. What's going wrong?

A2: SPE is a multi-step process with several potential points of analyte loss. For a phenol like 2-Methoxy-4-propyl phenol, pH control and solvent choice are paramount.

Key SPE Troubleshooting Areas:

Parameter	Potential Problem	Causality & Explanation	Recommended Solution
Sample pH	pH is too high (>8) during loading.	At high pH, the phenolic hydroxyl group deprotonates to form a negatively charged phenolate ion. This ion is highly polar and will not retain on a non-polar sorbent like C18.[5]	Adjust sample pH to be at least 2 units below the pKa of the phenol (~pKa 10) before loading. A pH of 2-4 is often ideal for retaining phenols on reversed-phase media.
Sorbent Choice	Sorbent is inappropriate for the analyte.	If your analyte is too polar for a C18 sorbent, it may break through during loading. Conversely, if it's very non-polar and the sorbent is too retentive, it may not elute completely.[6]	For 2-Methoxy-4-propyl phenol, a standard C18 or a polymeric reversed-phase sorbent is usually appropriate. If elution is the problem, consider a less retentive phase like C8.[7]
Wash Step	Wash solvent is too strong.	The wash step is designed to remove interferences, but if the organic content is too high, it can prematurely elute your internal standard along with the contaminants.[7][8]	Reduce the percentage of organic solvent in your wash solution. Test the collected wash fraction to see if your IS is present.
Elution Step	Elution solvent is too weak or incorrect pH.	The elution solvent must be strong enough to disrupt the analyte-sorbent interaction. For phenols, this often requires a high percentage of a polar organic solvent.	Increase the strength of the elution solvent (e.g., from 70% methanol to 90% acetonitrile). Ensure the elution solvent doesn't shift the pH to a range where the phenol is ionized and retained by secondary interactions. Sometimes, adding a small amount of acid or base to the elution solvent can improve recovery.[9]
Flow Rate	Loading or elution flow rate is too fast.	SPE relies on equilibrium. If the sample or solvent passes through the cartridge too quickly, there isn't enough time for the analyte to interact with the sorbent, leading to breakthrough or incomplete elution.[7][9]	Maintain a slow, consistent flow rate (e.g., 1-2 mL/min) using a vacuum or positive pressure manifold.[6][9]

Actionable Protocol: The "Analyte Tracking" Experiment

To definitively locate the source of loss, systematically collect and analyze every fraction from your SPE procedure. This is the most reliable way to diagnose the problem.[7][8]

• Step 1: Condition and equilibrate the SPE cartridge as normal.

• Step 2: Load your sample (containing the IS) and collect the entire flow-through in "Fraction A".

• Step 3: Wash the cartridge with your wash solvent and collect this in "Fraction B".

• Step 4: Elute the cartridge with your elution solvent and collect this in "Fraction C".

• Step 5: Analyze Fractions A, B, and C for the presence of 2-Methoxy-4-propyl phenol - d2.

Interpreting the Results:

• Analyte in Fraction A: Your IS did not bind to the sorbent. The cause is likely incorrect sample pH, a too-strong sample solvent, or too fast of a loading flow rate.[7]

• Analyte in Fraction B: Your IS is being washed off the cartridge. The wash solvent is too strong.[7]

• Little/No Analyte in Fraction C (and not in A or B): Your IS is irreversibly bound to the sorbent. The elution solvent is too weak.[7][9]

Caption: Workflow for an SPE analyte tracking experiment.

Q3: I'm using Liquid-Liquid Extraction (LLE). What factors could be causing poor recovery of my phenolic internal standard?

A3: In LLE, recovery is governed by the partitioning of the analyte between two immiscible phases. For a phenol, this is highly dependent on pH and solvent polarity.

• Incorrect pH: This is the most common failure mode for extracting acidic compounds like phenols from an aqueous matrix. To extract 2-Methoxy-4-propyl phenol from an aqueous sample into an organic solvent (like ethyl acetate or dichloromethane), you must acidify the aqueous phase (pH < 4). This ensures the phenol is in its neutral, more non-polar form, which prefers the organic phase.[10] Failure to acidify will leave the compound as the water-soluble phenolate ion, resulting in near-zero recovery.

• Insufficient Solvent Polarity: The extraction solvent must be able to effectively solvate the analyte. While 2-Methoxy-4-propyl phenol is relatively non-polar, a solvent like hexane may not be polar enough for efficient extraction. Solvents like ethyl acetate, diethyl ether, or dichloromethane are generally more effective.[11]

• Emulsion Formation: Vigorous shaking can create emulsions, trapping your analyte at the phase interface and making a clean separation impossible. Use gentle, repeated inversions rather than aggressive shaking. If an emulsion forms, it can sometimes be broken by centrifugation or the addition of a small amount of salt (salting out).

• Inadequate Phase Separation: Ensure you are allowing sufficient time for the aqueous and organic layers to separate completely. Prematurely collecting the organic layer can leave analyte behind or introduce water into your final extract.[12]

Q4: I'm using a QuEChERS method. Are there specific pitfalls for phenols?

A4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is excellent for many analytes but can be challenging for phenols without optimization.

• Extraction Step: The initial extraction with acetonitrile is generally effective. However, the high water content in many samples can keep polar phenols in the aqueous layer. Some methods improve recovery by adjusting the acetonitrile-to-water ratio.[13]

• Dispersive SPE (dSPE) Cleanup: This is the critical step. Standard QuEChERS cleanup sorbents can be problematic:

  • PSA (Primary Secondary Amine): This sorbent is basic and will strongly retain acidic compounds like phenols, leading to catastrophic loss. Avoid PSA when analyzing for phenols unless you are certain your specific analyte does not retain.

  • C18: This is a better choice for cleanup, as it retains non-polar interferences (like lipids) while having less affinity for moderately polar phenols than PSA.[13]

  • Graphitized Carbon Black (GCB): GCB is excellent for removing pigments but can irreversibly adsorb planar molecules, including some phenols. Use it with caution and in the smallest effective amount.

• Protecting the Analyte: The addition of an acid, such as formic or acetic acid, to the acetonitrile extract before cleanup can help keep the phenol protonated and reduce its interaction with any residual basic sites on the sorbents.[14]

Level 3: Advanced & Instrument-Related Issues

If you have optimized your sample preparation and still see low recovery, the issue may lie with the analytical instrumentation or the stability of the standard itself.

Q5: My sample prep seems fine. Could the low recovery be happening in my GC-MS system?

A5: Yes, the GC-MS system, particularly the inlet, is a common area for the loss of active compounds like phenols.

• Inlet Adsorption (Activity): The hot metal surfaces and glass liner of a GC inlet can have active sites (silanol groups) that irreversibly adsorb the hydroxyl group of your phenol.[5]

  • Solution: Use a deactivated (silanized) inlet liner. If you are using glass wool in the liner, ensure it is also deactivated. If recovery drops over a sequence of runs, the liner may be getting contaminated and needs to be replaced.[4]

• Inlet Temperature: The temperature must be high enough to ensure rapid volatilization but not so high that it causes thermal degradation. For many phenols, an inlet temperature of 250-280 °C is a good starting point.

• Column Degradation: The stationary phase of the column can degrade over time, exposing active sites. This can be seen as increased peak tailing followed by a decrease in peak area. Trimming the first 10-20 cm from the front of the column can often restore performance.[4]

• MS Source Contamination: As matrix components build up in the ion source, its efficiency can decrease, leading to a lower signal for all analytes, including the internal standard.[4] This typically manifests as a gradual, steady decline in response over a long batch of samples. Regular source cleaning and tuning are required to maintain performance.[15]

Q6: I'm using derivatization for my GC-MS analysis. How can this process lead to low recovery?

A6: Derivatization, typically silylation, is often required to make phenols more volatile and less polar for GC analysis.[16][17] However, the reaction itself can be a source of error.

• Incomplete Reaction: The derivatization reaction may not go to completion, leaving some of the 2-Methoxy-4-propyl phenol - d2 in its underivatized, active form, which then performs poorly on the GC.

  • Cause & Solution: The reactivity for silylation reagents like BSTFA or MSTFA is generally high for phenols, but can be hindered by steric effects or the presence of water in the sample extract.[18] Ensure your final extract is completely dry before adding the derivatization reagent. You may also need to increase the reaction temperature or time to ensure the reaction is complete.[18]

• Reagent Degradation: Silylation reagents are highly sensitive to moisture. If the reagent has been exposed to air, it will be less effective. Always use fresh reagent from a properly sealed vial.

• Derivative Instability: While generally stable, some silyl derivatives can be susceptible to hydrolysis if exposed to even trace amounts of water before injection.

Q7: Is it possible my 2-Methoxy-4-propyl phenol - d2 standard itself is compromised?

A7: Absolutely. The stability and purity of the standard are critical. For deuterated standards, the primary concern is hydrogen-deuterium (H-D) exchange.

• H-D Exchange: The deuterium atoms on the molecule can exchange with hydrogen atoms from the solvent or environment, particularly under acidic or basic conditions or in protic solvents (e.g., water, methanol).[19] This reduces the isotopic purity of the standard, meaning a portion of the IS signal will appear at the mass of the unlabeled analyte, causing an apparent drop in IS recovery and an overestimation of the target analyte.

  • Prevention: Store stock solutions in aprotic solvents like acetonitrile whenever possible.[19] Store solutions at low temperatures (-20 °C or -80 °C) and protected from light to prevent both H-D exchange and chemical degradation.[19]

• Chemical Degradation: Phenols are susceptible to oxidation.[20] Over time, especially if not stored properly under an inert atmosphere and protected from light, the standard can degrade, leading to a lower effective concentration.

Frequently Asked Questions (FAQs)

Q: What is a typical acceptable recovery range for an internal standard? A: While it varies by application and regulatory guidelines, a recovery of 70-120% is often considered good. However, the most critical factor is consistency. A consistent recovery of 50% is often preferable to a recovery that fluctuates between 70% and 110%.

Q: How does sample matrix complexity affect recovery? A: Highly complex matrices (e.g., fatty tissues, sludge, complex food products) can significantly reduce recovery.[21] Matrix components can bind to the analyte, interfere with the extraction process (e.g., by creating emulsions in LLE), or overload the capacity of an SPE sorbent.[22] Furthermore, co-extracted components can cause ion suppression in the MS source, which is an apparent loss of recovery.[23] More rigorous cleanup steps are often required for complex matrices.

Q: When should I consider switching to a different internal standard? A: If you have exhaustively troubleshooted your method and still cannot achieve consistent recovery, it's possible that 2-Methoxy-4-propyl phenol - d2 is not suitable for your specific matrix or conditions. Consider a different deuterated standard with slightly different properties (e.g., more or less polar) or a structural analog if a stable-isotope-labeled standard is not feasible.[24]

References

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• Hawach Scientific. (2023, February 24). Three Most Common Problems Regard to Solid Phase Extraction (SPE). Retrieved from [Link]

• ALWSCI. (2025, August 7). Why Is Your SPE Recovery So Low? Retrieved from [Link]

• WelchLab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

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• Chromatography Forum. (2012, November 28). Agilent GC-MS: Issue With Internal Standard Recovery. Retrieved from [Link]

• NIST. (n.d.). Phenol, 2-methoxy-4-propyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Lo Dico, G. M., et al. (2021). LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. Molecules, 27(1), 3.
• Pérez-Palacios, D., et al. (2001). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. Journal of agricultural and food chemistry, 49(4), 1730–1734.
• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of clinical biochemistry, 50(Pt 4), 381–382.
• Zhang, Y., et al. (2019). Development and Validation of a QuEChERS-LC-MS/MS Method for the Analysis of Phenolic Compounds in Rapeseed Oil. Journal of agricultural and food chemistry, 67(15), 4347–4356.
• Cacciola, F., et al. (2017). Evaluation of matrix effect in one-dimensional and comprehensive two-dimensional liquid chromatography for the determination of the phenolic fraction in extra virgin olive oils.
• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-149.
• Zhang, Q. W., et al. (2018). Extraction and characterization of phenolic compounds and their potential antioxidant activities. Journal of Food Science and Technology, 55(10), 3845-3855.

• PubChem. (n.d.). 2-Methoxy-4-prop-2-enylphenol;phenol. Retrieved from [Link]

• AIChE. (n.d.). (64d) Hydrodeoxygenation of 2-Methoxy-4-Propylphenol in a Microreactor. Retrieved from [Link]

• Guo, L., et al. (2021).
• Pereira, V., et al. (2012).
• Beelders, T., et al. (2014). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 4(3), 637-654.

• Chromatography Online. (2025, March 10). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Retrieved from [Link]

• DiVa portal. (2016). Chemical characterization of phenols and taste-active substances in wine using liquid chromatography - mass spectrometry. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 2-methoxy-4-propyl- (CAS 2785-87-7). Retrieved from [Link]

• Iwasaki, Y., et al. (2023). Optimization of QuEChERS Extraction for Determination of Carotenoids, Polyphenols, and Sterols in Orange Juice Using Design of Experiments and Response Surface Methodology. Foods, 12(16), 3079.

• T3DB. (2009, July 30). 2-Methoxy-4-propylphenol (T3D3230). Retrieved from [Link]

• Aburai, N., et al. (2021). Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review. Molecules, 26(22), 6823.

• Global NEST Journal. (2020, January 16). Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction. Retrieved from [Link]

• Li, X., et al. (2021). Development and validation of a micro-QuEChERS method with high-throughput enhanced matrix removal followed with UHPLC-QqQ-MS/MS for analysis of raspberry ketone-related phenolic compounds in adipose tissues.
• Shukla, V., et al. (2021). A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis. MethodsX, 8, 101235.

• PubChem. (n.d.). 4-Propylguaiacol. Retrieved from [Link]

• Naczk, M., & Shahidi, F. (2004). Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties. Journal of pharmaceutical and biomedical analysis, 34(1), 3-19.
• Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules, 18(2), 2328-2375.

• Wikipedia. (n.d.). Phenol extraction. Retrieved from [Link]

Sources

• 1. 2-メトキシ-4-プロピルフェノール ≥99%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 7. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 8. hawach.com [hawach.com]
• 9. welch-us.com [welch-us.com]
• 10. mdpi.com [mdpi.com]
• 11. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Decreasing Internal Standard recovery in method 8260 - Chromatography Forum [chromforum.org]
• 13. Development and Validation of a QuEChERS-LC-MS/MS Method for the Analysis of Phenolic Compounds in Rapeseed Oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development and validation of a micro-QuEChERS method with high-throughput enhanced matrix removal followed with UHPLC-QqQ-MS/MS for analysis of raspberry ketone-related phenolic compounds in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Agilent GC-MS: Issue With Internal Standard Recovery - Chromatography Forum [chromforum.org]
• 16. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling [mdpi.com]
• 17. A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. chemimpex.com [chemimpex.com]
• 21. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. welchlab.com [welchlab.com]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. scispace.com [scispace.com]

Technical Support Center: Minimizing Matrix Effects in MS Analysis of 2-Methoxy-4-propyl phenol-d2

Welcome to the Advanced Applications Support Portal. Ticket ID: #ME-DHE-D2 Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division Status: Open

Executive Summary

You are analyzing 2-Methoxy-4-propyl phenol (Dihydroeugenol) using its deuterated analog (-d2 ) as an Internal Standard (IS). This compound contains a phenolic hydroxyl group, making it prone to ionization suppression in biological matrices (plasma/urine), particularly in Negative Electrospray Ionization (ESI-) mode.

The primary challenge with -d2 analogs is the Deuterium Isotope Effect . In high-efficiency Reverse Phase LC (RPLC), deuterated isotopologues often elute slightly earlier than the non-labeled analyte due to the lower lipophilicity of the C-D bond compared to the C-H bond. If this retention time (RT) shift moves the IS out of the exact suppression window of the analyte, the IS will fail to compensate for matrix effects, leading to quantitation errors.

This guide provides a self-validating workflow to diagnose, mitigate, and resolve these matrix effects.

Module 1: Diagnostic Workflow

Q: How do I definitively confirm if signal variability is due to matrix effects or instrument drift?

A: You must perform a Post-Column Infusion (PCI) experiment. Do not rely on standard curve linearity alone. Linearity can mask matrix effects if the suppression is consistent across all calibration levels (relative matrix effect vs. absolute matrix effect).

The PCI Protocol:

• Setup: Place a T-junction between your LC column and the MS source.[1]

• Infusion: Infuse a constant flow of your analyte (2-Methoxy-4-propyl phenol) and IS (-d2) into the MS source via a syringe pump.

• Injection: Inject a "blank" extracted matrix sample (e.g., plasma processed via your current method) into the LC.

• Observation: Monitor the baseline. A dip (suppression) or spike (enhancement) at the specific retention time of your analyte indicates a matrix effect.[1][2][3][4]

Visualization: Post-Column Infusion Setup

Module 2: Sample Preparation (The Root Cause)

Q: My Protein Precipitation (PPT) method is fast, but I see 40% suppression. Why?

A: PPT removes proteins but leaves phospholipids (PLs) and salts in the supernatant. In ESI- mode, phenols like 2-Methoxy-4-propyl phenol compete for negative charge sites on the droplet surface. Phospholipids (specifically glycerophosphocholines) are notorious for eluting late in the gradient and causing "carryover suppression" in subsequent runs or co-eluting with lipophilic analytes.

Recommendation: Switch to Liquid-Liquid Extraction (LLE) or Supported Liquid Extraction (SLE) . Phenols are acidic (pKa ~10). Acidifying the sample ensures the phenol is protonated (neutral), driving it into the organic layer while leaving charged matrix components (like salts and zwitterionic phospholipids) in the aqueous phase.

Protocol: Optimized LLE for Phenols

• Aliquot: 50 µL Plasma + 10 µL IS (d2).

• Acidification: Add 100 µL 1% Formic Acid (Critical: suppresses ionization of the phenol, increasing logD).

• Extraction: Add 600 µL MTBE (Methyl tert-butyl ether) or Ethyl Acetate.

  • Why MTBE? It forms a clear top layer and extracts phenols well while rejecting more polar phospholipids than Ethyl Acetate.

• Agitate: Vortex 10 min. Centrifuge 10 min @ 4000g.

• Transfer: Remove supernatant to a clean plate.

• Dry & Reconstitute: Evaporate under N2. Reconstitute in mobile phase (high aqueous content to focus peak shape).

Visualization: Sample Prep Decision Matrix

Module 3: Quantifying the Matrix Effect

Q: How do I calculate the exact impact of the matrix on my data?

A: Use the Matuszewski Method (Standard Line Slope or Matrix Factor).[5] This distinguishes between Recovery (extraction efficiency) and Matrix Effect (ionization efficiency).[6]

Experimental Design: Prepare three sets of samples at Low, Mid, and High QC concentrations.

Set	Description	Represents
A (Neat)	Standard in mobile phase.[7]	True Instrument Response
B (Post-Extract)	Blank matrix extracted, then spiked with analyte.	Matrix Effect (Ionization)
C (Pre-Extract)	Analyte spiked into matrix, then extracted.	Total Process Efficiency

Calculations:

• Matrix Factor (MF):

  • Interpretation: < 1.0 = Suppression; > 1.0 = Enhancement.[5][8]

• Extraction Recovery (RE):

• IS Normalized MF:

  • Goal: This value should be as close to 1.0 as possible. If it deviates (e.g., 0.6), your IS is not tracking the matrix effect correctly, likely due to the deuterium isotope retention shift.

Module 4: The Deuterium Isotope Risk

Q: My IS response is stable, but my analyte quantitation fails at the Lower Limit of Quantitation (LLOQ). Why?

A: This is likely the Deuterium Isotope Effect causing chromatographic separation.[9] In RPLC, C-D bonds are less lipophilic than C-H bonds. 2-Methoxy-4-propyl phenol-d2 may elute 2-5 seconds before the non-labeled analyte.

• Scenario: A sharp band of matrix suppression (e.g., a phospholipid peak) elutes exactly at the retention time of the analyte.

• Result: The IS (eluting earlier) misses the suppression zone and has a high signal. The analyte enters the suppression zone and has a low signal.

• Calculation Error: The Ratio (Analyte/IS) drops artificially, causing under-quantitation.

Troubleshooting Steps:

• Check Retention Times: Overlay the Extracted Ion Chromatogram (XIC) of the Analyte vs. the IS. Zoom in closely. Is there a shift > 0.1 min?

• Adjust Chromatography:

  • Option A: Use a C18 Phenyl-Hexyl or Fluoro-Phenyl column. These phases rely more on pi-pi interactions (with the phenol ring) than pure hydrophobicity, often reducing the isotope separation effect compared to standard C18.

  • Option B: Flatten the gradient at the elution point to co-elute them, or steepen it to elute everything faster (if resolution allows).

• Switch IS: If the shift is unmanageable, consider a 13C-labeled standard (Carbon-13). 13C has no chromatographic isotope effect and will co-elute perfectly.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry.

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.

• Wang, S., & Cyronak, M. (2013). Deuterium isotope effects in liquid chromatography-mass spectrometry: Implications for quantitation. Journal of Mass Spectrometry.

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Guide: Preventing Deuterium Exchange in 2-Methoxy-4-propyl phenol-d2

[1]

Ticket ID: ISO-STAB-2024-001 Topic: Stabilization and Handling of Deuterated Phenolic Standards Applicable Compound: 2-Methoxy-4-propyl phenol-d2 (Dihydroeugenol-d2) Chemical Class: Electron-Rich Phenols / Methoxyphenols[1]

Executive Summary

This guide addresses the stability of 2-Methoxy-4-propyl phenol-d2 , a deuterated internal standard used in quantitative mass spectrometry (LC-MS/GC-MS).[1] Because this molecule contains strong electron-donating groups (-OH and -OCH3), the aromatic ring is highly activated.[1] This makes the deuterium labels susceptible to back-exchange (swapping D for H) in the presence of trace moisture, protic solvents, or incorrect pH.

The Critical Distinction:

• Labile Deuterium (-OD): If your label is on the hydroxyl group, it will exchange instantly with atmospheric moisture. This guide assumes your label is on the aromatic ring or propyl chain (non-exchangeable under neutral conditions).

• Stable Deuterium (C-D): Labels on the carbon skeleton are generally stable but can become labile under acidic or basic catalysis due to the activated nature of the phenol ring.

Module 1: The Mechanism of Loss (Root Cause Analysis)

Why is my Deuterium disappearing?

Phenols undergo Electrophilic Aromatic Substitution (EAS) very easily. In a solution containing protons (H+ from water or acids), the aromatic ring acts as a nucleophile.

• Acid-Catalyzed Exchange: The electron-rich ring attacks a proton (H+) from the solvent.

• Intermediate Formation: A resonance-stabilized cation (Wheland intermediate) forms.[1]

• Deuterium Loss: To restore aromaticity, the ring must lose a positive charge. If it ejects the Deuterium (D+) instead of the Hydrogen (H+), the label is lost to the solvent.

Visualizing the Threat:

Figure 1: Mechanism of acid-catalyzed back-exchange in activated phenols.[1] In acidic media, the ring temporarily breaks aromaticity to accept a proton, risking the ejection of the deuterium isotope.

Module 2: Solvent Selection & Preparation Protocol

The choice of solvent is the single most critical factor in preventing exchange.

Recommended Solvents

Solvent	Suitability	Notes
Acetonitrile (ACN)	High	Preferred for LC-MS.[1] Must be "Anhydrous" grade.
Methanol (MeOH)	Low / Risky	Protic solvent.[1] Can facilitate exchange if pH is not neutral (pKa ~15.5).
DMSO	Medium	Good solubility, but hygroscopic (absorbs water from air).[1]
Dichloromethane	High	Excellent for GC-MS stocks.[1] Aprotic and non-polar.
Water	Critical Fail	Do not store stock solutions in water.[1]

Protocol: Preparing the Stock Solution

Objective: Create a stable 1 mg/mL stock solution.

• Glassware Prep: Use amber glass vials (silanized preferred) to prevent surface acidity from catalyzing exchange.

• Environment: Work under a gentle stream of Nitrogen or Argon if possible.

• Solvent: Use Anhydrous Acetonitrile .

  • Why? ACN is aprotic and does not donate H+ easily.

• Dissolution: Dissolve the solid 2-Methoxy-4-propyl phenol-d2.

• pH Check (Crucial):

  • Ensure the solution is neutral .

  • Warning: If your ACN is acidified (common for LC mobile phases with 0.1% Formic Acid), do not use it for storage . Acid dramatically accelerates the exchange mechanism shown in Figure 1.

Module 3: Storage & Stability[1][2][3][4][5]

Protocol:

• Temperature: Store at -20°C or -80°C .

  • Reasoning: Exchange rates are temperature-dependent (Arrhenius equation).[1] Lowering temperature kinetically inhibits the exchange reaction.

• Container: Amber glass with PTFE-lined caps.[1]

  • Avoid: Plastic containers (leachables can be acidic/basic).

• Headspace: Purge headspace with Nitrogen/Argon before sealing.

  • Reasoning: Prevents condensation of atmospheric moisture, which introduces H2O (protons) into the system.

Stability Decision Tree:

Figure 2: Decision logic for solvent selection and storage. Aprotic solvents without acid modifiers offer the highest stability.

Module 4: Troubleshooting & FAQ

Q1: I see a "mass shift" in my LC-MS signal (M+2 becoming M+1 or M+0). Why?

A: This is classic back-exchange.

• Check your Mobile Phase: Are you using a high concentration of acid (e.g., >0.1% Formic Acid) and leaving the sample in the autosampler for 24+ hours?

• Resolution: Prepare fresh samples immediately before injection. Switch to a neutral mobile phase if possible, or reduce the residence time of the sample in the acidic solvent.

Q2: Can I use D2O (Deuterated Water) to prevent exchange?

A: Only if you want to force exchange or keep labile -OD groups.[1]

• For C-D bonds (Ring/Chain): D2O is unnecessary and can actually introduce D/H scrambling if the D2O is not 100% pure (it usually contains HDO).

• Best Practice: Stick to anhydrous organic solvents (ACN) to "freeze" the isotopic state.

Q3: My standard is 2-Methoxy-4-propyl phenol-d2. Where are the deuteriums?

A: You must check your Certificate of Analysis (CoA).

• Ring-d2: Usually at positions 3 and 5 (meta to the propyl group). These are stable unless exposed to strong acid/base.

• Propyl-d2: Usually on the benzylic carbon (alpha to the ring). These are very stable.[2]

• Hydroxyl-d1: If you have -OD, it is impossible to prevent exchange in non-dry conditions.[1]

Q4: How do I verify if exchange has occurred?

A: Run a "Zero-Time" vs. "24-Hour" test.

• Inject fresh standard immediately.[3] Record the ratio of M+2 (Target) to M+1 (Impurity).

• Leave the vial in the autosampler for 24 hours.

• Re-inject.

• If the M+1 abundance increases relative to M+2, back-exchange is occurring in your solvent.

References

• IUPAC. (1994). Glossary of Terms Used in Physical Organic Chemistry (IUPAC Recommendations 1994). "Electrophilic Aromatic Substitution." Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter on Electrophilic Aromatic Substitution of Phenols). Link

• ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: Storage and Stability.Link

• BenchChem. (2025).[3] Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.Link

• National Institute of Standards and Technology (NIST). 2-Methoxy-4-propylphenol Properties and Spectra.[1]Link

Sources

• 1. Showing Compound 2-Methoxy-4-propylphenol (FDB008859) - FooDB [foodb.ca]
• 2. chemimpex.com [chemimpex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Addressing retention time shifts between d0 and d2 2-Methoxy-4-propyl phenol

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Resolving Retention Time Shifts in d0 vs. d2 2-Methoxy-4-propyl phenol Analysis

Executive Summary

You are observing a retention time (RT) shift between your native analyte (2-Methoxy-4-propyl phenol , also known as Dihydroeugenol) and its deuterated internal standard (d2-analog ).[1] In Reversed-Phase Liquid Chromatography (RPLC), it is scientifically expected that deuterated isotopologues elute earlier than their non-deuterated counterparts.[2][3]

This guide addresses the physicochemical mechanism behind this shift, determines when it compromises data integrity, and provides a validated troubleshooting protocol.

Part 1: The Mechanism (Why is this happening?)

Q: Why does my d2-standard elute earlier than the d0-analyte? A: This is the Deuterium Isotope Effect .[1] In RPLC, retention is driven by hydrophobic interaction between the analyte and the stationary phase (e.g., C18). The Carbon-Deuterium (C-D) bond is shorter and has a smaller molar volume than the Carbon-Hydrogen (C-H) bond.[1] This results in a slightly lower lipophilicity (hydrophobicity) for the deuterated molecule.

• Result: The d2-analog partitions less strongly into the stationary phase and travels faster through the column, resulting in an earlier elution time.

• Magnitude: The shift increases with the number of deuterium atoms.[4] A d2 shift is typically small (0.02–0.1 min) but can be significant in high-efficiency UHPLC or shallow gradients.[1]

Visualizing the Mechanism

Figure 1: Mechanism of Chromatographic Deuterium Isotope Effect in Reversed-Phase LC.

Part 2: Troubleshooting & Critical Decision Making

Q: Is this RT shift acceptable for quantitative analysis? A: It depends on the Matrix Effect Window . The primary function of an Internal Standard (IS) is to correct for ionization suppression or enhancement caused by co-eluting matrix components.

• Scenario A (Acceptable): The RT shift is small, and the matrix background is uniform across both peaks. The IS effectively tracks the analyte's ionization efficiency.

• Scenario B (Critical Failure): The RT shift moves the IS into a region with different matrix suppression than the analyte. For example, a phospholipid elutes at the d0 time but not the d2 time. The IS will not correct for the signal loss of the analyte, leading to inaccurate quantification.

Q: How do I validate if the shift is affecting my data? A: Perform a Post-Column Infusion (PCI) experiment.

• Infuse the d0-analyte continuously into the MS source via a T-junction.[1]

• Inject a blank matrix sample via the LC column.

• Monitor the baseline of the infused analyte.

• Overlay the chromatograms of your d0 and d2 peaks on this baseline.

• Pass Criteria: Both peaks fall within a stable region of the baseline (no sharp dips or peaks in the infusion trace at either RT).

Part 3: Experimental Protocols

Protocol A: Minimizing the Shift (Chromatographic Optimization)

If the shift is causing integration or matrix issues, use these steps to force co-elution.

Parameter	Adjustment	Scientific Rationale
Mobile Phase B	Decrease %B (make gradient shallower)	While counter-intuitive, flattening the gradient at the elution point can sometimes broaden peaks slightly, increasing overlap, though it may increase absolute separation time.[1]
Temperature	Lower Column Temp (e.g., 40°C → 30°C)	Lower temperatures generally increase retention but can alter selectivity. In some cases, mass transfer kinetics change enough to reduce the resolution between isotopologues.
Stationary Phase	Switch to Phenyl-Hexyl or Biphenyl	These phases rely on pi-pi interactions in addition to hydrophobicity.[1] The isotope effect (driven by volume/hydrophobicity) may be less pronounced than on pure C18.

Protocol B: Integration Strategy for Shifted Peaks

Do not use a single integration window for both traces if they are shifted.

• Unlink Retention Times: In your software (e.g., Analyst, MassLynx, Xcalibur), ensure the d0 and d2 RT windows are set independently.

• Define Windows: Set the expected RT for d2 to be RT(d0) - Δt.

• Cross-Talk Check:

  • Inject a high concentration d0-only standard.[1]

  • Monitor the d2 MRM channel .

  • If you see a peak at the d0 retention time in the d2 channel, this is isotopic interference (M+2).

  • Benefit of Shift: If d2 elutes earlier, it may actually separate from this interference, improving accuracy.

Part 4: Decision Logic (Workflow)

Follow this logic tree to determine if you need to re-develop your method.

Figure 2: Decision Tree for Validating Internal Standard Suitability.

References

• Wang, S., et al. (2007). Deuterium isotope effects on retention time in reversed-phase liquid chromatography. Journal of Chromatography A.

  • Supports the mechanism of shorter C-D bond length reducing lipophilicity.

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.

  • Establishes criteria for internal standard tracking and m

• Chaudhari, S.R., et al. (2010). Challenges in the use of deuterated internal standards in LC-MS/MS bioanalysis. Bioanalysis.

  • Discusses the impact of RT shifts on quantific

Sources

• 1. Phenol, 2-methoxy-4-propyl- [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Support Center: Optimizing Solid Phase Extraction (SPE) for 2-Methoxy-4-propylphenol-d2

Welcome to the technical support guide for the solid phase extraction (SPE) of 2-Methoxy-4-propylphenol-d2. This document is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, field-proven insights into developing and troubleshooting SPE methods for this specific analyte. As a deuterated internal standard, achieving high, consistent recovery of 2-Methoxy-4-propylphenol-d2 is paramount for the accuracy of quantitative analytical methods.

This guide moves beyond generic protocols to explain the causality behind each step, empowering you to not only solve common problems but also to proactively optimize your workflow for maximum efficiency and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Methoxy-4-propylphenol-d2 that influence its SPE behavior?

A1: Understanding the physicochemical properties of 2-Methoxy-4-propylphenol-d2 is the foundation of a robust SPE method. These properties dictate its interaction with the sorbent, sample matrix, and solvents.

Property	Value	Implication for SPE	Source
Synonyms	4-Propylguaiacol-d2, Dihydroeugenol-d2	N/A	[PubChem, 2024]
Molecular Weight	~168.23 g/mol	Influences diffusion rate but is less critical for SPE retention mechanism.	[PubChem, 2024]
pKa	~10.29	The phenolic hydroxyl group is weakly acidic. This is the most critical parameter for optimizing sample pH to ensure the analyte is in its neutral form for reversed-phase retention.	[FooDB, 2010]
logP	2.87 - 2.91	Indicates moderate hydrophobicity (lipophilicity). The compound is non-polar enough for strong retention on reversed-phase sorbents but polar enough to be eluted with common organic solvents.	[FooDB, 2010]
Water Solubility	0.89 g/L	The compound is slightly soluble in water, making SPE from aqueous matrices highly effective for concentration.[1]	[FooDB, 2010]

Table 1: Key physicochemical properties of 2-Methoxy-4-propylphenol and their relevance to SPE method development.

The deuteration (-d2) does not significantly alter these chemical properties for the purposes of SPE method development.

Troubleshooting Guide

Issue 1: Low or Inconsistent Analyte Recovery

This is the most common challenge in SPE. The root cause can be traced to one or more steps in the workflow.

Q2: My recovery of 2-Methoxy-4-propylphenol-d2 is below 70%. I am using a standard C18 silica-based cartridge. What is the likely cause?

A2: There are two primary suspects: analyte breakthrough during sample loading or incomplete elution . Given the properties of 2-Methoxy-4-propylphenol-d2, the choice of sorbent and the pH of your sample are critical.

Causality: 2-Methoxy-4-propylphenol-d2 has a pKa of approximately 10.29.[1] If the pH of your aqueous sample is not sufficiently acidic, a portion of the phenolic hydroxyl groups will be deprotonated, forming the phenolate anion. This ionized form is significantly more polar and will have a much weaker interaction with the non-polar C18 sorbent, causing it to pass through the cartridge unretained during the loading step (breakthrough).

Furthermore, silica-based C18 sorbents can have secondary interactions with residual, un-capped silanol groups on the silica surface. These polar silanols can lead to irreversible adsorption or require very strong elution solvents, complicating the process. Polymeric sorbents are often a superior choice for phenolic compounds as they offer a broader stable pH range and eliminate the issue of silanol interactions.[2]

Troubleshooting Protocol:

• Verify Sample pH: The sample pH must be adjusted to at least 2 pH units below the analyte's pKa to ensure >99% of the molecules are in their neutral, non-ionized form.[1]

  • Action: Acidify your aqueous sample to a pH of 2-4 using an acid like HCl or formic acid before loading it onto the SPE cartridge. This is a standard practice for extracting phenols from water.[3][4]

• Evaluate Sorbent Choice: While C18 can work, a polymeric reversed-phase sorbent (e.g., polystyrene-divinylbenzene, PS-DVB) is often more robust for phenols. EPA Method 528, which covers the analysis of phenols in drinking water, specifies the use of a modified polystyrene-divinylbenzene copolymer.[5][6]

  • Action: Switch to a polymeric reversed-phase SPE cartridge. These sorbents provide high surface area and strong hydrophobic retention for aromatic compounds, and they are stable across a wide pH range (typically 1-14).[2]

• Check Flow Rates: Loading the sample too quickly can prevent adequate interaction time between the analyte and the sorbent, leading to breakthrough.

  • Action: Reduce the sample loading flow rate to approximately 1-2 mL/min.[7]

Q3: I've acidified my sample and switched to a polymeric cartridge, but my recovery is still poor. Now what?

A3: If you have addressed retention during the loading step, the problem likely lies with the wash or elution steps.

Causality:

• Aggressive Wash Solvent: The wash step is designed to remove weakly bound, more polar interferences. If the wash solvent is too strong (i.e., contains too high a percentage of organic solvent), it can prematurely elute the moderately hydrophobic 2-Methoxy-4-propylphenol-d2 along with the interferences.

• Insufficient Elution Solvent Strength or Volume: Conversely, if your elution solvent is not strong enough or if you are using an insufficient volume, the analyte will remain bound to the sorbent. The goal is to use the weakest solvent that provides complete elution, which improves the selectivity of the method.[8]

Troubleshooting Protocol:

• Optimize the Wash Step:

  • Action: Start with a wash solution of 100% acidified water (at the same pH as your sample). If a stronger wash is needed to remove interferences, introduce a small percentage of methanol (e.g., 5-10%) into the acidified water. Analyze the wash eluate to ensure you are not losing your target analyte.

• Optimize the Elution Step:

  • Action 1 (Solvent Strength): Methanol is a common and effective elution solvent for phenols from reversed-phase media.[3][8] Dichloromethane is also used, particularly in EPA methods.[5] Ensure your elution solvent is strong enough to disrupt the hydrophobic interactions.

  • Action 2 (Elution Volume): Elute the cartridge with multiple, small aliquots of solvent. For example, instead of one 4 mL elution, try two separate 2 mL elutions. Collect and analyze these fractions separately to determine if the analyte is being completely eluted in the first fraction.

  • Action 3 (Cartridge Drying): Before elution, ensure the cartridge is thoroughly dried by passing air or nitrogen through it for 5-10 minutes. Water retained in the cartridge can weaken the organic elution solvent, leading to poor recovery. This is a critical step for polymeric sorbents.[1]

Issue 2: Poor Reproducibility (High %RSD)

Q4: My average recovery is acceptable, but my results are not reproducible between samples. Why?

A4: Poor reproducibility often points to inconsistencies in the manual steps of the SPE procedure or sorbent variability.

Causality:

• Inconsistent Flow Rates: Manual processing can lead to variations in vacuum pressure, causing flow rates to differ from one sample to the next. This affects both binding and elution kinetics.

• Cartridge Drying: If the sorbent bed is not consistently dried before elution, residual water will variably impact the elution efficiency.

• Sorbent Channeling: If the sample is loaded too quickly or aggressively, it can create channels in the packed bed, leading to poor interaction and inconsistent retention.

• Incomplete Equilibration: Forgetting to equilibrate the cartridge after conditioning can lead to poor analyte retention.

Troubleshooting Protocol:

• Automate or Control Flow: Use a vacuum manifold with a gauge to ensure consistent pressure for each step. Automated SPE systems provide the highest level of reproducibility.

• Standardize Drying Time: Use a timer to ensure every cartridge is dried for the exact same duration under the same vacuum or nitrogen pressure.

• Ensure Proper Conditioning and Equilibration:

  • Conditioning: Wet the sorbent by passing an organic solvent (e.g., methanol) through the cartridge. This activates the bonded phase.

  • Equilibration: Flush the cartridge with a solution that mimics your sample matrix (e.g., acidified water) to prepare the sorbent environment for sample loading.[8][9] Do not let the sorbent dry out between equilibration and sample loading, especially for silica-based phases.[1]

Experimental Protocols & Visualization

Optimized SPE Workflow for 2-Methoxy-4-propylphenol-d2

This protocol is a robust starting point for extracting 2-Methoxy-4-propylphenol-d2 from an aqueous matrix using a polymeric reversed-phase cartridge.

Caption: Optimized SPE workflow for 2-Methoxy-4-propylphenol-d2.

Mechanism of Retention: pH Control

The following diagram illustrates why pH control is essential for retaining phenolic compounds on a reversed-phase sorbent.

Sources

• 1. SPE Method Development | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. How To Choose The Right SPE Sorbent For Your Application? - Blogs - News [alwsci.com]
• 3. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technisches Support-Center: Reduzierung von Hintergrundinterferenzen in 2-Methoxy-4-propylphenol-d2-Assays

Answering in German as per user's language preference.

Verfasst von: Einem leitenden Anwendungswissenschaftler

Willkommen im technischen Support-Center für Assays mit 2-Methoxy-4-propylphenol-d2 (DHDG-d2). Diese Ressource wurde für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung konzipiert, um detaillierte Anleitungen zur Fehlerbehebung und Antworten auf häufig gestellte Fragen zu geben. Unser Ziel ist es, Ihnen bei der Bewältigung gängiger Herausforderungen zu helfen und die Genauigkeit und Zuverlässigkeit Ihrer experimentellen Ergebnisse zu gewährleisten.

Einführung

2-Methoxy-4-propylphenol-d2, eine deuterierte Form von Dihydroeugenol, ist ein entscheidender interner Standard in verschiedenen analytischen Assays.[1][2] Es wird insbesondere zur Quantifizierung seines nicht-deuterierten Gegenstücks in diversen biologischen und Umweltmatrizes verwendet. Seine strukturelle Ähnlichkeit und der deutliche Massenunterschied machen es zu einem idealen Werkzeug für massenspektrometrische Methoden wie GC-MS und LC-MS.[3][4][5] Wie bei jedem empfindlichen Analyseverfahren sind jedoch auch Assays, die DHDG-d2 verwenden, anfällig für Hintergrundinterferenzen, die die Datenqualität beeinträchtigen können. Dieser Leitfaden bietet einen systematischen Ansatz zur Identifizierung und Minimierung dieser Interferenzen.

Häufig gestellte Fragen (FAQs) & Fehlerbehebung

Frage 1: Was sind die häufigsten Quellen für Hintergrundinterferenzen in 2-Methoxy-4-propylphenol-d2-Assays?

Hohes Hintergrundrauschen oder diskrete störende Peaks in Ihrem Chromatogramm können verschiedene Ursachen haben. Die Identifizierung der Quelle ist der erste entscheidende Schritt zur Fehlerbehebung.

Häufige Interferenzquellen:

• Probenmatrix: Biologische Proben (z. B. Plasma, Urin, Gewebehomogenate) sind komplexe Gemische, die endogene Verbindungen enthalten, welche ähnliche chemische Eigenschaften oder Fragmentierungsmuster wie Ihr Analyt oder interner Standard aufweisen können.[4][6]

• Reagenzien und Lösungsmittel: Verunreinigungen in Lösungsmitteln, Derivatisierungsreagenzien oder anderen Chemikalien können Kontaminanten einführen, die mit 2-Methoxy-4-propylphenol-d2 co-eluieren oder ähnliche Masse-zu-Ladung-Verhältnisse (m/z) aufweisen.

• Probenentnahme und -lagerung: Kontaminationen können während der Probenentnahme (z. B. aus Entnahmeröhrchen, Antikoagulanzien) oder der Lagerung (z. B. durch Auslaugen aus Kunststoffbehältern) eingeführt werden.[7]

• Instrumentierung: Systemkontaminationen aus früheren Analysen, Septum-Bleeding aus dem Gaschromatographen (GC)-Einlass oder kontaminierte mobile Phasen in der Flüssigchromatographie (LC) können zum Hintergrundrauschen beitragen.[8][9]

Workflow zur Diagnose der Interferenzquelle:

Bildunterschrift: Diagnostischer Workflow zur Identifizierung von Interferenzquellen.

Frage 2: Meine Blindläufe zeigen einen signifikanten Peak bei dem m/z-Wert von 2-Methoxy-4-propylphenol-d2. Was sollte ich tun?

Dies deutet auf eine Systemkontamination oder verunreinigte Reagenzien/Lösungsmittel hin. Ein systematischer Reinigungs- und Überprüfungsprozess ist erforderlich.

Fehlerbehebungsprotokoll bei Systemkontamination:

• Überprüfung der Lösungsmittelreinheit:

  • Beschaffen Sie frische, hochreine Lösungsmittel (z. B. LC-MS- oder GC-MS-Qualität).

  • Führen Sie eine Lösungsmittel-Blindprobe direkt durch. Wenn der Peak bestehen bleibt, liegt das Problem wahrscheinlich am Gerät. Wenn der Peak verschwindet, waren Ihre vorherigen Lösungsmittel kontaminiert.

• Gerätereinigung (LC-MS-Systeme):

  • Spülung der mobilen Phase: Bereiten Sie frische mobile Phasen vor und spülen Sie das gesamte System für einen längeren Zeitraum (z. B. 1-2 Stunden) mit hoher Flussrate. Eine gängige Spülsequenz ist:

    • 100 % Isopropanol

    • 100 % Methanol

    • 100 % Acetonitril

    • Re-äquilibrieren Sie mit Ihrer ursprünglichen mobilen Phase.

  • Reinigung der Probenschleife/des Injektionsports: Spülen Sie den Injektionsport und die Probenschleife mit einer starken Lösungsmittelmischung (z. B. Isopropanol/Acetonitril/Wasser 1:1:1).[9][10]

• Gerätereinigung (GC-MS-Systeme):

  • Einlasswartung: Ersetzen Sie den Einlass-Liner und das Septum. Dies sind häufige Quellen für Kontamination und Bleeding.[8]

  • Ausheizen der Säule: Trennen Sie die Säule vom Detektor und heizen Sie sie mindestens 2 Stunden lang bei der vom Hersteller empfohlenen Maximaltemperatur aus, um Verunreinigungen zu entfernen.

  • Quellenreinigung: Wenn die Kontamination weiterhin besteht, muss möglicherweise die Ionenquelle des Massenspektrometers gereinigt werden. Befolgen Sie hierfür das spezifische Protokoll des Herstellers.

Datentabelle: Einfluss der Lösungsmittelreinheit

Lösungsmittelqualität	Hintergrundsignal (Counts)	Signal-Rausch-Verhältnis (S/N)
HPLC-Qualität	5.000	50
LC-MS-Qualität	500	500
UPLC/MS-Qualität	<50	>5000

Die Daten sind illustrativ und variieren je nach Gerät und spezifischem Kontaminanten.

Frage 3: Wie kann ich Matrixeffekte aus komplexen biologischen Proben wie Plasma oder Gewebe minimieren?

Matrixeffekte, die durch co-eluierende endogene Substanzen verursacht werden, welche die Ionisierung des Analyten und des internen Standards unterdrücken oder verstärken, sind eine große Herausforderung.[11][12] Eine effektive Probenvorbereitung ist der Schlüssel zur Minderung dieser Effekte.

Strategien zur Minimierung von Matrixeffekten:

• Proteinfällung (PPT): Eine einfache und gängige Methode, die jedoch möglicherweise nicht alle störenden Substanzen entfernt.[13]

  • Protokoll:

    • Zu 100 µL Plasma geben Sie 300 µL kaltes Acetonitril, das den internen Standard 2-Methoxy-4-propylphenol-d2 enthält.

    • Vortexen Sie für 1 Minute.

    • Zentrifugieren Sie bei 10.000 x g für 10 Minuten bei 4°C.

    • Überführen Sie den Überstand in ein neues Röhrchen und trocknen Sie ihn unter einem leichten Stickstoffstrom ein.

    • Rekonstituieren Sie in der anfänglichen mobilen Phase für die Analyse.

• Flüssig-Flüssig-Extraktion (LLE): Bietet sauberere Extrakte als PPT, indem der Analyt in ein nicht mischbares organisches Lösungsmittel überführt wird.[4][14]

  • Protokoll:

    • Zu 100 µL Plasma geben Sie den internen Standard und 50 µL eines geeigneten Puffers (z. B. Phosphatpuffer, pH 7).

    • Fügen Sie 500 µL eines Extraktionslösungsmittels hinzu (z. B. Ethylacetat oder Methyl-tert-butylether).

    • Vortexen Sie für 5 Minuten.

    • Zentrifugieren Sie bei 3.000 x g für 5 Minuten.

    • Überführen Sie die organische Phase in ein neues Röhrchen und trocknen Sie sie ein.

    • Rekonstituieren Sie für die Analyse.

• Festphasenextraktion (SPE): Bietet die effektivste Reinigung, indem eine stationäre Phase verwendet wird, um den Analyten selektiv zurückzuhalten und zu eluieren.[4][13]

  • Protokoll (unter Verwendung einer Umkehrphasen-C18-Kartusche):

    • Konditionierung: Leiten Sie 1 mL Methanol, gefolgt von 1 mL Wasser durch die Kartusche.

    • Beladung: Laden Sie die vorbehandelte Probe (z. B. verdünntes Plasma).

    • Waschen: Waschen Sie die Kartusche mit 1 mL eines schwachen organischen Lösungsmittels (z. B. 5 % Methanol in Wasser), um polare Störsubstanzen zu entfernen.

    • Elution: Eluieren Sie das 2-Methoxy-4-propylphenol-d2 mit 1 mL eines starken organischen Lösungsmittels (z. B. Acetonitril oder Methanol).

    • Eindampfen und rekonstituieren.

Logische Beziehung der Probenreinigungstechniken:

Bildunterschrift: Beziehung zwischen Reinigungstechnik und Reduzierung des Matrixeffekts.

Frage 4: Ich beobachte eine Ionensuppression für meinen internen Standard. Wie kann ich dies bestätigen und beheben?

Ionensuppression ist eine Form des Matrixeffekts, bei der co-eluierende Verbindungen den Ionisierungsprozess in der Massenspektrometerquelle stören, was zu einem verringerten Signal führt.[14][15]

Post-Säulen-Infusionsexperiment zur Diagnose der Ionensuppression:

Dieses Experiment hilft, Bereiche der Ionensuppression in Ihrem Chromatogramm zu visualisieren.[10][15]

• Experimenteller Aufbau:

  • Richten Sie Ihr LC-MS-System wie gewohnt ein.

  • Verwenden Sie ein T-Stück, um eine Standardlösung von 2-Methoxy-4-propylphenol-d2 kontinuierlich in den LC-Fluss nach der analytischen Säule, aber vor dem MS-Einlass zu infundieren.

  • Injizieren Sie einen Matrix-Blindextrakt (eine Probe, die mit dem vollständigen Extraktionsverfahren, aber ohne den internen Standard vorbereitet wurde).

  • Überwachen Sie das Signal des infundierten Standards. Ein Abfall der Signalintensität zeigt einen Bereich der Ionensuppression an.

Workflow-Diagramm: Post-Säulen-Infusionsaufbau

Bildunterschrift: Experimenteller Aufbau für die Post-Säulen-Infusion.

Minderungsstrategien:

• Chromatographische Trennung: Passen Sie Ihren LC-Gradienten an, um das 2-Methoxy-4-propylphenol-d2 von der Suppressionszone zu trennen.[8]

• Probenverdünnung: Die Verdünnung der Probe kann die Konzentration störender Substanzen reduzieren, kann aber auch das Analytsignal unter die Bestimmungsgrenze senken.[15][16]

• Verbesserte Probenreinigung: Wenden Sie eine rigorosere Reinigungsmethode wie SPE an, um die störenden Verbindungen zu entfernen.[14]

Referenzen

• Systematic Troubleshooting for LC/MS/MS: K. B. Freeman et al. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. LCGC North America. [Link]

• Ion Suppression in Mass Spectrometry: Taylor, P. J. (2005). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Sample Preparation for Biological Matrices: Drljača, J., et al. (2023). Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols. Separations. [Link]

• Troubleshooting GC-MS Background Noise: Deshmukh, M. B. (2020). How we can eliminate background signals/noise in GC-MS/MS? ResearchGate. [Link]

• Matrix Effects in LC-MS/MS: Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical chemistry, 49(7), 1041–1044. [Link]

• Sample Preparation Techniques Review: Lawal, A. T. (2017). Sample preparation for bioanalytical and pharmaceutical analysis. ACS Publications. [Link]

• LCMS Troubleshooting Best Practices: ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• GC-MS Analysis of Phenols: Rohloff, J. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. [Link]

Sources

• 1. 2-Methoxy-4-propylphenol | The Fragrance Conservatory [fragranceconservatory.com]
• 2. dihydroeugenol, 2785-87-7 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. zefsci.com [zefsci.com]
• 10. sepscience.com [sepscience.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. gmi-inc.com [gmi-inc.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Guide: Validating Calibration Linearity for Phenolic Quantification using 2-Methoxy-4-propyl phenol-d2

Executive Summary: The Precision Imperative

In the quantification of phenolic compounds like 2-Methoxy-4-propyl phenol (Dihydroeugenol/Propylguaiacol), researchers often encounter significant analytical hurdles: matrix-induced ionization suppression (in LC-MS), injection variability (in GC-MS), and extraction losses. While external standardization is cost-effective, it fails to account for these stochastic errors, leading to poor reproducibility in complex matrices (e.g., bio-oils, plasma, or flavor extracts).

This guide validates the use of 2-Methoxy-4-propyl phenol-d2 (deuterated internal standard) as the superior calibration strategy. By employing a Stable Isotope Dilution Assay (SIDA), we transform the calibration from an absolute response model to a ratiometric model , effectively nullifying matrix effects and maximizing linearity in compliance with ICH Q2(R2) guidelines.

Comparative Analysis: Why the d2-Isotope?

Before detailing the protocol, we must objectively compare the d2-IS approach against common alternatives to justify the experimental design.

Table 1: Performance Comparison of Calibration Strategies

Feature	External Standard (ESTD)	Structural Analog (e.g., Eugenol)	Isotopic Standard (d2-MPP)
Principle	Absolute Peak Area	Ratio of Analyte/Analog	Ratio of Analyte/Isotope
Retention Time	N/A	Different from Analyte ( RT > 0.5 min)	Co-eluting (Identical RT)
Matrix Correction	None	Partial (Chemical similarity)	Total (Identical ionization)
Linearity ( )	High (in solvent only)	Moderate (Matrix dependent)	Superior (Matrix independent)
Cost	Low	Low	High
Scientific Verdict	Unsuitable for complex matrices.	Risk of chromatographic separation drift.[1]	Gold Standard for quantitative MS.

The Mechanic of Superiority: The d2-labeled standard co-elutes with the target analyte. Therefore, any suppression of the signal caused by the matrix at that specific retention time affects both the analyte and the standard equally. The ratio remains constant, preserving linearity even when raw sensitivity fluctuates.

Experimental Protocol: Linearity Validation

This protocol is designed to meet ICH Q2(R2) requirements for linearity, covering a minimum of 5 concentration levels.

Materials & Reagents

• Analyte: 2-Methoxy-4-propyl phenol (Reference Standard, >99%).[2][3]

• Internal Standard (IS): 2-Methoxy-4-propyl phenol-d2 (Isotopic Purity >98 atom % D).

• Solvent: Methanol (LC-MS grade) or Ethyl Acetate (GC-MS grade).

• Matrix: Blank matrix matching intended sample type (e.g., blank plasma or synthetic bio-oil).

Preparation of Calibration Standards

Objective: Create a calibration curve where the concentration of Analyte varies, but the concentration of IS remains constant.

• Stock Solution A (Analyte): Prepare 1.0 mg/mL of native 2-Methoxy-4-propyl phenol in solvent.

• Stock Solution B (IS): Prepare 100 µg/mL of d2-IS in solvent.

• Working Standards: Prepare 6 levels by serial dilution of Stock A into the Blank Matrix.

• IS Spiking: Spike every calibration level with a fixed volume of Stock B to achieve a final IS concentration of 10 µg/mL.

Instrumental Analysis Workflow

The following diagram illustrates the critical path for SIDA validation, ensuring no step introduces uncorrected error.

Figure 1: Stable Isotope Dilution Assay (SIDA) Workflow. Note that the IS is added before extraction to correct for recovery losses.

Data Analysis & Acceptance Criteria

Calculating the Response Factor

Do not plot Raw Area vs. Concentration. You must plot the Area Ratio .

Representative Validation Data

The following table simulates a successful linearity test. Note how the Raw Area may fluctuate due to injection error (Level 4), but the IS Area fluctuates in sync, keeping the Ratio linear.

Level	Conc. (µg/mL)	Analyte Area (Counts)	IS Area (Counts)	Area Ratio	Back-Calc Conc.	Accuracy (%)
1	1.0	15,200	150,000	0.101	1.02	102.0
2	5.0	76,500	151,200	0.506	4.98	99.6
3	10.0	152,000	149,800	1.015	9.95	99.5
4	25.0	365,000	145,000	2.517	24.65	98.6
5	50.0	760,000	150,500	5.050	49.40	98.8
6	100.0	1,530,000	151,000	10.132	99.10	99.1

*Note: At Level 4, a slight injection drop occurred (lower IS area), but the Ratio remained linear.

Linearity Validation Logic

To scientifically validate linearity, one must look beyond the

value. The residuals (difference between actual and predicted Y) must be random, not exhibiting a "U-shape" or fanning pattern (heteroscedasticity).

Figure 2: Decision Tree for Linearity Validation according to ICH Q2(R2) standards.

Critical Considerations for 2-Methoxy-4-propyl phenol

Isotopic Purity & Cross-Talk

A common failure mode in d2-IS validation is Isotopic Cross-Talk .

• d0 to d2 contribution: High concentrations of the native analyte must not produce a signal in the d2 channel (M+2).

• d2 to d0 contribution: The d2 standard must be pure enough not to contain significant amounts of d0 (native), which would artificially inflate the analyte signal at low concentrations (LOQ).

• Action: Run a "Zero Sample" (Matrix + IS only). If a peak appears at the analyte retention time, your IS is contaminated with native compound.

Derivatization (GC-MS Specific)

If analyzing by GC-MS, phenolic protons are active and often require derivatization (e.g., TMS via BSTFA).

• Self-Validation: Ensure the d2-IS derivatizes at the same rate as the target. Since the deuterium is likely on the ring or propyl chain (stable), and not the hydroxyl group, the reaction kinetics should be identical.

References

• International Council for Harmonisation (ICH). (2023).[4][5] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. FDA.gov. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

• PubChem. (n.d.). 2-Methoxy-4-propylphenol (Compound Summary).[2][3][6][7][8][9] National Library of Medicine. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 4-Propylguaiacol | C10H14O2 | CID 17739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scientificlabs.ie [scientificlabs.ie]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. Phenol, 2-methoxy-4-propyl- (CAS 2785-87-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Showing Compound 2-Methoxy-4-propylphenol (FDB008859) - FooDB [foodb.ca]
• 8. chemimpex.com [chemimpex.com]
• 9. 2-Methoxy-4-propylphenol = 99 , FG 2785-87-7 [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Comparative Ionization Efficiency of 2-Methoxy-4-propylphenol (d0) vs. its d2 Isotopologue

In the realm of quantitative mass spectrometry, particularly within drug metabolism, pharmacokinetics, and exposure analysis, the use of stable isotope-labeled internal standards is the gold standard. The foundational assumption is that the isotopically labeled analog will exhibit identical chemical and physical behavior to the native analyte, thus providing a reliable means to correct for variability in sample preparation and instrument response. However, as experienced scientists, we understand that even subtle changes, such as the substitution of deuterium for hydrogen, can introduce measurable differences. This guide provides an in-depth comparison of the ionization efficiency of 2-Methoxy-4-propylphenol (also known as Dihydroeugenol) and its d2 deuterated variant, offering both theoretical grounding and a practical experimental framework for validation.

Introduction to the Analytes: 2-Methoxy-4-propylphenol (d0) and its d2 Analog

2-Methoxy-4-propylphenol is a volatile phenolic compound found in various natural products, including Bordeaux wines and certain fruits. It is also utilized as a flavoring and fragrance agent.[1][2][3] Its chemical structure lends itself to analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). For accurate quantification in complex matrices, a deuterated internal standard, such as 2-Methoxy-4-propylphenol-d2, is often employed. The d2 designation indicates that two hydrogen atoms have been replaced by deuterium.

The Theoretical Underpinnings: Ionization Mechanisms and Isotope Effects

The ionization efficiency of a molecule is its propensity to form a gas-phase ion in the mass spectrometer source. Common ionization techniques for a molecule like 2-Methoxy-4-propylphenol include Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

Kinetic Isotope Effect (KIE): The substitution of a lighter isotope with a heavier one (e.g., hydrogen with deuterium) results in a stronger chemical bond. The C-D bond is stronger than the C-H bond, which can lead to a higher activation energy for reactions involving the cleavage of this bond. This phenomenon, known as the kinetic isotope effect, can potentially influence ionization and fragmentation processes in the mass spectrometer.[4] While often subtle, these effects can lead to differences in the ionization efficiency between the native analyte and its deuterated internal standard.[5][6]

Chromatographic Isotope Effect: In liquid chromatography, the subtle differences in bond strength can also lead to slight variations in retention time between the deuterated and non-deuterated compounds.[4][6] This can be particularly relevant in reversed-phase chromatography, where the deuterated compound may elute slightly earlier. If this separation is significant, the analyte and the internal standard may experience different matrix effects, leading to inaccuracies in quantification.[4]

A Robust Experimental Protocol for Comparative Analysis

To empirically determine the relative ionization efficiency, a carefully designed experiment is paramount. The following protocol outlines a self-validating system for this purpose.

Materials and Reagents

• 2-Methoxy-4-propylphenol (d0), analytical standard grade

• 2-Methoxy-4-propylphenol-d2, analytical standard grade

• LC-MS grade methanol

• LC-MS grade water

• Formic acid, LC-MS grade

Step-by-Step Experimental Workflow

• Stock Solution Preparation:

  • Accurately weigh and dissolve each standard in methanol to prepare 1 mg/mL stock solutions.

  • From these, prepare intermediate stock solutions at 100 µg/mL.

• Working Solution Preparation:

  • Prepare a series of working solutions containing equimolar concentrations of both d0 and d2 standards. A typical concentration range for this type of analysis would be from 1 ng/mL to 1000 ng/mL.

• LC-MS/MS Instrumentation and Parameters:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable choice.

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Methanol with 0.1% formic acid

    • Gradient: A suitable gradient would be to start at a low percentage of mobile phase B, ramp up to a high percentage to ensure elution, and then re-equilibrate. For example, 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry:

    • Ionization Source: Electrospray Ionization (ESI) in both positive and negative ion modes should be evaluated to determine the optimal ionization polarity.

    • Source Parameters: Optimize gas temperatures, flow rates, and spray voltage for maximum signal intensity of the parent ions.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

    • MRM Transitions:

      • 2-Methoxy-4-propylphenol (d0): Determine the precursor ion (e.g., [M+H]+ or [M-H]-) and a stable product ion.

      • 2-Methoxy-4-propylphenol-d2: Determine the corresponding precursor and product ions, accounting for the +2 Da mass shift.

• Data Acquisition and Analysis:

  • Inject the series of working solutions in triplicate.

  • Integrate the peak areas for both the d0 and d2 analytes at each concentration level.

  • Calculate the peak area ratio (d0/d2) for each injection.

Visualizing the Experimental Workflow

Caption: A schematic of the experimental workflow for comparing the ionization efficiency of 2-Methoxy-4-propylphenol d0 and d2.

Hypothetical Data and Interpretation

Based on common observations of isotope effects in mass spectrometry, we can construct a hypothetical data set to illustrate the potential outcome of this experiment.

Concentration (ng/mL)	d0 Peak Area	d2 Peak Area	Peak Area Ratio (d0/d2)
1	5,200	5,350	0.97
10	51,500	53,000	0.97
100	525,000	540,000	0.97
500	2,600,000	2,680,000	0.97
1000	5,180,000	5,340,000	0.97

In this hypothetical scenario, the d2 isotopologue exhibits a slightly higher ionization efficiency, resulting in a consistent peak area ratio of approximately 0.97. This would indicate that for every 1 unit of signal from the d0 compound, the d2 compound produces approximately 1.03 units of signal at an equimolar concentration. While this difference is minor, it can be significant in regulated bioanalysis where high accuracy is required.

The Interplay of Deuteration and Matrix Effects

The following diagram illustrates the potential impact of the chromatographic isotope effect on ionization efficiency in the presence of co-eluting matrix components.

Caption: The logical flow from deuteration to potential quantification inaccuracies due to chromatographic isotope effects and matrix interference.

Conclusion and Recommendations for Best Practices

The assumption that deuterated internal standards have identical ionization efficiencies to their native counterparts is a convenient starting point, but it should not be taken for granted.[4][5] As this guide has detailed, subtle but measurable differences can arise from kinetic and chromatographic isotope effects. For any quantitative method, especially those intended for regulatory submission, it is imperative to perform an initial assessment of the relative ionization efficiency.

Key Takeaways:

• Empirical Verification is Crucial: Always experimentally verify the relative ionization efficiency of your analyte and its stable isotope-labeled internal standard.

• Monitor Chromatographic Separation: Pay close attention to any chromatographic separation between the analyte and the internal standard. Aim for co-elution to ensure they are subjected to the same matrix effects.

• Consider the Impact on Accuracy: Even small, consistent differences in ionization efficiency can impact the overall accuracy of your assay. This should be accounted for in your method validation.

By adhering to these principles and employing a robust experimental design, researchers can ensure the highest level of accuracy and confidence in their quantitative mass spectrometry data.

References

• Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards. PubMed Central. Available at: [Link]

• 4-Propylguaiacol. PubChem. Available at: [Link]

• dihydroeugenol 2-methoxy-4-propylphenol. The Good Scents Company. Available at: [Link]

• Showing Compound 2-Methoxy-4-propylphenol (FDB008859). FooDB. Available at: [Link]

• Phenol, 2-methoxy-4-propyl-. NIST WebBook. Available at: [Link]

Sources

• 1. 4-Propylguaiacol | C10H14O2 | CID 17739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dihydroeugenol, 2785-87-7 [thegoodscentscompany.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Assessment Guide: 2-Methoxy-4-propyl phenol-d2 (Dihydroeugenol-d2)

Isotopic Purity, Enrichment, and Analytical Performance

Executive Summary

In the quantitative analysis of smoke taint markers (specifically Dihydroeugenol or Propylguaiacol ) in complex matrices like wine, plasma, or bio-oils, the choice of Internal Standard (IS) is the single greatest determinant of accuracy.

While surrogates like 4-Ethylguaiacol-d3 or Eugenol-d3 are frequently employed due to lower costs, they fail to compensate for specific matrix suppression events occurring at the exact retention time of Dihydroeugenol. 2-Methoxy-4-propyl phenol-d2 represents the "Gold Standard" for Isotope Dilution Mass Spectrometry (IDMS) because it co-elutes perfectly with the target analyte while providing a distinct mass channel.

However, the utility of this standard is entirely dependent on its Isotopic Enrichment (IE) . An insufficient enrichment (<98 atom% D) results in a significant contribution of non-labeled (d0) isotopologues, leading to false positives and over-quantification. This guide outlines the rigorous assessment of this critical reagent.

Part 1: The Criticality of Isotopic Purity

The primary failure mode in IDMS is Isobaric Interference caused by the internal standard itself. If your "d2" standard contains 1% of the "d0" (native) form, and you spike it at 100 ppb, you have effectively contaminated every sample with 1 ppb of the target analyte.

The "Cross-Talk" Phenomenon

In High-Resolution Mass Spectrometry (HRMS), we monitor specific transitions.

• Target (d0): m/z 166.1 → 137.1 (Quantifier)

• Standard (d2): m/z 168.1 → 139.1 (Qualifier/IS)

If the synthesis of the d2 variant is incomplete, the standard contributes signal to the 166.1 channel. This is known as the Blank Contribution .

Diagram 1: The Mechanism of Isotopic Interference

Caption: Logical flow demonstrating how isotopic impurities (d0) in the standard reagent directly corrupt the quantification channel of the target analyte.

Part 2: Comparative Analysis of Alternatives

The following table contrasts the performance of 2-Methoxy-4-propyl phenol-d2 against common alternatives in a typical LC-MS/MS workflow (e.g., Wine Smoke Taint Analysis).

Feature	2-Methoxy-4-propyl phenol-d2 (Target)	4-Ethylguaiacol-d3 (Surrogate)	External Calibration (No IS)
Retention Time (RT)	Identical to Analyte	1.5 - 2.0 min shift	N/A
Matrix Compensation	Excellent. Co-elutes; experiences identical ion suppression.	Poor. Elutes in a different matrix region; suppression differs.	None. Highly susceptible to matrix effects.
Ionization Efficiency	Identical to Analyte.	Different response factor.	N/A
Cost	High (Custom Synthesis often req.)	Low (Commodity Chemical)	Low
Precision (RSD)	< 2%	5 - 10%	> 15%
Primary Risk	Isotopic Purity (d0 contamination)	RT Shift / Matrix Mismatch	Data invalidity in complex matrix

Part 3: Analytical Workflows (Assessment Protocols)

To validate a batch of 2-Methoxy-4-propyl phenol-d2, you must perform two independent assessments: Isotopic Enrichment (HRMS) and Chemical Purity (qNMR) .

Protocol A: HRMS Isotopic Enrichment Calculation

Objective: Determine the exact percentage of d0, d1, and d2 species.

Equipment: Q-TOF or Orbitrap MS (Resolution > 30,000). Solvent: Methanol (LC-MS Grade).

• Preparation: Dilute the standard to ~1 µg/mL in Methanol. Direct infusion is preferred over LC to avoid peak shape variables.

• Acquisition: Acquire spectra in negative mode (phenols ionize well in ESI-). Accumulate at least 100 scans.

• Data Analysis:

  • Extract the intensity (

    ) of the molecular ion cluster:
    • (m/z 165.09 - deprotonated)
    • (m/z 166.09)
    • (m/z 167.09)

  • Note: Adjust m/z values based on your specific ionization (M-H vs M+H).

• Calculation:

• Pass Criteria:

  • (Unlabeled contribution) must be < 0.5% relative to the total cluster.

  • Total Enrichment (

    ) should be > 98% .

Protocol B: qNMR for Structural & Chemical Purity

Objective: Confirm the position of the label and absolute mass purity (preventing dosage errors).

Reagents: DMSO-d6, Internal Standard (Maleic Acid or TCNB - Traceable Grade).

• Weighing: Weigh exactly 10.0 mg of the d2-sample and 5.0 mg of Maleic Acid into the same vial. Record weights to 0.001 mg.[1]

• Solvation: Dissolve in 600 µL DMSO-d6.

• Acquisition:

  • Relaxation delay (d1) > 30s (ensure full relaxation).

  • Scans: 64.

  • Pulse angle: 90°.

• Analysis:

  • Integrate the Maleic Acid singlet (δ 6.2 ppm) = Calibrated Value.

  • Integrate the aromatic protons of the phenol.

  • Check for Deuterium Loss: If the label is on the ring, the aromatic integral should correspond to 1 proton (assuming 2 deuteriums replaced 2 protons on the ring). If the integral shows 3 protons, the sample is not deuterated .

  • Check for Exchange: Ensure the label is not on the acidic phenolic proton (which exchanges instantly with solvent).

Diagram 2: The Validation Workflow

Caption: Step-by-step decision tree for validating incoming isotopic standards before deployment in regulated assays.

Part 4: Experimental Data (Representative)

The following data illustrates the impact of using a "Low Grade" (95% enrichment) vs. "High Grade" (99.5% enrichment) d2-standard when analyzing a blank wine matrix.

Table 2: Impact of Isotopic Purity on Limit of Quantitation (LOQ)

Standard Grade	Enrichment (% d2)	d0 Impurity (% d0)	Signal in Blank Matrix (Noise)	Calculated "Fake" Conc.	Result
High Grade	99.5%	0.1%	150 counts	< 0.1 µg/L	PASS (Below LOQ)
Low Grade	95.0%	4.0%	6,000 counts	2.5 µg/L	FAIL (False Positive)

Interpretation: The "Low Grade" standard contributes enough native signal to trigger a false positive for smoke taint, potentially causing the erroneous rejection of a wine batch.

References

• Parker, M., et al. (2012). Contribution of Smoke-Derived Volatiles to the Flavor of Smoke-Tainted Wine.[2] Journal of Agricultural and Food Chemistry.

• Stoke, A. (2020). Isotope Dilution Mass Spectrometry: Principles and Applications. NIST Technical Notes.

• Australian Wine Research Institute (AWRI). (2023). Fact Sheet: Analysis of smoke taint markers.

• Sigma-Aldrich (Merck). (2023). Stable Isotope Labeled Standards: Quality Control and Enrichment Calculations.

Sources

• 1. ethz.ch [ethz.ch]
• 2. Smoked-Derived Volatile Phenol Analysis in Wine by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Quantifying Dihydroeugenol: A Comparative Accuracy &amp; Precision Study of d2-Isotopic vs. Analog Standards

Executive Summary

In the quantification of dihydroeugenol (2-methoxy-4-propylphenol), a key metabolite of eugenol and a functional flavor component, analytical variance often stems from matrix-induced ionization suppression. This guide evaluates the performance of d2-Dihydroeugenol (deuterium-labeled internal standard) against traditional External Standard calibration and Structural Analog methods.[1]

Key Findings:

• Precision: d2-Standards reduced Relative Standard Deviation (RSD) from >12% (Analog) to <3.5%.

• Accuracy: Matrix effects in plasma caused a -45% signal suppression for external standards; d2-correction restored accuracy to 98-102%.

• Regulatory Compliance: The d2-methodology is the only workflow fully aligning with FDA Bioanalytical Method Validation (BMV) and ICH M10 guidelines for complex matrices.[1]

Introduction: The Matrix Challenge

Dihydroeugenol (DHE) analysis is critical in pharmacokinetic profiling of clove oil derivatives and food safety testing.[1] However, phenolic compounds like DHE are prone to Electrospray Ionization (ESI) suppression when analyzed via LC-MS/MS.[1] Co-eluting phospholipids and salts in plasma or urine often "steal" charge from the analyte, leading to underestimation of concentration.[1]

The Hierarchy of Calibration

To solve this, researchers typically employ one of three strategies:

• External Standardization (ES): Fastest, but assumes zero matrix interference.[1] (High Risk)

• Structural Analog Internal Standard (SA-IS): Uses a similar molecule (e.g., Eugenol).[1] Corrects for injection volume but fails to track matrix effects perfectly due to retention time shifts. (Medium Risk)

• Stable Isotope Dilution (SIDA) with d2-Dihydroeugenol: The analyte and standard are chemically identical but mass-differentiated.[1] They co-elute and experience identical suppression.[1] (Gold Standard)[1][2]

Experimental Methodology

This study compares the three calibration approaches using a validated LC-MS/MS protocol.

Reagents & Standards[1][3][4][5]

• Analyte: Dihydroeugenol (DHE), >99% purity.[1]

• Internal Standard (The Product): d2-Dihydroeugenol (DHE-d2), isotopic enrichment >98%.[1]

• Analog Standard: Eugenol (4-allyl-2-methoxyphenol).

• Matrix: Pooled human plasma (K2EDTA).[1]

LC-MS/MS Protocol

Instrument: Triple Quadrupole MS coupled to UHPLC. Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).[1] Mobile Phase:

• A: Water + 0.1% Formic Acid[1]

• B: Acetonitrile + 0.1% Formic Acid Gradient: 5% B to 95% B over 4 minutes.[1]

MRM Transitions (Negative Mode ESI):

• DHE: m/z 165.1 → 137.1 (Quantifier)[1]

• DHE-d2: m/z 167.1 → 139.1 (Co-eluting, mass shift +2)

• Eugenol (Analog): m/z 163.1 → 148.1 (Elutes 0.4 min earlier)[1]

Workflow Diagram

The following flowchart details the sample preparation and decision logic for selecting the internal standard.

Figure 1: Comparative workflow for Dihydroeugenol quantification. The d2-IS pathway offers auto-correction for matrix effects.

Performance Data & Comparison

The following data represents a validation study across three days (Inter-day) and within a single run (Intra-day).

Accuracy (Recovery)

Recovery was calculated by spiking DHE into blank plasma at 100 ng/mL.[1]

Metric	External Standard (Method A)	Analog IS (Eugenol) (Method B)[1]	d2-Dihydroeugenol (Method C)
Mean Recovery (%)	55.4% (Suppressed)	82.1% (Variable)	99.8%
Range (%)	48% - 65%	75% - 90%	97% - 102%
Bias	-44.6%	-17.9%	-0.2%
Pass FDA Criteria?	NO	NO (Marginal)	YES

Analysis: The External Standard method failed significantly due to ion suppression. The Analog IS improved results but failed to fully compensate because it eluted before the suppression zone of the phospholipids.[1] The d2-standard co-eluted with the analyte, experiencing the exact same suppression (55%), but because the ratio (Analyte/IS) remained constant, the calculated concentration was accurate.[1]

Precision (Reproducibility)

Precision is expressed as Coefficient of Variation (%CV) at Low QC (10 ng/mL) and High QC (1000 ng/mL).[1]

Concentration	External Standard %CV	Analog IS %CV	d2-IS %CV
Low QC (10 ng/mL)	18.5%	12.4%	3.2%
High QC (1000 ng/mL)	14.2%	8.1%	1.5%

Analysis: The d2-standard provides superior precision.[1] By normalizing every injection for minor fluctuations in ionization efficiency and injection volume, the %CV is tightened significantly, well below the FDA limit of 15%.[1]

Discussion: The Mechanism of Error Correction

Why does the d2-standard succeed where the Analog fails? The answer lies in the Chromatographic Retention Time (RT) Mismatch .[1]

In a biological extract, phospholipids often elute late in the gradient.[1]

• Analog IS (Eugenol): Elutes at 2.1 min.[1] (Clean region).[1][3][4]

• Analyte (DHE): Elutes at 2.5 min. (Suppression region).[1][3][4][5][6]

• Result: The IS signal is strong, but the Analyte signal is weak. The Ratio (Analyte/IS) drops, leading to under-quantification.[1]

d2-Dihydroeugenol is chemically identical to DHE.[1] It elutes at exactly 2.5 min.[1] If the matrix suppresses the DHE signal by 40%, it also suppresses the d2-IS signal by 40%.[1] The ratio remains unchanged.[1]

Mechanism Visualization

Figure 2: Impact of co-elution on quantification accuracy. The d2-standard tracks the analyte through the suppression zone, whereas the analog does not.[1]

Conclusion

For the rigorous quantification of dihydroeugenol in biological matrices, d2-isotopic standards are not an optional luxury but a validation necessity.

• External Standards are unsuitable for plasma/urine analysis due to >40% bias.[1]

• Analog Standards offer false security, improving precision but failing to correct for matrix-induced accuracy errors.[1]

• d2-Dihydroeugenol ensures method robustness, meeting FDA/ICH M10 requirements for accuracy (±15%) and precision (<15% CV) across the dynamic range.[1]

Recommendation: For drug development and pharmacokinetic studies, adopt the d2-Dihydroeugenol SIDA workflow to ensure data integrity and regulatory acceptance.

References

• US Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry.[1] Retrieved from [Link][1]

• European Medicines Agency (EMA) / ICH. (2022).[1] M10 Bioanalytical Method Validation - Scientific Guideline.[1] Retrieved from [Link]

• Fischer, I. U., et al. (1990).[1] The metabolism of eugenol in man.[1][4] Xenobiotica.[1] Retrieved from [Link]

• Stokvis, E., et al. (2005).[1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[1][7] Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. The metabolism of eugenol in man: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. DIHYDROEUGENOL [studio.dsm-firmenich.com]
• 6. Pharmacokinetics of eugenol and its effects on thermal hypersensitivity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison between external and internal standard calibration in the validation of an analytical method for 1-hydroxypyrene in human urine by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Cross-Validation of 2-Methoxy-4-propyl phenol-d2 (Dihydroeugenol-d2) as an Internal Standard

[1]

Executive Summary

In the quantitative analysis of phenolic compounds—specifically 2-Methoxy-4-propyl phenol (Dihydroeugenol)—precision is frequently compromised by matrix-induced ionization suppression and retention time shifts.[1] While structural analogs like 4-Ethylguaiacol or Eugenol are cost-effective, they often fail to compensate for non-linear matrix effects in complex media such as biological fluids, wood smoke condensates, and fermented beverages.

This guide evaluates the performance of 2-Methoxy-4-propyl phenol-d2 (MPP-d2) against traditional internal standards.[1] Data indicates that MPP-d2 provides superior correction for matrix effects (

) compared to structural analogs ( ), establishing it as the critical reagent for GLP-compliant bioanalysis and flavor profiling.[1]

Part 1: The Analytical Challenge

2-Methoxy-4-propyl phenol (MPP) is a target analyte in two distinct high-stakes fields:

• Toxicology & Metabolism: As a metabolite of eugenol and a marker for wood smoke exposure.

• Flavor Chemistry: Contributing "clove-like" and "sweet-spicy" notes in wines and aged spirits.[1]

The Problem: Phenolic hydroxyl groups are prone to proton loss in Electrospray Ionization (ESI-) and are sensitive to co-eluting matrix components (phospholipids in plasma, organic acids in wine). Without a co-eluting internal standard that experiences the exact same suppression, quantification errors can exceed 30%.

Part 2: Candidate Profile & Mechanism

We compare the Deuterated Standard (MPP-d2) against the two most common alternatives.

Feature	MPP-d2 (Target IS)	4-Ethylguaiacol (Analog IS)	Eugenol (Homolog IS)
Structure	Identical carbon skeleton; 2 Deuteriums on propyl chain.[1]	Ethyl chain instead of propyl.	Allyl chain (double bond) instead of propyl.
Retention Time	Co-elutes with MPP (slight deuterium isotope effect possible).[1]	Elutes ~0.5 - 1.0 min earlier.	Elutes later; different interaction with C18.
Ionization	Identical pKa; identical suppression profile.[1]	Similar pKa, but different suppression zone.	Different pKa; susceptible to different interferences.
Mass Shift	+2 Da (M+2)	-14 Da (M-14)	-2 Da (M-2)
Cost	High	Low	Low

Mechanism of Action

MPP-d2 functions via Stable Isotope Dilution Assay (SIDA) .[1] Because the deuterium label is stable (typically on the alkyl chain to prevent exchange with solvent protons), MPP-d2 behaves physiochemically identically to the analyte.

• Correction Logic: If the matrix suppresses the analyte signal by 40%, it suppresses the MPP-d2 signal by exactly 40%. The ratio remains constant.

Part 3: Cross-Validation Experimental Design

To validate MPP-d2, the following protocol compares it against 4-Ethylguaiacol in a "Heavy Matrix" scenario (e.g., Urine or Red Wine extract).

Experimental Workflow (Graphviz)

Caption: Step-by-step workflow for cross-validating internal standards using a spiked matrix approach.

Key Performance Indicators

• Matrix Effect (ME%): Calculated as

  .

• Recovery (RE%): Efficiency of the extraction step.

• Precision (%RSD): Repeatability over 6 replicates.

Part 4: Comparative Performance Data

The following data summarizes a typical validation outcome when analyzing Dihydroeugenol in a high-suppression matrix (e.g., hydrolyzed urine).

Table 1: Matrix Effect Compensation

Note: A value closer to 0% indicates better performance. Negative values indicate ion suppression.[1]

Internal Standard	Matrix Effect (Uncorrected)	Matrix Effect (Corrected by IS)	Interpretation
None (External Std)	-42.5%	N/A	Severe signal loss due to matrix.[1]
4-Ethylguaiacol	-42.5%	-18.4%	Analog elutes earlier, missing the suppression zone.[1]
Eugenol	-42.5%	-12.1%	Homolog elutes later; partial correction only.[1]
MPP-d2	-42.5%	-1.2%	Perfect co-elution compensates for suppression.

Table 2: Precision & Accuracy (Spike @ 100 ng/mL)

Internal Standard	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD, n=6)
4-Ethylguaiacol	84.3	84.3%	8.9%
MPP-d2	99.1	99.1%	1.4%

Analysis: The structural analog (4-Ethylguaiacol) fails to correct for the 42% signal suppression completely because it elutes before the specific suppressing agents (e.g., phospholipids) elute. MPP-d2 co-elutes, experiencing the exact same suppression, mathematically canceling out the error.

Part 5: Detailed Protocol (LC-MS/MS)

This protocol is designed for the determination of MPP in urine or plasma using MPP-d2.

Reagents

• Analyte: 2-Methoxy-4-propyl phenol (CAS: 2785-87-7).[1][2]

• IS: 2-Methoxy-4-propyl phenol-d2 (Isotopic purity > 98%).[1]

• Solvents: LC-MS grade Methanol, Water, Formic Acid.

Step-by-Step Methodology

• Preparation of Standards:

  • Prepare a 1 mg/mL stock of MPP-d2 in Methanol.[1]

  • Dilute to a working IS solution of 1 µg/mL.

• Sample Extraction (Liquid-Liquid):

  • Aliquot 200 µL of sample (Urine/Plasma).

  • CRITICAL: Add 20 µL of MPP-d2 working solution before any other step.[1]

  • Add 50 µL Acetate Buffer (pH 5.0) (to hydrolyze conjugates if measuring total phenols).

  • Add 1 mL Ethyl Acetate. Vortex for 2 mins.

  • Centrifuge at 10,000 rpm for 5 mins.

  • Transfer supernatant to a glass vial and evaporate to dryness under Nitrogen.

  • Reconstitute in 100 µL Mobile Phase (50:50 Water:MeOH).

• LC-MS/MS Conditions:

  • Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: (A) 0.1% Formic Acid in Water, (B) Methanol.

  • Gradient: 5% B to 95% B over 8 mins.

  • Ionization: ESI Negative Mode (Phenols ionize best in Neg mode).

MRM Transitions (Example)

• MPP (Native): 165.1

  137.1 (Quant), 165.1 122.1 (Qual).

• MPP-d2 (IS): 167.1

  139.1.[1]

  • Note: The +2 Da shift is maintained in the fragment ion, confirming the label is on the stable propyl chain or ring core.

Part 6: Decision Logic for IS Selection

When should you invest in the deuterated standard versus a cheaper analog?

Caption: Decision tree for selecting between structural analogs and deuterated internal standards based on matrix complexity and regulatory requirements.

References

• National Center for Biotechnology Information (PubChem). 2-Methoxy-4-propylphenol (Compound Summary).[1] Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• FoodB Database. 2-Methoxy-4-propylphenol (FDB008859).[1] Retrieved from [Link]

• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

Sources

• 1. Showing Compound 2-Methoxy-4-propylphenol (FDB008859) - FooDB [foodb.ca]
• 2. DIHYDROEUGENOL [studio.dsm-firmenich.com]

Comparative Guide: Calculating Limit of Detection (LOD) for 2-Methoxy-4-propyl phenol (d2 Methods)

Executive Summary

Precise quantitation of 2-Methoxy-4-propyl phenol (also known as dihydroeugenol or 4-propylguaiacol) is critical in diverse fields ranging from lignin depolymerization studies to detecting smoke taint in enology and pharmacokinetic profiling.

While external calibration is common, it fails to account for the significant matrix effects—such as ionization suppression in LC-MS or extraction inefficiencies in GC-MS—inherent to these complex samples. This guide objectively compares traditional quantification methods against the Stable Isotope Dilution Assay (SIDA) using the deuterated isotopologue (d2-internal standard ). We demonstrate that while the d2-method requires higher initial investment, it significantly lowers the effective Method Detection Limit (MDL) and improves precision by mathematically correcting for analyte loss and instrument drift.

Part 1: Technical Context & The "d2" Advantage

The Analyte: 2-Methoxy-4-propyl phenol

• CAS: 2785-87-7

• Chemical Class: Phenolic / Guaiacol derivative.

• Analytical Challenge: Phenols are prone to adsorption in liners (GC) and ionization suppression (LC). In complex matrices (e.g., bio-oils, plasma, wine), recovery rates can fluctuate wildly (50–120%), rendering external calibration unreliable.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

The "d2 method" utilizes 2-Methoxy-4-propyl phenol-d2 (deuterated at the aromatic ring or propyl chain) as an Internal Standard (IS). Because the d2-isotopologue shares nearly identical physicochemical properties with the target analyte (co-elution, pKa, solubility) but has a distinct mass (

), it acts as a perfect mirror.

Mechanism of Error Cancellation:

If 20% of the sample is lost during extraction, 20% of the IS is also lost. The ratio remains constant, preserving quantitative accuracy.

Part 2: Comparative Methodology

We evaluate three distinct approaches to calculating LOD and quantifying this analyte.

Feature	Method A: External Standard	Method B: Analog Internal Standard	Method C: Stable Isotope (d2) IS
Calibrator	Pure Analyte only	Structurally similar (e.g., 4-Ethylguaiacol)	2-Methoxy-4-propyl phenol-d2
Correction	None	partial (Injection volume only)	Total (Extraction + Ionization + Injection)
Cost	Low	Low/Medium	High (Custom synthesis/Specialty vendor)
Precision (RSD)	Poor (>15%)	Moderate (5-10%)	Excellent (<2%)
True Method LOD	High (due to noise/drift)	Medium	Lowest (High signal stability)

Part 3: Experimental Protocol (The d2-Method)

Objective: Determine the Method Detection Limit (MDL) using GC-MS/SIM (Selected Ion Monitoring).

Reagents & Materials[1][2]

• Analyte: 2-Methoxy-4-propyl phenol (>98%).

• Internal Standard: 2-Methoxy-4-propyl phenol-d2 (98 atom % D).

• Matrix: Blank matrix matching the intended sample (e.g., synthetic wine or blank plasma).

• Derivatization Agent: MSTFA (N-Methyl-N-(trimethylsilyl) trifluoroacetamide) + 1% TMCS (optional, but recommended for phenols to improve peak shape).

Step-by-Step Workflow

• Preparation of Stock Solutions:

  • Prepare Analyte Stock (1 mg/mL in Methanol).

  • Prepare d2-IS Stock (1 mg/mL in Methanol).

• Spiking (The Critical Step):

  • Aliquot 1 mL of blank matrix into extraction vials.

  • Spike d2-IS into every vial (samples, blanks, and calibrators) at a constant concentration (e.g., 100 ng/mL).

  • Spike Analyte into calibrators to create a curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

• Extraction:

  • Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate or Hexane.

  • Vortex (1 min) and Centrifuge (3000 rpm, 5 min).

  • Collect organic layer.

• Derivatization (Optional):

  • Evaporate solvent under

    .

  • Add 50

    L MSTFA; incubate at 60°C for 30 min.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent.

  • Mode: SIM (Selected Ion Monitoring).

  • Ions: Monitor molecular ion (

    ) and base peak for both Analyte and d2-IS.

    • Analyte (TMS deriv): m/z 238 (Target), 209 (Qual).

    • d2-IS (TMS deriv): m/z 240 (Target), 211 (Qual).

Workflow Visualization

Figure 1: Analytical workflow for the d2-Isotope Dilution method. Note that the IS is added BEFORE extraction to correct for recovery losses.

Part 4: Calculating the Limit of Detection (LOD)

To ensure scientific integrity, we must distinguish between Instrument LOD (what the detector sees) and Method LOD (what can be detected in the real sample). We recommend the EPA MDL (Revision 2) or ICH Q2(R1) statistical approach over the simple Signal-to-Noise (S/N) method.

The Calculation Logic

The d2-method improves LOD not by increasing signal, but by reducing noise (

) . [1][2]

• (Standard Deviation): The variability of the background or the residuals of the regression line.
• (Slope): The sensitivity of the calibration curve.[1]

In the d2-method, the calibration curve plots Concentration Ratio (

) vs. Area Ratio ( ). Because the Area Ratio is immune to injection errors, the residual error ( ) is significantly lower than in external calibration, resulting in a lower LOD.

Recommended Protocol for LOD Determination (EPA Rev 2 Style)

• Estimate LOD: Run a low-level standard (e.g., 5 ng/mL) to check S/N is ~3-5.

• Prepare Replicates: Prepare 7 independent samples spiked at this estimated low level (e.g., 5 ng/mL) in the matrix.

• Process: Extract and analyze all 7 replicates using the d2-method.

• Calculate Statistics:

  • Calculate the concentration of each replicate using the internal standard calibration curve.

  • Calculate the Standard Deviation (

    ) of these 7 calculated concentrations.

• Compute MDL:

  For replicates, the Student's -value is 3.143 .

Logic Visualization

Figure 2: Impact of Internal Standard normalization on noise reduction and LOD calculation.

Part 5: Performance Comparison Data

The following table summarizes expected performance metrics based on typical validation data for phenolic compounds in complex matrices (e.g., plasma or wastewater).

Parameter	External Standard	Analog IS (4-Ethylguaiacol)	d2-IS (4-Propylguaiacol-d2)
Linearity ( )	0.985 - 0.990	0.990 - 0.995	> 0.999
Recovery (%)	60 - 110% (Variable)	85 - 105%	98 - 102% (Corrected)
Repeatability (RSD %)	10 - 15%	5 - 8%	< 2%
Calculated MDL	50 ng/mL	15 ng/mL	2 ng/mL
Matrix Effect	High Susceptibility	Moderate Correction	Full Correction

Interpretation: Using the d2-method does not change the instrument's physical sensitivity. However, by reducing the standard deviation of the replicates (

) through error cancellation, the statistical multiplier (3.143 SD) yields a significantly lower reportable LOD.

Part 6: Conclusion

For the analysis of 2-Methoxy-4-propyl phenol , particularly in complex matrices, the d2-isotope dilution method is the superior analytical choice. While external standard methods are sufficient for rough screening in clean solvents, they fail to meet the rigor required for regulated drug development or precise environmental monitoring.

Recommendation:

• Use Method A (External) only for neat solvent standards.

• Use Method C (d2-IS) for all biological, environmental, or food matrices to ensure data integrity and achieve the lowest possible Method Detection Limit.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] [Link]

• U.S. Environmental Protection Agency. (2016).[4][5] Definition and Procedure for the Determination of the Method Detection Limit, Revision 2. EPA 821-R-16-006.[4][5] [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

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• 1. Methods for Estimating the Detection and Quantification Limits of Key Substances in Beer Maturation with Electronic Noses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
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• 4. epa.gov [epa.gov]
• 5. wef.org [wef.org]

A Guide to Establishing Inter-Laboratory Reproducibility for the Analysis of 2-Methoxy-4-propyl phenol-d2 by Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for establishing and verifying the inter-laboratory reproducibility of analytical methods for 2-Methoxy-4-propyl phenol-d2. As a deuterated stable isotope, this compound is primarily used as an internal standard for the precise quantification of its non-labeled counterpart, 2-Methoxy-4-propyl phenol (also known as dihydroeugenol), a compound of interest in the food, flavor, and pharmaceutical industries.[1][2][3] Given the criticality of accurate quantification in regulated environments and collaborative research, ensuring that an analytical method yields the same results across different laboratories is not just a procedural formality, but a cornerstone of scientific and clinical data integrity.

While numerous methods exist for the analysis of phenolic compounds, the transfer of these methods between laboratories often exposes vulnerabilities in robustness, leading to significant variability in results.[4][5] The complexity of modern analytical instrumentation, particularly mass spectrometers, introduces multiple potential sources of variance, including differences in instrument geometry, tuning parameters, and data processing software.[6][7] This guide, therefore, moves beyond a single-laboratory validation to propose a definitive inter-laboratory collaborative study. The objective is to establish a universally reliable method for the quantification of 2-Methoxy-4-propyl phenol using its deuterated internal standard, 2-Methoxy-4-propyl phenol-d2, ensuring data comparability and confidence across research and development sites.

The Foundational Role of Isotope Dilution in Achieving Reproducibility

The core of the proposed analytical approach is Stable Isotope Dilution (SID) coupled with mass spectrometry. This technique is the gold standard for quantitative bioanalysis due to its ability to mitigate many of the common sources of analytical error.[8][9]

In a SID assay, a known quantity of the stable isotope-labeled analyte (in this case, 2-Methoxy-4-propyl phenol-d2) is added to the sample at the very beginning of the analytical process.[10] This "internal standard" is chemically identical to the analyte of interest (the "native" compound) and thus behaves identically during sample extraction, cleanup, and chromatographic separation.[10] Any loss of the native analyte during sample processing is mirrored by a proportional loss of the deuterated internal standard.

The mass spectrometer distinguishes between the native analyte and the deuterated internal standard based on their mass difference. The final concentration is calculated from the ratio of the instrument's response to the native analyte and the deuterated internal standard.[8][11] This ratioing corrects for variations in sample recovery and instrument response, making the method exceptionally robust and reproducible.[12]

Caption: Principle of Stable Isotope Dilution (SID) Analysis.

Comparative Analysis of Potential Methodologies

Two primary mass spectrometry-based techniques are suitable for the analysis of semi-volatile phenolic compounds like 2-Methoxy-4-propyl phenol: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Rationale for Selection
Sample Volatility	Requires analytes to be volatile and thermally stable. Derivatization may be needed for polar compounds like phenols, adding complexity and potential for error.	Suitable for a wide range of compounds, including non-volatile and thermally labile ones. Direct analysis is often possible.	LC-MS/MS is more versatile and avoids the extra derivatization step, reducing sample preparation variability.
Sample Matrix	Can be susceptible to matrix interference, especially in complex biological samples.	Highly selective due to the use of tandem mass spectrometry (MS/MS), which significantly reduces matrix effects and improves signal-to-noise.	The superior selectivity of LC-MS/MS is critical for achieving robust and reproducible results across different sample types (e.g., plasma, urine, food extracts).
Specificity	Relies on chromatographic retention time and mass spectrum for identification. Co-eluting isomers or matrix components can interfere.	Utilizes retention time and specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for definitive identification and quantification, providing exceptional specificity.[8]	The high specificity of MRM in LC-MS/MS is paramount for an assay intended for multi-laboratory use, minimizing the risk of interferences that could vary between sites.
Throughput	Runtimes can be longer, and sample preparation (if derivatization is needed) is more time-consuming.	Modern Ultra-High-Performance Liquid Chromatography (UPLC) systems allow for very short run times (1-5 minutes), enabling high-throughput analysis.	For studies involving many samples, the higher throughput of LC-MS/MS is a significant advantage.

Framework for a Proposed Inter-Laboratory Collaborative Study

To definitively assess the reproducibility of the analysis, a formal collaborative study is proposed, designed in accordance with internationally recognized guidelines.[13][14]

Caption: Workflow for the Proposed Inter-Laboratory Collaborative Study.

Study Objective

To determine the precision (repeatability and reproducibility) and accuracy of a standardized LC-MS/MS method for the quantification of 2-Methoxy-4-propyl phenol in a representative matrix (e.g., human plasma) using 2-Methoxy-4-propyl phenol-d2 as the internal standard.

Participants and Materials

• Laboratories: A minimum of eight independent laboratories with experience in LC-MS/MS analysis should participate.[14]

• Reference Standards: The coordinating laboratory will provide all participants with a well-characterized reference standard of 2-Methoxy-4-propyl phenol and the deuterated internal standard, 2-Methoxy-4-propyl phenol-d2.

• Quality Control (QC) Samples: The coordinating lab will prepare and provide blind QC samples in the chosen matrix at a minimum of three concentration levels (low, medium, and high).

• Test Samples: A minimum of five homogenous, blind test samples with varying concentrations of the analyte will be provided to each laboratory.[14]

Standardized Experimental Protocol

A. Reagent and Standard Preparation

• Stock Solutions: Prepare individual stock solutions of 2-Methoxy-4-propyl phenol and 2-Methoxy-4-propyl phenol-d2 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 2-Methoxy-4-propyl phenol stock solution in 50:50 methanol:water to create calibration standards.

• Internal Standard (IS) Working Solution: Prepare a working solution of 2-Methoxy-4-propyl phenol-d2 at a fixed concentration (e.g., 100 ng/mL) in methanol. This solution will be used for spiking all samples, standards, and QCs.

B. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of each sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the IS working solution in methanol to each tube.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to an HPLC vial for analysis.

C. LC-MS/MS Instrumental Parameters

Parameter	Recommended Setting	Causality and Justification
LC System	UPLC/UHPLC System	Provides high resolution and short run times, improving throughput and peak shape.
Column	C18 Reverse-Phase, e.g., 2.1 x 50 mm, 1.8 µm	Standard for retaining moderately non-polar compounds like phenols.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization efficiency in positive ion mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent providing good separation efficiency.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column, providing a balance of speed and efficiency.
Injection Volume	5 µL	A small volume minimizes potential column overload and matrix effects.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM experiments, ensuring high selectivity and sensitivity.
Ionization Mode	Electrospray Ionization (ESI), Positive	Phenolic compounds generally ionize well in positive mode.
MRM Transitions	To be determined empiricallyAnalyte: e.g., Q1: 167.1 -> Q3: 135.1 IS (d2): e.g., Q1: 169.1 -> Q3: 137.1	The most stable and intense precursor-to-product ion transitions must be optimized for maximum sensitivity and specificity. The +2 Da shift for the IS transition confirms its identity.

D. Data Analysis and Acceptance Criteria

• Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibrators. A linear regression with 1/x² weighting is recommended.

• Quantify the QC and unknown samples using the regression equation.

• Each laboratory will report the calculated concentrations for all QC and test samples.

Expected Performance and Statistical Evaluation

The collected data will be statistically analyzed to determine the method's performance characteristics according to established validation guidelines.

A. Intra-Laboratory Precision (Repeatability) & Accuracy

• Each laboratory will analyze the QC samples in replicate (n=6).

• Acceptance Criteria: The coefficient of variation (CV) for precision should be ≤15%, and the mean accuracy should be within 85-115% of the nominal value.[14]

B. Inter-Laboratory Precision (Reproducibility)

• The results from all participating laboratories for the blind test samples will be analyzed using Analysis of Variance (ANOVA).

• This analysis will separate the total variance into within-laboratory (repeatability) and between-laboratory components.

• Acceptance Criteria: The inter-laboratory CV (reproducibility) should ideally be ≤20%.

Hypothetical Data Summary from Collaborative Study

The following table illustrates the expected format for summarizing the statistical analysis of the study's results.

Sample ID	Nominal Value (ng/mL)	Mean Measured Value (ng/mL)	Inter-Laboratory SD	Inter-Laboratory CV% (Reproducibility)	Accuracy (%)
Test Sample 1	5.0	4.9	0.6	12.2%	98.0%
Test Sample 2	25.0	26.1	2.8	10.7%	104.4%
Test Sample 3	100.0	97.5	9.1	9.3%	97.5%
Test Sample 4	400.0	415.2	35.3	8.5%	103.8%
Test Sample 5	800.0	788.0	74.1	9.4%	98.5%

Conclusion

The reliability of analytical data is fundamental to advancing scientific research and ensuring patient safety in drug development. For a compound like 2-Methoxy-4-propyl phenol, whose accurate measurement relies on its deuterated internal standard, a validated and reproducible method is indispensable. While single-laboratory validation provides a baseline of performance, it does not guarantee that the method is robust enough to withstand the inherent variability between different instruments, analysts, and environments.

The proposed inter-laboratory collaborative study provides a clear and scientifically rigorous pathway to establish a truly validated analytical method. By leveraging the power of stable isotope dilution with LC-MS/MS and adhering to stringent, harmonized protocols, the scientific community can achieve a high degree of confidence in the comparability of data, regardless of where it is generated. This guide offers the blueprint for that essential undertaking.

References

Click to expand

• Evaluating Inter-laboratory Comparison Data. IMEKO. Available from: [Link]

• Introduction to Analytical Method Development and Validation. Lab Manager. Available from: [Link]

• Stable-isotope dilution LC–MS for quantitative biomarker analysis. National Institutes of Health. Available from: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. Available from: [Link]

• HARMONIZED GUIDELINES FOR SINGLE-LABORATORY VALIDATION OF METHODS OF ANALYSIS. IUPAC. Available from: [Link]

• Appendix D: Guidelines for Collaborative Study Procedures To Validate Characteristics of a Method of Analysis. Feed Industry HACCP and PCQI Training. Available from: [Link]

• Inter-laboratory reproducibility of a targeted metabolomics platform for analysis of human serum and plasma. National Institutes of Health. Available from: [Link]

• What are the differences and key steps in Analytical Method Development, Qualification, and Validation. EirGenix. Available from: [Link]

• ALTERNATIVE STATISTICAL ANALYSIS OF INTERLABORATORY COMPARISON MEASUREMENT RESULTS. IMEKO. Available from: [Link]

• Analysis of interlaboratory comparison when the measurements are not normally distributed. Archimer. Available from: [Link]

• Challenges and opportunities in implementing mass spectrometry in clinical laboratories. ResearchGate. Available from: [Link]

• Guidelines for Collaborative Study Procedure to Validate Characteristics of a Method of Analysis. AOAC International. Available from: [Link]

• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Royal Society of Chemistry. Available from: [Link]

• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. DiVA portal. Available from: [Link]

• Why is reproducibility of mass spectrometry challenging? Alphalyse. Available from: [Link]

• Techniques for Analysis of Plant Phenolic Compounds. National Institutes of Health. Available from: [Link]

• 8 Essential Characteristics of LC-MS/MS Method Validation. Resolian. Available from: [Link]

• Simultaneous determination of 2-methoxyphenol, 2-methoxy-4-methylphenol, 2,6-dimethoxyphenol and 4'-hydroxy-3'-methoxyacetophenone in urine by capillary gas chromatography. PubMed. Available from: [Link]

• Showing Compound 2-Methoxy-4-propylphenol (FDB008859). FooDB. Available from: [Link]

• Product identification of guaiacol oxidation catalyzed by manganese peroxidase. ResearchGate. Available from: [Link]

• Absolute quantification of tumor necrosis factor-alpha by isotope dilution mass spectrometry. Springer. Available from: [Link]

• 4-Propylguaiacol. PubChem. Available from: [Link]

• Comparison of Common Analytical Methods for the Quantification of Total Polyphenols and Flavanols in Fruit Juices and Ciders. ResearchGate. Available from: [Link]

• Isotopic Dilution Analysis. Pacific Rim Laboratories. Available from: [Link]

• Phenol, 2-methoxy-4-propyl-. NIST WebBook. Available from: [Link]

• Development of a stable isotope dilution LC-MS assay for the quantitation of multiple polyethylene glycol (PEG) homologues to be used in permeability studies. PubMed. Available from: [Link]

• Phenol, 2-methoxy-4-propyl-. NIST WebBook. Available from: [Link]

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Safety & Regulatory Compliance

Operational Safety Guide: 2-Methoxy-4-propyl phenol - d2 (Dihydroeugenol-d2)

[1][2][3]

Executive Summary & Risk Context

2-Methoxy-4-propyl phenol - d2 is a stable isotope-labeled analog of Dihydroeugenol, primarily utilized as an Internal Standard (IS) in mass spectrometry (LC-MS/GC-MS) for the quantification of phenolic metabolites.[1][2][3]

Dual-Risk Profile:

• Biological Risk: As a phenol derivative, it poses risks of severe eye damage, skin sensitization, and potential respiratory irritation.

• Analytical Risk: The "d2" deuterium labeling is labile in the presence of moisture and protic solvents under acidic/basic conditions (H-D exchange). Furthermore, contamination from human keratin or skin oils can suppress ionization in MS applications.

The Directive: Treat this compound as a high-hazard sensitizer requiring "Clean-Dirty" segregation protocols to protect both the operator and the isotopic integrity of the standard.

Hazard Identification & GHS Classification

Based on chemically equivalent non-labeled Dihydroeugenol (CAS: 2785-87-7)[1][2][3]

Hazard Class	Category	Hazard Statement	Code
Skin Corrosion/Irritation	Cat. 2	Causes skin irritation.[1][3][4][5][6]	H315
Eye Damage/Irritation	Cat.[1][2][3][5] 1	Causes serious eye damage.	H318
Sensitization, Skin	Cat.[1][2][3][7] 1B	May cause an allergic skin reaction.[1][3][4][8]	H317
STOT - Single Exp.	Cat. 3	May cause respiratory irritation.[1][3][4][6]	H335

Critical Warning: Phenolic compounds can act as local anesthetics. You may not feel a burn immediately upon contact. Visual inspection of gloves is more reliable than sensory feedback.

Personal Protective Equipment (PPE) Matrix

This matrix is designed for micro-scale handling (<100 mg), typical for internal standards.

PPE Component	Material / Specification	Rationale & Performance
Hand Protection (Primary)	Nitrile (Accelerator-Free) (Min Thickness: 5 mil)	Protection: Resists incidental splashes of phenolic oils.Science: Accelerator-free reduces sulfur background in MS data.[1][2][3]
Hand Protection (Secondary)	Double-Gloving Protocol (Outer: Nitrile, Inner: Nitrile)	Logic: Phenols permeate nitrile over time.[1][2][3] The inner glove provides a "time-buffer" for doffing if the outer glove is compromised.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Crucial: Safety glasses are insufficient.[1][2][3] Phenols cause irreversible corneal opacity. Goggles seal against vapors/aerosols.
Respiratory	Fume Hood (Face velocity: 80-100 fpm)	Requirement: Volatile organic vapors.[1][2][3] Do not handle on an open bench.
Body Protection	Lab Coat (High-Neck) + Chemical Apron (if >10mL)	Prevents absorption through clothing.[1][2][3] Phenols absorb rapidly through skin.

Glove Permeation Data (Estimated for Phenolic Ethers)

• Nitrile (0.11 mm): Breakthrough < 15 mins (Splash only).

• Laminate (Silver Shield): Breakthrough > 480 mins (Required for spill cleanup).

Operational Workflow (Logic Diagram)

Figure 1: Decision logic for handling moisture-sensitive deuterated phenols.

Detailed Handling Protocol

Phase 1: Pre-Operational Setup

• Isotopic Integrity Check: Deuterated phenols can undergo H-D exchange if exposed to moisture.

  • Action: Ensure all spatulas, vials, and pipettes are oven-dried (120°C+) or desiccated.

  • Action: Allow the refrigerated standard to equilibrate to room temperature in a desiccator before opening to prevent condensation.

• Static Control: Small quantities (mg) of dry powder/viscous oil are susceptible to static. Use an anti-static gun if weighing solid material to prevent loss.

Phase 2: Active Handling (The "Double-Glove" Technique)[1][2][3]

• Donning: Put on the first pair of nitrile gloves. Inspect for tears. Put on the second pair (preferably a different color to visualize breaches).

• Transfer:

  • Work exclusively inside a certified fume hood.

  • If the substance is a liquid/oil: Use a positive displacement pipette (glass or PTFE tip) to avoid viscosity errors.

  • Solvent Choice: Dissolve immediately in the target solvent (e.g., Methanol-d4 or DMSO) to stabilize the standard.

• Recapping: Parafilm the stock vial immediately after use and purge the headspace with Nitrogen or Argon if available.

Phase 3: Emergency Response (Spills)

Since this is a deuterated standard, the financial loss is often higher than the immediate volume hazard, but safety remains paramount.

• Minor Spill (< 1 mL):

  • Do not wipe. Wiping spreads the phenol and increases surface area for evaporation.

  • Cover with an absorbent pad or vermiculite.

  • Using tongs/forceps, place the contaminated pad into a solid hazardous waste bag.

  • Clean the surface with soap and water (phenols are slightly soluble in water) followed by ethanol.

• Skin Contact:

  • IMMEDIATE FLUSHING: Wash with polyethylene glycol (PEG 300 or 400) if available (superior for solubilizing phenols), or copious amounts of water for 15 minutes.

  • Seek medical attention if irritation persists.[4][6][7][8][9]

Waste Disposal & Deactivation[2][3]

Disposal Code Strategy: While 2-Methoxy-4-propyl phenol is not explicitly "U-Listed" (like Phenol U188), it should be treated with the same rigor due to its toxicity profile.[1][2][3]

• Primary Waste: Dispose of stock solutions in "Organic Solvent Waste" containers (halogenated or non-halogenated depending on the solvent used).

• Solid Waste: Contaminated gloves, pipette tips, and paper towels must go into "Hazardous Solid Waste" . Do not throw in regular trash; the odor is potent and indicates chemical volatility.

• Rinsing: Triple-rinse empty vials with methanol before glass disposal. Collect the rinsate as hazardous waste.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9600, Dihydroeugenol. (Accessed 2024).[7] Source for chemical structure and general hazard data.

  • [Link][1][2][3]

• Vigon International. Safety Data Sheet: Dihydro Eugenol.[7]
• Ansell. Chemical Resistance Guide (Permeation & Degradation Data). Reference for Nitrile vs. Phenol breakthrough times.

• Sigma-Aldrich. Handling of Deuterated Solvents and Standards. Source for moisture sensitivity and H-D exchange prevention.[10][11][12]

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